Technical Documentation Center

2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine
  • CAS: 852399-96-3

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

[1][2][3][4] CAS Number: 852399-96-3 Target Structure: Secondary Amine (Thiophene-2-methyl + 2-Methoxyethyl) Primary Application: Medicinal Chemistry Pharmacophore / Heterocyclic Building Block[1][2][3][4] Part 1: Strate...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3][4]

CAS Number: 852399-96-3 Target Structure: Secondary Amine (Thiophene-2-methyl + 2-Methoxyethyl) Primary Application: Medicinal Chemistry Pharmacophore / Heterocyclic Building Block[1][2][3][4]

Part 1: Strategic Pathway Selection

As a Senior Application Scientist, the choice of synthetic route is rarely just about "what works"—it is about scalability, safety, and impurity profiles. For 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , we evaluate two primary methodologies: Reductive Amination and Nucleophilic Substitution .[1][2][3][4]

The "Gold Standard": Reductive Amination

Recommendation: This is the superior pathway for 95% of applications.

  • Mechanism: Condensation of thiophene-2-carboxaldehyde with 2-methoxyethanamine to form an imine, followed by in situ reduction.[1][2][3][4]

  • Why: It is convergent, avoids unstable alkyl halides, and minimizes over-alkylation (formation of tertiary amines) when mild reducing agents like sodium triacetoxyborohydride (STAB) are used.[2]

The "Legacy" Route: Nucleophilic Substitution

Status: NOT RECOMMENDED for routine synthesis due to safety risks.[4]

  • Mechanism: Reaction of 2-(chloromethyl)thiophene with 2-methoxyethanamine.[1][2][3][4]

  • Critical Flaw: 2-(chloromethyl)thiophene is thermally unstable and prone to explosive polymerization upon storage or distillation.[1][2][3][4] It is also a potent lachrymator.[3][4] This route should only be used if the aldehyde precursor is unavailable.[4]

Part 2: Detailed Experimental Protocols

Protocol A: Reductive Amination (Recommended)[2][3]

This protocol utilizes Sodium Triacetoxyborohydride (STAB) .[3][4] Unlike


, STAB is less likely to reduce the aldehyde directly, ensuring the reducing power is directed toward the imine intermediate.
Reagents & Stoichiometry
ComponentRoleEquivalentsNotes
Thiophene-2-carboxaldehyde Electrophile1.0 eqCAS: 98-03-3
2-Methoxyethanamine Nucleophile1.1 eqCAS: 109-85-3; Slight excess drives conversion.[1][2][3][4]
Sodium Triacetoxyborohydride Reducing Agent1.4 - 1.5 eqMild, selective for imines.[1][2][3][4]
Acetic Acid (AcOH) Catalyst1.0 eqPromotes imine formation.[3][4]
Dichloromethane (DCM) Solvent0.2 MAnhydrous preferred (DCE is a valid alternative).[3][4]
Step-by-Step Workflow
  • Imine Formation (Pre-complexation):

    • Charge a flame-dried round-bottom flask with Thiophene-2-carboxaldehyde (1.0 eq) and anhydrous DCM (or DCE).

    • Add 2-Methoxyethanamine (1.1 eq) dropwise.[1][2][3][4]

    • Add Acetic Acid (1.0 eq).[3][4]

    • Observation: The solution may warm slightly.[4] Stir at Room Temperature (RT) for 30–60 minutes under inert atmosphere (

      
       or Ar) to allow the imine equilibrium to establish.
      
  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add Sodium Triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes. Note: Gas evolution (

      
      ) may occur; ensure venting.[1][2][3]
      
    • Remove the ice bath and allow the reaction to warm to RT. Stir for 12–16 hours.[3][4]

  • Quench & Workup:

    • Quench by slow addition of saturated aqueous

      
       until pH > 8.[3][4] Stir vigorously for 20 minutes to quench borate complexes.
      
    • Separate the organic layer.[4][5][6] Extract the aqueous layer 2x with DCM.[4]

    • Combine organics, wash with brine, and dry over

      
       or 
      
      
      
      .
  • Purification:

    • Concentrate in vacuo.[3][4]

    • Flash Chromatography: Silica gel.[3][4] Eluent: 95:5 DCM:MeOH (with 1%

      
       or 
      
      
      
      additive to prevent streaking of the amine).
    • Alternative: If the product is sufficiently pure, convert to the HCl salt by adding 1M HCl in ether/dioxane for precipitation.

Protocol B: Nucleophilic Substitution (Alternative)[1][2][3]

Warning: This route involves 2-(chloromethyl)thiophene.[1][2][3][4][7] Handle in a fume hood with blast shield protection.

Reagents & Stoichiometry
ComponentRoleEquivalentsNotes
2-(Chloromethyl)thiophene Electrophile1.0 eqUnstable/Lachrymator. Prepare fresh if possible.[1][2][3][4]
2-Methoxyethanamine Nucleophile3.0 - 5.0 eqLarge excess required to prevent bis-alkylation.[1][2][3][4]
Potassium Carbonate (

)
Base2.0 eqScavenges HCl.[3][4]
Acetonitrile (MeCN) Solvent0.1 MPolar aprotic promotes

.
Step-by-Step Workflow
  • Preparation:

    • Dissolve 2-Methoxyethanamine (excess) and

      
       in MeCN.[1][2][3][4] Cool to 0°C.[3][4]
      
  • Addition:

    • Dissolve 2-(chloromethyl)thiophene in a small volume of MeCN.

    • Add dropwise to the amine solution over 30 minutes.[4] Crucial: Keeping the amine in high local concentration minimizes the formation of the tertiary amine byproduct (bis-alkylation).

  • Reaction:

    • Stir at 0°C for 1 hour, then warm to RT. Monitor by TLC.[3][4]

  • Workup:

    • Filter off inorganic solids (

      
      /KCl).[3][4]
      
    • Concentrate the filtrate.[4]

    • Distill off the excess 2-methoxyethanamine (BP ~95°C) to recover the crude product.[3][4]

    • Purify via column chromatography as described in Protocol A.

Part 3: Visualization of Reaction Pathways

SynthesisPathways Start_Aldehyde Thiophene-2-carboxaldehyde (CAS 98-03-3) Imine Intermediate Imine (In Situ) Start_Aldehyde->Imine DCM, AcOH, RT Start_Amine 2-Methoxyethanamine (CAS 109-85-3) Start_Amine->Imine Target 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (CAS 852399-96-3) Start_Amine->Target Imine->Target NaBH(OAc)3 Reductive Amination Alt_Start 2-(Chloromethyl)thiophene (Unstable/Hazardous) Alt_Start->Target Excess Amine, K2CO3 Nucleophilic Sub (SN2)

Caption: Comparative synthesis pathways. The solid blue line represents the recommended Reductive Amination route. The dotted red line represents the hazardous Nucleophilic Substitution route.

Part 4: Analytical Validation (Self-Validating System)

To ensure the trustworthiness of the synthesis, the isolated product must meet specific spectral criteria.

Proton NMR ( NMR, 400 MHz, )
  • Thiophene Protons: Look for the characteristic aromatic signals at

    
     6.9 – 7.3 ppm (3H, multiplet).
    
  • Benzylic-like Methylene: A singlet at

    
     ~4.0 ppm (
    
    
    
    ).[1][2][3][4]
  • Ethyl Chain:

    • 
      : Triplet at 
      
      
      
      ~2.8 ppm.[1][2][3][4]
    • 
      : Triplet at 
      
      
      
      ~3.5 ppm.[1][2][3][4]
  • Methoxy Group: Sharp singlet at

    
     ~3.35 ppm (
    
    
    
    ).
  • Amine Proton: Broad singlet (exchangeable) around

    
     1.5–2.0 ppm.[3][4]
    
Mass Spectrometry (ESI-MS)
  • Molecular Formula:

    
    [1][2][3]
    
  • Molecular Weight: 171.26 g/mol [1][2]

  • Target Ion:

    
     m/z[1][2][3]
    

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CAS 852399-96-3, 2-Methoxy-N-(thiophen-2-ylmethyl)ethanamine.[1][2][3][4] Retrieved from [2][3]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][3][4] Journal of Organic Chemistry.[3][4][8] (Standard reference for STAB protocol).

  • Organic Syntheses (1951). 2-Chloromethylthiophene.[2][3][4][5] Org.[3][4][6] Synth. 1951, 31,[2] 24. (Documenting instability of the chloro-intermediate). Retrieved from [2][3]

  • Sigma-Aldrich. Product Specification: Thiophene-2-carboxaldehyde.[1][2][3][4] Retrieved from [1][2][3][4]

Sources

Exploratory

An In-depth Technical Guide to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

This technical guide provides a comprehensive overview of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, a molecule of interest for researchers, scientists, and professionals in drug development. Due to its likely status a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, a molecule of interest for researchers, scientists, and professionals in drug development. Due to its likely status as a novel or non-commercialized compound, this document synthesizes information from structurally related compounds to offer predictive insights into its synthesis, properties, and potential applications.

Compound Identification and Physicochemical Properties

As of the latest database searches, a specific CAS (Chemical Abstracts Service) number has not been assigned to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This suggests its novelty in the chemical landscape. For research and documentation purposes, it is crucial to rely on its systematic IUPAC name and its chemical structure.

The foundational starting materials for its most probable synthesis are well-documented:

  • Thiophene-2-carboxaldehyde : CAS Number 98-03-3

  • 2-methoxyethanamine : CAS Number 109-85-3

Predicted Physicochemical Properties

The physicochemical properties of the target molecule can be extrapolated from its constituent moieties and similar compounds.

PropertyPredicted ValueRationale
Molecular Formula C₈H₁₃NOSDerived from structural composition.
Molecular Weight 171.26 g/mol Calculated from the molecular formula.
Boiling Point Approx. 230-240 °CBased on structurally similar compounds like 2-methoxy-N-(thiophen-3-ylmethyl)ethanamine (234.6 °C at 760 mmHg).[1]
Density Approx. 1.07 g/cm³Inferred from related thiophene derivatives.[1]
Solubility Soluble in organic solventsExpected due to the presence of the thiophene and methoxyethyl groups.
pKa Approx. 9-10The secondary amine is expected to be basic.

Synthesis and Mechanistic Insights

The most logical and efficient synthetic route to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is through reductive amination . This widely used reaction involves the formation of an imine from an aldehyde and a primary amine, followed by its reduction to a secondary amine.

Proposed Synthetic Workflow: Reductive Amination

G A Thiophene-2-carboxaldehyde C Imine Intermediate A->C Reaction B 2-methoxyethanamine B->C Reaction E 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine C->E Reduction D Sodium Borohydride (NaBH4) D->E Reducing Agent G Start Synthesized Compound NMR 1H and 13C NMR Start->NMR Structural Elucidation MS Mass Spectrometry (MS) Start->MS Molecular Weight Confirmation IR Infrared (IR) Spectroscopy Start->IR Functional Group Analysis HPLC HPLC/UPLC Start->HPLC Purity Assessment End Confirmed Structure & Purity NMR->End MS->End IR->End HPLC->End

Sources

Exploratory

In Silico Pharmacodynamics: Theoretical Binding Profiling of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

[1][2][3] Executive Summary This technical guide outlines the theoretical binding profile and computational evaluation workflow for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (referred to herein as TM-2-ME ).[1][2] Stru...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

This technical guide outlines the theoretical binding profile and computational evaluation workflow for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (referred to herein as TM-2-ME ).[1][2] Structurally, TM-2-ME represents a thiophene bioisostere of o-methoxyphenethylamine, a scaffold with established activity across aminergic G-Protein Coupled Receptors (GPCRs).[1][2]

This document serves as a blueprint for researchers to assess the binding affinity of TM-2-ME using high-fidelity in silico methods. By synthesizing Structure-Activity Relationship (SAR) data from homologous thiophene-containing ligands, we predict a polypharmacological profile with primary affinity for 5-HT (Serotonin) and


-Adrenergic  receptors, and secondary interactions with Sigma-1  receptors.[3][1][2]

Structural Analysis & Pharmacophore Modeling

Chemical Entity Profile
  • IUPAC Name: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine[3][1][2]

  • SMILES: COCCNCc1sccc1

  • Physicochemical Properties (Predicted):

    • Molecular Weight: ~171.26 Da[3][1][2]

    • LogP: ~1.3 (Moderate lipophilicity, BBB permeable)

    • pKa (Basic Amine): ~9.2 (Predominantly protonated (

      
      ) at physiological pH 7.4)[1]
      
Bioisosteric Rationale

The core strategy for evaluating TM-2-ME lies in its relationship to 2-methoxyphenethylamine .[3][1][2] The replacement of the phenyl ring with a thiophene moiety introduces specific electronic changes:

  • Electronic Density: Thiophene is

    
    -excessive compared to benzene, potentially enhancing cation-
    
    
    
    interactions with receptor residues (e.g., Phe/Trp in GPCR binding pockets).[3][1][2]
  • Steric Volume: Thiophene is slightly smaller and has a different bond angle (C-S-C ~92°) than benzene, which may allow deeper penetration into cryptic sub-pockets.[1][2]

  • Lipophilicity: The sulfur atom increases lipophilicity slightly, improving membrane permeability.[2]

Pharmacophore Mapping

The molecule exhibits the classic "Aromatic-Linker-Basic Nitrogen" pharmacophore required for aminergic GPCR binding.[3][1][2]

Pharmacophore Thiophene Thiophene Ring (Hydrophobic/Pi-Stacking) Linker Ethyl-Methyl Linker (Spacer ~3-4 Å) Thiophene->Linker Scaffold Target_Phe Target: Phe6.52 (Pi-Pi T-shape) Thiophene->Target_Phe Pi-Interaction Amine Secondary Amine (Protonated Cation) Linker->Amine Ionic Anchor Methoxy Methoxy Tail (H-Bond Acceptor) Amine->Methoxy Extension Target_Asp Target: Asp3.32 (Salt Bridge) Amine->Target_Asp Electrostatic

Figure 1: Pharmacophore map of TM-2-ME highlighting critical interaction points with a theoretical GPCR binding pocket (e.g., 5-HT2A).[3][1][2]

Predicted Target Profile (Target Fishing)

Based on structural homology with Methapyrilene (histamine antagonist) and 2-methoxyphenethylamine (adrenergic/serotonergic modulator), the following theoretical affinity profile is projected.

Target FamilySpecific ReceptorPredicted Affinity (

)
Mechanistic Basis
Serotonin 5-HT

/ 5-HT

Low

M range (1-10

M)
Bioisostere of phenethylamine hallucinogens; Thiophene enhances

-stacking in the orthosteric pocket.[3][1][2]
Adrenergic

Mid nM range (100-500 nM)The ortho-methoxy group in phenethylamines often confers

-adrenergic selectivity over serotonergic targets.[3][1][2]
Histamine H

High

M range (>10

M)
Lacks the bulky diaryl motif typical of high-affinity H1 antagonists, but may bind as a fragment.
Sigma

Low

M range
Common off-target for secondary amines with hydrophobic aromatic tails.[3][1][2]
NMDA GluN2B>50

M
Thiophene analogs of ifenprodil exist, but TM-2-ME lacks the necessary linker length and second aromatic moiety.[3][1][2]

Critical Insight: The ortho-substitution (2-methoxy) typically reduces 5-HT affinity compared to para-substitution but enhances selectivity for adrenergic receptors.[3][1][2] The thiophene ring often improves metabolic stability against CYP450 ring hydroxylation compared to the phenyl analog.

Computational Protocol: Calculating Binding Affinity

To rigorously determine the theoretical binding affinity (


) and Free Energy of Binding (

), the following self-validating workflow is prescribed.
Workflow Overview

The protocol moves from static docking (high throughput, low accuracy) to dynamic simulation (low throughput, high accuracy).

Workflow LigandPrep 1. Ligand Preparation (LigPrep/Avogadro) pH 7.4 -> Protonated (+1) Docking 3. Molecular Docking (AutoDock Vina / Glide SP) Generate initial poses LigandPrep->Docking TargetPrep 2. Receptor Preparation (PDB Retrieval & Optimization) Remove water, add H, fix bond orders TargetPrep->Docking ComplexSetup 4. MD Simulation Setup (GROMACS/Amber) TIP3P Water, Na+/Cl- ions, POPC Membrane Docking->ComplexSetup Select Top Pose ProductionMD 5. Production MD (100ns) Equilibration (NVT/NPT) -> Production ComplexSetup->ProductionMD MMGBSA 6. Binding Free Energy Calculation (MM/GBSA) Extract snapshots -> Calculate dG ProductionMD->MMGBSA MMGBSA->Docking Refine Pose if dG > -5 kcal/mol

Figure 2: Computational pipeline for determining theoretical binding affinity.

Detailed Methodology
Step 1: Ligand Preparation[3][1][2]
  • Tool: Schrödinger LigPrep or open-source Avogadro.[3][1][2]

  • Directive: Generate 3D conformers. Crucially, set pH to

    
    .[2]
    
  • Validation: Ensure the secondary amine is protonated (

    
    ). This positive charge is essential for the salt bridge with the conserved Aspartate (Asp3.32) in aminergic GPCRs.[1][2]
    
Step 2: Inverse Docking (Target Identification)[3][1]
  • Tool: idTarget or SwissTargetPrediction.[1][2]

  • Protocol: Upload the SMILES of TM-2-ME.[3][1][2]

  • Output: A ranked list of probable protein targets based on 2D/3D similarity. Use this to select PDB structures (e.g., 5-HT2A PDB: 6A93) for the next steps.[1][2]

Step 3: Molecular Docking[3]
  • Tool: AutoDock Vina (Open Source) or Glide (Commercial).[1][2]

  • Grid Box: Center the grid on the orthosteric binding pocket (defined by the co-crystallized ligand in the PDB). Size:

    
     Å.[1][2]
    
  • Scoring: Look for binding energies lower than

    
     kcal/mol.[3][1][2]
    
  • Interaction Check: The top pose must show a salt bridge between the protonated amine and the conserved Aspartate (Asp3.32) residue.[1][2][4] If this is missing, the pose is invalid.

Step 4: MM/GBSA Calculation (The "Gold Standard" for Theory)

Docking scores are often inaccurate for ranking. You must refine using Molecular Mechanics/Generalized Born Surface Area (MM/GBSA).[1][2]

  • Equation:

    
    [3][1][2]
    
  • Protocol:

    • Run a short Molecular Dynamics (MD) simulation (10-50 ns) of the protein-ligand complex in explicit solvent using GROMACS or Amber .[3][1][2]

    • Extract 100-500 snapshots from the stable portion of the trajectory.[1][2]

    • Calculate

      
       using the MM/GBSA script (e.g., gmx_MMPBSA).[2]
      
  • Interpretation:

    • 
       kcal/mol: High Affinity (nM range).[3][1][2]
      
    • 
       between 
      
      
      
      and
      
      
      kcal/mol: Moderate Affinity (
      
      
      M range).[3][1][2]
    • 
       kcal/mol: Low Affinity/Non-binder.[3][1][2]
      

ADMET Profiling (Theoretical)

For a compound to be a viable chemical probe or drug lead, it must possess favorable pharmacokinetic properties.[2]

PropertyPredictionImplication
BBB Permeability HighThe thiophene ring and moderate LogP (~1.[3][1][2]3) favor CNS penetration, making it suitable for targeting brain GPCRs.[2]
Metabolic Stability ModerateThe methoxy group is a site for O-demethylation.[3][1][2] The thiophene ring is generally more stable than furan but can undergo S-oxidation.[3][1][2]
hERG Inhibition Low-ModerateSecondary amines with aromatic tails can block hERG channels.[3][1][2] This is a critical safety check required in early profiling.[1][2]

References

  • Thiophene Bioisosteres in Medicinal Chemistry

    • Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization.[5] (2012).[1][2] Journal of Medicinal Chemistry.

  • MM/GBSA Methodology

    • The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities.[1][2][6][7][8] (2015).[1][2] Expert Opinion on Drug Discovery.

  • Aminergic GPCR Pharmacophores

    • Structural Basis for Ligand Binding and Specificity in Adrenergic Receptors.[1][2] (2019).[1][2][9] Biochemistry. [1]

  • Target Prediction Tools

    • SwissTargetPrediction: a web server for target prediction of bioactive small molecules.[2] (2019).[1][2][9] Nucleic Acids Research.[1][2]

Sources

Protocols & Analytical Methods

Method

2-methoxy-N-(thiophen-2-ylmethyl)ethanamine synthesis protocol for laboratory scale

Technical Application Note: High-Purity Synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Executive Summary This guide details the laboratory-scale synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a seco...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Application Note: High-Purity Synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Executive Summary

This guide details the laboratory-scale synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a secondary amine scaffold frequently utilized in medicinal chemistry as a linker or pharmacophore building block.

While direct alkylation of amines with alkyl halides often leads to over-alkylation (tertiary amine/quaternary salt formation), this protocol utilizes Reductive Amination via Sodium Triacetoxyborohydride (STAB). This route is selected for its high chemoselectivity, mild conditions, and "self-validating" workup procedures that ensure high purity (>95%) without immediate need for chromatographic separation.

Reaction Scheme & Mechanistic Rationale

The Route: Reductive Amination of Thiophene-2-carboxaldehyde with 2-methoxyethanamine.

  • Step 1 (Imine Formation): The nucleophilic nitrogen of 2-methoxyethanamine attacks the carbonyl carbon of thiophene-2-carboxaldehyde. Loss of water generates the imine (Schiff base) intermediate.

  • Step 2 (Reduction): The imine is selectively reduced by Sodium Triacetoxyborohydride (STAB). STAB is preferred over Sodium Borohydride (NaBH₄) because it is less basic and less reactive toward the aldehyde, preventing direct reduction of the starting material to the alcohol byproduct [1].

Chemical Equation:



Materials & Equipment

Reagents:

  • Thiophene-2-carboxaldehyde (CAS: 98-03-3): Electrophile. Caution: Stench.

  • 2-Methoxyethanamine (CAS: 109-85-3): Nucleophile.

  • Sodium Triacetoxyborohydride (STAB) (CAS: 56553-60-7): Selective reducing agent.

  • Glacial Acetic Acid (AcOH): Catalyst to activate the imine.

  • Dichloromethane (DCM): Solvent (Anhydrous preferred).

Equipment:

  • 250 mL Round Bottom Flask (RBF) with magnetic stir bar.

  • Nitrogen/Argon gas line (for inert atmosphere).

  • Separatory funnel (500 mL).

  • Rotary Evaporator.

Detailed Experimental Protocol

Phase 1: Reaction Setup
  • Preparation: Flame-dry a 250 mL RBF and cool under a stream of nitrogen.

  • Solvation: Add Thiophene-2-carboxaldehyde (1.12 g, 10.0 mmol, 1.0 equiv) and Dichloromethane (DCM) (40 mL). Stir to dissolve.

  • Amine Addition: Add 2-Methoxyethanamine (0.75 g, 10.0 mmol, 1.0 equiv) to the stirring solution.

    • Observation: The solution may warm slightly or change color (often yellowing) indicating imine formation.

  • Catalysis: Add Glacial Acetic Acid (0.60 g, 10.0 mmol, 1.0 equiv).

    • Rationale: Acid catalysis protonates the carbonyl/imine, increasing electrophilicity and accelerating the reaction [2].

  • Reduction: Cool the mixture to 0°C (ice bath) to moderate the exotherm, then add Sodium Triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol, 1.5 equiv) portion-wise over 5 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (20-25°C) for 4–16 hours .

Phase 2: Monitoring (In-Process Control)
  • TLC System: 5% Methanol in DCM.

  • Visualization: UV light (254 nm) and Iodine stain.

  • Endpoint Criteria: Complete consumption of Thiophene-2-carboxaldehyde (Rf ~0.8). The product will appear as a more polar spot (Rf ~0.3-0.4) that stains brown with Iodine.

Phase 3: Workup (The "Self-Validating" Purification)

This Acid-Base extraction sequence is critical. It separates the product (amine) from neutral impurities (unreacted aldehyde) and acidic byproducts (boric acid derivatives).

  • Quench: Slowly add saturated aqueous NaHCO₃ (30 mL) to the reaction mixture. Stir vigorously for 15 minutes to quench excess hydride.

  • Extraction: Transfer to a separatory funnel. Extract with DCM (2 x 30 mL). Combine organic layers.

  • Acid Wash (Purification Step): Extract the organic layer with 1M HCl (2 x 30 mL).

    • Mechanism:[1][2][3][4][5] The product (secondary amine) becomes protonated (

      
      ) and moves into the aqueous layer. Neutral impurities (thiophene aldehyde) remain in the DCM layer.
      
    • Action:Keep the Aqueous Layer. Discard the organic layer (unless recovering starting material).

  • Basification: Cool the aqueous layer in an ice bath. Slowly adjust pH to >12 using 4M NaOH . The solution will become cloudy as the free amine product oils out.

  • Final Extraction: Extract the basic aqueous layer with DCM (3 x 30 mL).

    • Action:Keep the Organic Layer. The pure amine is now in the DCM.

  • Drying: Dry combined organics over anhydrous Na₂SO₄ , filter, and concentrate in vacuo.

Data Presentation & Quality Control

Expected Yield: 75% - 85% (Pale yellow oil).

Characterization Table:

TechniqueParameterDiagnostic SignalInterpretation
1H NMR Thiophene Ring

6.9 - 7.3 ppm (m, 3H)
Confirms aromatic headgroup integrity.
1H NMR Benzylic


3.9 - 4.0 ppm (s, 2H)
Singlet indicates successful N-alkylation.
1H NMR Ethylene Linker

2.8 (t), 3.5 (t) ppm
Triplet splitting confirms

chain.
1H NMR Methoxy Group

3.35 ppm (s, 3H)
Sharp singlet confirms methoxy tail.
LC-MS Molecular Ion

Confirms Formula

.

Workflow Visualization

The following diagram illustrates the logical flow of the synthesis and the critical acid-base purification logic.

G cluster_workup Acid-Base Purification (Self-Validating) Start Start: Thiophene-2-carboxaldehyde + 2-Methoxyethanamine Imine Intermediate: Imine Formation (DCM, AcOH) Start->Imine Reduction Reduction: Add NaBH(OAc)3 (Stir 4-16h, RT) Imine->Reduction Quench Quench: Sat. NaHCO3 Reduction->Quench AcidExt Extract with 1M HCl Quench->AcidExt Sep1 Separation 1 AcidExt->Sep1 OrgWaste Organic Layer: Neutral Impurities (Discard) Sep1->OrgWaste Organics AqLayer Aqueous Layer: Protonated Product (Save) Sep1->AqLayer Aqueous Base Basify (pH > 12) with NaOH AqLayer->Base FinalExt Extract with DCM Base->FinalExt FinalProduct Final Product: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine FinalExt->FinalProduct

Figure 1: Process flow diagram emphasizing the acid-base extraction logic for isolating the secondary amine.

Troubleshooting & Optimization

  • Slow Reaction: If TLC shows significant aldehyde remaining after 6 hours, add another 0.5 equiv of AcOH. The imine formation is equilibrium-driven; acid helps drive it forward.

  • Emulsions: During the basic extraction (Step 5), emulsions can form. Add a small amount of Brine (Sat. NaCl) to break the emulsion.

  • Alternative Reducing Agent: If STAB is unavailable, Sodium Borohydride (NaBH₄) can be used.

    • Modification: Perform the reaction in Methanol . Stir aldehyde and amine for 2 hours before adding NaBH₄ to ensure imine formation, as NaBH₄ reduces aldehydes faster than STAB [3].

References

  • Abdel-Magid, A. F., et al. (1996).[6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Master Organic Chemistry. (2017). "Reductive Amination: Mechanism and Reagents." Link

  • Organic Chemistry Portal. "Reductive Amination: Synthesis of Amines." Link

  • BLD Pharm. "Product: 2-Methoxy-N-(thiophen-2-ylmethyl)ethanamine (CAS 852399-96-3)."[1] Link

Sources

Application

HPLC analytical method for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine quantification

Application Note: High-Performance Liquid Chromatography (HPLC) Quantification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Executive Summary This application note details a robust, reverse-phase HPLC method for the qu...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Performance Liquid Chromatography (HPLC) Quantification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Executive Summary

This application note details a robust, reverse-phase HPLC method for the quantification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a key intermediate often utilized in the synthesis of antithrombotic agents and kinase inhibitors.[1]

The method addresses the specific chromatographic challenges posed by this molecule: the basicity of the secondary amine (causing peak tailing) and the moderate hydrophobicity of the thiophene ring. By utilizing a low-pH mobile phase and a high-coverage C18 stationary phase, this protocol ensures sharp peak shape, high resolution from synthesis impurities, and linear response suitable for Quality Control (QC) environments.[1]

Analyte Profile & Method Rationale

Target Molecule: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine[1]

  • Functional Motifs: Thiophene ring (Chromophore, Lipophilic), Secondary Amine (Basic, pKa ~9.5), Ether linkage (Polar).[1]

  • Detection Challenge: The molecule lacks a strong extended conjugated system, relying solely on the thiophene ring for UV absorption.

  • Separation Challenge: Secondary amines interact strongly with residual silanols on silica-based columns, leading to peak tailing.[1]

Strategic Decisions (The "Why"):

  • Mobile Phase pH: We utilize an acidic mobile phase (pH ~2.5). At this pH, the secondary amine is fully protonated (

    
    ).[1] This prevents the lone pair of electrons from interacting with silanol groups (
    
    
    
    ) on the column, significantly reducing tailing.[1]
  • Stationary Phase: A C18 column with high carbon load and end-capping is selected to maximize hydrophobic interaction with the thiophene ring while shielding the silica support.[1]

  • Wavelength Selection: Thiophene derivatives exhibit a

    
     typically between 230–240 nm.[1] We select 235 nm  to balance sensitivity with solvent cutoff interference.[1]
    

Detailed Analytical Protocol

Instrumentation & Conditions
ParameterSpecification
HPLC System Quaternary Pump, Autosampler, DAD/VWD Detector
Column Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Column Temp 30°C ± 1°C
Flow Rate 1.0 mL/min
Injection Vol 10 µL
Detection UV @ 235 nm (Bandwidth 4 nm, Ref 360 nm)
Run Time 15.0 Minutes
Reagents and Mobile Phase
  • Solvent A (Aqueous): 0.1% Phosphoric Acid (

    
    ) in Water (HPLC Grade).[1]
    
    • Note: For LC-MS applications, substitute with 0.1% Formic Acid.[1]

  • Solvent B (Organic): Acetonitrile (HPLC Grade).[1]

  • Diluent: 50:50 Water:Acetonitrile.[1]

Gradient Program
Time (min)% Solvent A% Solvent BEvent
0.00955Equilibration
2.00955Isocratic Hold (Polar impurity elution)
10.001090Linear Gradient
12.001090Wash
12.10955Re-equilibration
15.00955Stop

Method Development Logic (Visualized)

The following diagram illustrates the decision matrix used to optimize peak shape for this secondary amine.

MethodDevelopment Start Analyte: Secondary Amine (Thiophene Derivative) CheckpH Select Mobile Phase pH Start->CheckpH HighPH High pH (>10) (Requires Hybrid Silica) CheckpH->HighPH Option A LowPH Low pH (<3) (Protonates Amine) CheckpH->LowPH Option B (Preferred) Silanol Silanol Interaction? (Peak Tailing Risk) HighPH->Silanol If pH < pKa Suppression Silanol Suppression (Amine -> Ammonium Ion) LowPH->Suppression pH << pKa FinalMethod Final Method: 0.1% H3PO4 / ACN Silanol->FinalMethod Requires TEA Modifier ColumnSel Select C18 Column (End-capped) Suppression->ColumnSel ColumnSel->FinalMethod

Caption: Decision tree for optimizing secondary amine chromatography, prioritizing low pH to suppress silanol interactions.

Standard & Sample Preparation

Standard Stock Solution (1.0 mg/mL)
  • Weigh 10.0 mg of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine reference standard into a 10 mL volumetric flask.

  • Dissolve in 5 mL of Diluent (50:50 Water:ACN). Sonicate for 5 minutes.

  • Dilute to volume with Diluent and mix well.

Working Standard (100 µg/mL)[1]
  • Pipette 1.0 mL of Stock Solution into a 10 mL volumetric flask.

  • Dilute to volume with Diluent.[1]

System Suitability Solution

Use the Working Standard.

  • Acceptance Criteria:

    • Tailing Factor (

      
      ): < 1.5[1]
      
    • Theoretical Plates (

      
      ): > 5000
      
    • % RSD (n=6 injections): < 2.0%[1]

Validation Parameters (Based on ICH Q2(R1))

To ensure the trustworthiness of this method, the following validation parameters must be verified in your laboratory.

ParameterProcedureAcceptance Criteria
Specificity Inject Diluent, Impurity Markers, and Analyte.No interference at retention time of analyte.
Linearity 5 levels (e.g., 50% to 150% of target conc).

Accuracy Spike recovery at 80%, 100%, 120%.[1]Mean recovery 98.0% – 102.0%.[1]
Precision 6 injections of 100% standard.RSD

2.0%.[1][2]
LOD/LOQ Based on Signal-to-Noise (S/N).LOD (S/N=3), LOQ (S/N=10).[1]

Analytical Workflow Diagram

Workflow Sample Sample Weighing (10 mg) Dissolve Dissolution (50:50 H2O:ACN) Sample->Dissolve Filter Filtration (0.22 µm PTFE) Dissolve->Filter Inject HPLC Injection (10 µL) Filter->Inject Separation Separation (C18, Acidic pH) Inject->Separation Detect UV Detection (235 nm) Separation->Detect Data Integration & Quantification Detect->Data

Caption: Step-by-step analytical workflow from sample preparation to data quantification.

Troubleshooting Guide

  • Problem: Peak Tailing (

    
    )
    
    • Cause: Silanol interaction or column aging.[1]

    • Solution: Ensure Mobile Phase A pH is

      
      .[1] If problem persists, add 0.1% Triethylamine (TEA) to Mobile Phase A (though phosphate usually suffices).[1]
      
  • Problem: High Backpressure

    • Cause: Salt precipitation.[1]

    • Solution: Ensure mixing of Mobile Phase A and B does not precipitate phosphate salts. (0.1% Phosphoric acid avoids this risk compared to Phosphate buffers).[1]

  • Problem: Baseline Drift

    • Cause: UV absorbance of mobile phase at 235 nm.

    • Solution: Use HPLC-grade Acetonitrile (cutoff <190 nm).[1] Avoid Methanol if possible, as it has a higher UV cutoff.[1]

References

  • ICH Harmonised Tripartite Guideline. (2005).[1] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation.[1][2][3] Link

  • PubChem. (2024).[1][4] 2-methoxy-N-methylethanamine (Analogous Structure Data).[1][4][5] National Library of Medicine. Link[1][4][5]

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012).[1] Practical HPLC Method Development. Wiley-Interscience.[1] (General Reference for C18/Amine separation theory).

  • Agilent Technologies. (2020).[1] Strategies for the Separation of Basic Compounds. Application Note. Link

Sources

Method

Technical Application Note: 2-Methoxy-N-(thiophen-2-ylmethyl)ethanamine in Medicinal Chemistry

[1][2] Executive Summary 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is a versatile secondary amine intermediate used in the synthesis of bioactive small molecules.[1][2] Its structure combines a lipophilic thiophen-2-yl...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is a versatile secondary amine intermediate used in the synthesis of bioactive small molecules.[1][2] Its structure combines a lipophilic thiophen-2-ylmethyl moiety (a bioisostere for benzyl groups) with a hydrophilic 2-methoxyethyl tail.[1][2] This dual nature makes it a critical tool for medicinal chemists aiming to optimize the LogP and metabolic stability of drug candidates, particularly in kinase inhibitors and GPCR ligands.

This guide provides authoritative protocols for the synthesis, handling, and application of this precursor, distinguishing it from the standard aminothiophene-nitrile intermediates used in industrial Olanzapine production.

Chemical Profile & Properties[1][2][3][4][5]

PropertyData
IUPAC Name 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine
Structure Secondary amine with thiophene and ether side chains
Molecular Weight ~171.26 g/mol
Physical State Pale yellow oil (typically)
Solubility Soluble in DCM, MeOH, EtOH, THF; Moderate water solubility (pH dependent)
pKa (Calc) ~9.0–9.5 (Secondary amine)
Stability Sensitive to oxidation (thiophene S-oxidation) and strong acids

Synthesis Protocol: Reductive Amination

The most robust route to generate high-purity 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is via the reductive amination of thiophene-2-carboxaldehyde with 2-methoxyethanamine.[1][2] This method avoids over-alkylation common in direct alkylation strategies.[2]

Method A: Reductive Amination using NaBH(OAc)₃

Objective: Synthesize the secondary amine precursor with >95% purity.

Reagents:

  • Thiophene-2-carboxaldehyde (1.0 equiv)[1][2]

  • 2-Methoxyethanamine (1.1 equiv)[1][2]

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv)[1]

  • Acetic Acid (AcOH) (1.0 equiv)[1]

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (Solvent)[1][2]

Step-by-Step Protocol:

  • Imine Formation:

    • In a dry round-bottom flask under N₂ atmosphere, dissolve thiophene-2-carboxaldehyde (10 mmol) in anhydrous DCM (40 mL).

    • Add 2-methoxyethanamine (11 mmol) followed by Acetic Acid (10 mmol).

    • Stir at room temperature (RT) for 1–2 hours. Note: Monitoring by TLC/LCMS should show the disappearance of the aldehyde and formation of the imine intermediate.

  • Reduction:

    • Cool the mixture to 0°C.

    • Add Sodium triacetoxyborohydride (15 mmol) portion-wise over 15 minutes. Caution: Mild exotherm and gas evolution.

    • Allow the reaction to warm to RT and stir overnight (12–16 hours).

  • Work-up:

    • Quench the reaction with saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes until gas evolution ceases.

    • Separate the organic layer.[2] Extract the aqueous layer with DCM (2 x 20 mL).

    • Combine organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.[2]

  • Purification:

    • Concentrate the solvent under reduced pressure.[2]

    • Purify the crude oil via flash column chromatography (Silica gel; Gradient: 0–5% MeOH in DCM with 1% NH₄OH) to yield the pure amine.

Application Protocols: Divergent Synthesis

Once synthesized, the secondary amine serves as a nucleophile for constructing complex scaffolds.

Method B: Nucleophilic Aromatic Substitution (SₙAr)

This protocol is ideal for attaching the amine to heteroaryl cores (e.g., chloropyrimidines, fluoronitrobenzenes) common in kinase inhibitor synthesis.[1]

Reagents:

  • 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (1.0 equiv)[1][2]

  • Aryl/Heteroaryl Halide (e.g., 4-chloropyrimidine) (1.0 equiv)[1][2]

  • DIPEA (Diisopropylethylamine) (2.5 equiv)[1]

  • Solvent: n-Butanol or DMF[1][2]

Protocol:

  • Dissolve the Aryl Halide (1.0 mmol) in n-Butanol (5 mL).

  • Add DIPEA (2.5 mmol) and the Amine Precursor (1.0 mmol).

  • Heat the mixture to 80–100°C for 4–12 hours.

    • Mechanistic Insight: The methoxyethyl tail may act as a weak hemilabile ligand, assisting in stabilizing transition states in metal-catalyzed variants, though in SₙAr it primarily aids solubility.[1]

  • Monitor reaction progress by LCMS.[2]

  • Concentrate the solvent and purify via reverse-phase HPLC or crystallization.[2]

Method C: Thiophene C-H Functionalization

The thiophene ring is electron-rich, allowing for electrophilic aromatic substitution (EAS) or lithiation at the C-5 position.[1]

  • Warning: The secondary amine nitrogen must be protected (e.g., Boc-protection) or already functionalized (as a tertiary amine) before attempting C-H activation to avoid N-lithiation or oxidation.[1][2]

  • Lithiation: Treatment with n-BuLi at -78°C selectively lithiates the C-5 position of the thiophene, allowing reaction with electrophiles (e.g., aldehydes, halogens).[1][2]

Visualizing the Workflow

The following diagram illustrates the synthesis of the precursor and its divergent applications.

G cluster_0 Precursor Synthesis (Method A) Aldehyde Thiophene-2- carboxaldehyde Imine Imine Intermediate Aldehyde->Imine DCM, AcOH RT, 2h Amine 2-Methoxy- ethanamine Amine->Imine TargetAmine 2-methoxy-N- (thiophen-2-ylmethyl) ethanamine Imine->TargetAmine NaBH(OAc)3 Reductive Amination TertiaryAmine Tertiary Amine (Bioactive Core) TargetAmine->TertiaryAmine S_NAr or Reductive Alkylation Amide Amide Scaffold TargetAmine->Amide Acyl Chloride / HATU Coupling ThiopheneDeriv C-5 Functionalized Thiophene TargetAmine->ThiopheneDeriv 1. N-Protection 2. n-BuLi, Electrophile

Figure 1: Synthetic pathway for the precursor and its downstream utility in divergent library synthesis.

Safety & Handling Guidelines

  • Thiophene Oxidation: Thiophene rings are susceptible to oxidation by strong oxidants (e.g., m-CPBA, H₂O₂), forming thiophene S-oxides or sulfones which lose aromaticity and can act as Michael acceptors.[1][2] Avoid strong oxidants during work-up.[1][2]

  • Acid Sensitivity: While the amine is basic, the thiophene ring can polymerize under strong Lewis acidic conditions. Use weak acids (AcOH) for catalysis.[1][2]

  • Storage: Store the amine under inert atmosphere (Argon/Nitrogen) at 4°C to prevent N-oxidation or discoloration.

References

  • Reductive Amination Methodology

    • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1][2] Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[1][2]

  • Nucleophilic Aromatic Substitution (SₙAr)

    • Bunnett, J. F., & Zahler, R. E.[1] "Kinetics of the Reaction of Amines with 2,4-Dinitrofluorobenzene." Chemical Reviews, 1951, 49(2), 273-412.[1][2]

  • Thiophene Reactivity & Oxidation

    • Li, J. J.[1] (Ed.).[1][2][3][4][5][6] Heterocyclic Chemistry in Drug Discovery. Wiley, 2013.[2] Chapter: Thiophene Chemistry.

  • Properties of 2-Methoxyethanamine Derivatives

    • PubChem Compound Summary for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (Analogous Structures). [1]

Sources

Application

experimental protocol for assessing the antimicrobial activity of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

[1] Executive Summary & Chemical Logic This guide details the experimental protocol for assessing the antimicrobial efficacy of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (hereafter referred to as MTMEA ).[1] Chemical R...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary & Chemical Logic

This guide details the experimental protocol for assessing the antimicrobial efficacy of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (hereafter referred to as MTMEA ).[1]

Chemical Rationale: MTMEA represents a hybrid pharmacophore combining a lipophilic thiophene ring (a common bioisostere for phenyl groups in medicinal chemistry) with a polar methoxy-ethylamine side chain.[1]

  • Thiophene Moiety: Historically associated with DNA gyrase inhibition and membrane disruption in bacterial targets.

  • Secondary Amine (pKa ~9.2–9.8): At physiological pH (7.4), this amine is predominantly protonated (

    
    ). This cationic charge is critical for electrostatic attraction to the negatively charged bacterial cell envelope (LPS in Gram-negatives, Teichoic acids in Gram-positives).
    
  • Methoxy Group: Enhances aqueous solubility and hydrogen bonding capacity compared to simple alkyl chains, potentially improving bioavailability.

Scope: This protocol covers solubility optimization, Minimum Inhibitory Concentration (MIC) determination via broth microdilution (CLSI M07 standards), Minimum Bactericidal Concentration (MBC), and Time-Kill Kinetics.[1]

Pre-Analytical Phase: Compound Handling[1]

Safety Warning: MTMEA is a secondary amine and likely a skin/eye irritant.[1] Handle in a fume hood. Storage: Store neat compound at -20°C under inert gas (Argon/Nitrogen) to prevent oxidation of the thiophene ring.

Solubility & Stock Preparation

Unlike hydrophilic antibiotics, MTMEA possesses significant lipophilicity due to the thiophene ring. Direct dissolution in water may result in precipitation or micelle formation, leading to false negatives.

Recommended Solvent: Dimethyl Sulfoxide (DMSO), Analytical Grade.[1]

Protocol:

  • Primary Stock (10 mg/mL): Weigh 10 mg of MTMEA and dissolve in 1 mL of 100% DMSO. Vortex for 30 seconds.

    • Validation: Visually inspect for clarity.[1] If turbid, sonicate for 5 minutes at 40 kHz.

  • Working Stock (256 µg/mL): Dilute the Primary Stock into Cation-Adjusted Mueller-Hinton Broth (CAMHB) .

    • Calculation: To keep final DMSO < 1% (toxicity threshold for most bacteria), perform an intermediate dilution step.

    • Example: Dilute 25.6 µL of Primary Stock into 974.4 µL CAMHB.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the screening cascade, ensuring efficient use of compound and data integrity.

Antimicrobial_Workflow Stock Stock Prep (100% DMSO) Dilution Serial Dilution (CAMHB Media) Stock->Dilution Dilute to 2x Final Plate 96-Well Plate Incubation Dilution->Plate 100 µL/well Inoculum Inoculum Prep (0.5 McFarland) Inoculum->Plate 100 µL/well Readout Readout (Visual/OD600) Plate->Readout 16-20h @ 35°C Decision Growth? Readout->Decision MBC MBC Assay (Agar Plating) Decision->MBC No Growth (MIC) KillCurve Time-Kill Kinetics Decision->KillCurve Confirm Mechanism

Figure 1: Step-by-step screening cascade from compound dissolution to bactericidal confirmation.

Protocol 1: Minimum Inhibitory Concentration (MIC)

Standard: CLSI M07-A11 / EUCAST Objective: Determine the lowest concentration of MTMEA that inhibits visible growth.[1]

Materials
  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[2] Note: Cations (Ca²⁺, Mg²⁺) are critical for standardized testing of amines, as they compete for membrane binding sites.

  • Plates: 96-well round-bottom polystyrene plates (untreated).

  • Controls:

    • Positive Control:[1] Ciprofloxacin (known gyrase inhibitor, mechanistically similar to thiophene targets).

    • Solvent Control: 1% DMSO in CAMHB (must show full growth).

    • Sterility Control: Media only.[1]

Detailed Procedure
  • Plate Layout:

    • Columns 1–10: Serial 2-fold dilutions of MTMEA (e.g., 64 µg/mL down to 0.125 µg/mL).

    • Column 11: Growth Control (Bacteria + Media + DMSO).[1]

    • Column 12: Sterility Control (Media only).[1]

  • Dilution:

    • Add 100 µL of CAMHB to all wells.

    • Add 100 µL of MTMEA Working Stock (2x concentration) to Column 1.[1]

    • Perform serial transfer (100 µL) from Col 1 to Col 10. Discard the final 100 µL.

  • Inoculation:

    • Prepare a direct colony suspension of the test organism (e.g., S. aureus ATCC 29213 or E. coli ATCC 25922) in saline to match a 0.5 McFarland Standard (

      
       CFU/mL).
      
    • Dilute this suspension 1:100 in CAMHB.

    • Add 100 µL of the diluted inoculum to all wells (except Sterility Control).

    • Final System: Well volume = 200 µL; Bacterial density

      
       CFU/mL.
      
  • Incubation:

    • Seal plate with breathable film.[1]

    • Incubate at 35°C ± 2°C for 16–20 hours in ambient air.

  • Readout:

    • Place plate on a dark background. The MIC is the well with the lowest concentration showing no turbidity .

Protocol 2: Minimum Bactericidal Concentration (MBC)

Objective: Distinguish whether MTMEA is bacteriostatic (inhibits growth) or bactericidal (kills).[1]

Procedure
  • Identify the MIC well from Protocol 1.

  • Sample 10 µL from the MIC well, and the two wells with concentrations above the MIC (e.g., 2x and 4x MIC).

  • Spot these samples onto non-selective agar plates (e.g., Tryptic Soy Agar).

  • Incubate at 35°C for 24 hours.

  • Interpretation:

    • Bactericidal:

      
       reduction in colony count compared to the initial inoculum.
      
    • Bacteriostatic: Growth observed on agar despite clear wells in broth.

Protocol 3: Time-Kill Kinetics

Objective: Determine the rate of killing. Thiophene derivatives often exhibit concentration-dependent killing.

Procedure
  • Prepare 10 mL of CAMHB containing MTMEA at 4x MIC .

  • Inoculate with

    
     CFU/mL of test bacteria.
    
  • Incubate at 35°C with shaking (200 rpm).

  • Sampling: Remove 100 µL aliquots at T=0, 2, 4, 8, and 24 hours.

  • Quantification: Perform serial 10-fold dilutions in saline and plate on agar. Count CFUs after overnight incubation.

  • Data Plotting: Plot Log10(CFU/mL) vs. Time.

Data Analysis & Interpretation

Expected Results & Troubleshooting

Given the chemical structure (secondary amine), pH effects are significant.

ObservationPossible CauseCorrective Action
Precipitation in wells MTMEA insolubility at high conc.[1]Verify stock clarity.[1] Ensure final DMSO <1%.
Skipped Wells Pipetting error or "Edge Effect"Use multi-channel pipettes. Do not use outer wells for data (fill with water).[1]
High MIC (>64 µg/mL) Poor membrane penetrationCheck pH of media. Amines work better at alkaline pH (more uncharged species).
Growth in DMSO control Toxicity of solventEnsure DMSO is

(v/v).[1]
Reporting Standards

Report data in a structured format to facilitate SAR (Structure-Activity Relationship) analysis.[1]

Table 1: Example Data Reporting Template

Compound ID Organism Strain (ATCC) MIC (µg/mL) MBC (µg/mL) MBC/MIC Ratio Phenotype
MTMEA S. aureus 29213 8 16 2 Bactericidal
MTMEA E. coli 25922 32 >64 >2 Bacteriostatic

| Ciprofloxacin | S. aureus | 29213 | 0.5 | 0.5 | 1 | Bactericidal |[1]

Note: An MBC/MIC ratio


 typically indicates bactericidal activity.

Mechanistic Insight (Hypothesis)

To aid in the discussion of results, the following diagram illustrates the proposed mechanism of action for thiophene-amines, supported by literature.

Mechanism MTMEA MTMEA (Cationic Amine) Membrane Bacterial Membrane (Negatively Charged) MTMEA->Membrane Electrostatic Attraction Intracellular Intracellular Space Membrane->Intracellular Passive Diffusion / Porin Entry Disruption Membrane Depolarization Membrane->Disruption High Conc. Effect Target Target: DNA Gyrase / Topo IV (Thiophene Interaction) Intracellular->Target Binding

Figure 2: Dual-mechanism hypothesis: Membrane disruption via the cationic amine tail and intracellular DNA gyrase inhibition via the thiophene core.[1]

References

  • CLSI. Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition.[1] CLSI document M07-A11.[1] Wayne, PA: Clinical and Laboratory Standards Institute; 2018.

  • EUCAST. The European Committee on Antimicrobial Susceptibility Testing.[1][2][3] Breakpoint tables for interpretation of MICs and zone diameters. Version 13.0, 2023.

  • López-Rojas, R., et al. "Thiophene derivatives as new potential antimicrobial agents." Frontiers in Microbiology, 2023. (Contextual grounding for Thiophene activity).
  • PubChem. Compound Summary for CID 300977 (Related Structure: 2-methoxy-N-methylethanamine). National Library of Medicine (US).[1]

Sources

Method

cell-based assay design for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Application Note: Cell-Based Assay Design for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Executive Summary & Strategic Rationale Compound Analysis: The molecule 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine represents a c...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Cell-Based Assay Design for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Executive Summary & Strategic Rationale

Compound Analysis: The molecule 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine represents a classic "privileged structure" in medicinal chemistry. It combines a lipophilic thiophene ring (a bioisostere of benzene/pyridine) with a flexible ethylamine linker and a methoxy tail.

  • Pharmacophore: The distance between the aromatic centroid (thiophene) and the basic nitrogen mimics the endogenous neurotransmitters histamine and dopamine.

  • Structural Alert: The thiophene moiety, while valuable for potency, carries a metabolic liability risk (bioactivation to reactive S-oxides).

  • Solubility: The methoxyethyl group is a solubilizing appendage intended to improve blood-brain barrier (BBB) penetration and reduce logP compared to alkyl chains.

Experimental Strategy: Since this compound is often utilized as a fragment or intermediate rather than a final drug, this guide outlines a Hit-to-Lead Validation Cascade . We will focus on two critical questions:

  • Pharmacodynamics: Does it modulate Monoamine GPCRs (its most likely target class)?

  • Safety: Does the thiophene ring undergo metabolic activation leading to cytotoxicity?

Primary Assay: GPCR Functional Profiling (Calcium Flux)

Rationale: The structural motif (aromatic ring + 2-carbon spacer + amine) strongly suggests activity at Class A GPCRs, particularly Histamine (H1-H4) or Dopamine (D1-D5) receptors. We will utilize a G


q-coupled Calcium Flux Assay  as the primary screen. This high-throughput method detects intracellular 

release, a universal readout for Gq-coupled receptors (or Gi/Gs coupled receptors forced through G

16 promiscuous proteins).
Experimental Workflow

Materials:

  • Cell Line: CHO-K1 or HEK293 stably expressing the target receptor (e.g., Human H1 Histamine Receptor).

  • Reagents: Fluo-4 AM (Calcium indicator), Probenecid (inhibits dye efflux), Assay Buffer (HBSS + 20mM HEPES).

  • Instrumentation: FLIPR (Fluorometric Imaging Plate Reader) or equivalent automated pipetting/imaging system.

Protocol:

  • Cell Seeding:

    • Harvest CHO-K1 cells at 80-90% confluency.

    • Dispense 10,000 cells/well into black-wall, clear-bottom 384-well plates.

    • Incubate overnight at 37°C, 5%

      
      .
      
  • Dye Loading (The Critical Step):

    • Note: Incomplete hydrolysis of the AM ester causes high background. Ensure 60 min incubation.

    • Prepare Loading Buffer: HBSS + 2

      
      M Fluo-4 AM + 2.5 mM Probenecid.
      
    • Remove culture media and add 20

      
      L Loading Buffer.
      
    • Incubate 45 mins at 37°C, then 15 mins at RT (to equilibrate signal).

  • Compound Preparation:

    • Dissolve 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in 100% DMSO to 10 mM stock.

    • Perform 1:3 serial dilutions in Assay Buffer (Final DMSO < 0.5%).

  • Data Acquisition (FLIPR):

    • Baseline: Record fluorescence (Ex 488nm / Em 525nm) for 10 seconds.

    • Addition: Inject compound (agonist mode) or compound followed by reference agonist (antagonist mode).

    • Response: Measure peak fluorescence over 120 seconds.

Data Analysis: Calculate


 (Peak Fluorescence minus Baseline / Baseline). Plot dose-response curves to determine 

or

.

Visualization: GPCR Signaling Pathway

The following diagram illustrates the signal transduction pathway targeted by the Calcium Flux assay, highlighting where the compound interacts.

GPCR_Pathway Compound 2-methoxy-N- (thiophen-2-ylmethyl)ethanamine Receptor GPCR (e.g., H1R) Compound->Receptor Binding Gq Gαq Protein Receptor->Gq Activation PLC Phospholipase C (PLCβ) Gq->PLC Stimulates PIP2 PIP2 PLC->PIP2 Hydrolysis IP3 IP3 PIP2->IP3 Produces ER Endoplasmic Reticulum IP3->ER Binds IP3R Ca Ca2+ Release ER->Ca Efflux Fluo4 Fluo-4 Fluorescence (Readout) Ca->Fluo4 Binding

Caption: Signal transduction cascade for Gq-coupled GPCR calcium flux assays.

Secondary Assay: Thiophene Metabolic Activation (Safety)

Rationale: Thiophene rings are structurally similar to benzene but are electron-rich.[1] They are susceptible to oxidation by Cytochrome P450 (CYP) enzymes, leading to the formation of thiophene-S-oxides or epoxides . These are highly reactive electrophiles that can covalently bind to cellular proteins, causing hepatotoxicity (a mechanism seen in the withdrawn drug Tienilic Acid).

Protocol: Cytotoxicity in Metabolically Competent Cells

We will compare cytotoxicity in HepG2 cells (low CYP) vs. HepaRG cells (high CYP activity) to isolate metabolism-dependent toxicity.

Materials:

  • Cell Lines: HepG2 (Control) and differentiated HepaRG (Test).

  • Readout: CellTiter-Glo® (ATP quantification).

  • Positive Control: Methapyrilene (known thiophene toxicant).

Protocol:

  • Seeding:

    • Seed HepaRG cells (differentiated) at 50,000 cells/well in 96-well collagen-coated plates.

    • Allow 24h recovery.

  • Dosing:

    • Treat cells with the compound (0.1

      
      M to 100 
      
      
      
      M) for 24 hours .
    • Crucial Control: Co-incubate a subset of wells with 1-Aminobenzotriazole (ABT) , a broad-spectrum CYP inhibitor (1 mM).

  • Readout:

    • Add CellTiter-Glo reagent (1:1 volume). Shake for 2 mins.

    • Read Luminescence.

Interpretation: If the


 in HepaRG cells increases (toxicity decreases) in the presence of the CYP inhibitor ABT, the toxicity is likely driven by a reactive metabolite of the thiophene ring.

Data Summary & Reference Values

The following table outlines expected outcomes for a "drug-like" candidate versus a flawed hit.

ParameterAssay Type"Ideal" Result"Flagged" Result
Potency (

)
GPCR Ca2+ Flux< 100 nM> 10

M (Weak binder)
Efficacy GPCR Ca2+ Flux> 80% of Ref. Agonist< 30% (Partial agonist)
Metabolic Tox HepaRG +/- ABTRatio

1 (No shift)
Ratio > 3 (Metabolite driven tox)
Solubility Kinetic Turbidimetry> 100

M
< 10

M (Precipitation)

References

  • Thangapandian, S., et al. (2011). Molecular Docking and Pharmacophore Filtering in the Discovery of Dual-Inhibitors for Human H1 and H4 Receptors. Journal of Chemical Information and Modeling. [Link]

  • Zhang, J., et al. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays (Z-Factor). Journal of Biomolecular Screening. [Link]

  • Dansette, P.M., et al. (2005). Metabolic Activation of Thiophene Derivatives by Cytochromes P450. Chemical Research in Toxicology. [Link]

  • Inglese, J., et al. (2007). High-throughput screening assays for the identification of chemical probes. Nature Chemical Biology. [Link]

Sources

Application

Topic: Developing a Formulation of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine for In Vivo Studies

An Application Note and Protocol from the Senior Application Scientist Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a comprehensive guide for the systematic deve...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol from the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the systematic development of a stable and biocompatible formulation for the novel investigational compound, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, intended for in vivo preclinical research. The protocols herein are designed to establish a robust, well-characterized formulation by first understanding the molecule's intrinsic physicochemical properties and then leveraging that knowledge to select an appropriate vehicle and excipient system. We emphasize a causality-driven approach, explaining the scientific rationale behind each step to ensure the generation of reliable and reproducible in vivo data. This guide covers pre-formulation assessment, formulation development strategies, analytical method development, quality control, and final administration protocols.

Introduction: The Imperative for a Scientifically-Grounded Formulation

2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is a heterocyclic amine that, like similar structural motifs, may serve as a building block for bioactive molecules targeting kinases or the central nervous system.[1] The successful preclinical evaluation of any new chemical entity (NCE) is fundamentally dependent on the quality of the formulation used for in vivo studies. An improperly developed formulation can lead to erroneous pharmacokinetic (PK) and pharmacodynamic (PD) data due to issues such as poor solubility, instability, or toxicity, ultimately resulting in the misinterpretation of a compound's true potential.

The structure of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine—containing a basic amine group suitable for salt formation, a lipophilic thiophene ring, and a methoxy ether linkage—presents both opportunities and challenges for formulation. Its predicted moderate polarity and ability to form hydrogen bonds may influence solubility.[2] This guide provides a systematic workflow to navigate these properties and develop a formulation that ensures consistent and maximal bioavailability for the intended route of administration.

Section 1: Pre-formulation Assessment – The Foundational Stage

Rationale: Before any formulation work begins, a thorough understanding of the active pharmaceutical ingredient's (API) intrinsic properties is paramount. This pre-formulation stage generates the foundational data that will guide all subsequent development decisions, minimizing wasted effort and ensuring a scientifically sound approach.

Physicochemical Characterization

The initial step is to determine the fundamental chemical and physical properties of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. These parameters dictate its behavior in various solvent systems and its likely absorption characteristics.

Table 1: Key Physicochemical Properties for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

PropertyValueSignificance & Rationale
Molecular Weight 171.26 g/mol [3]Influences diffusion and solubility characteristics.
Appearance To be determined (TBD)A baseline for physical stability assessment (e.g., color change).
pKa TBDCritical for amine compounds. Determines the pH at which the compound is ionized. Ionization drastically increases aqueous solubility, making pH adjustment a primary formulation strategy.
LogP (o/w) TBDIndicates lipophilicity/hydrophilicity. A LogP between 1 and 3 is often ideal for oral absorption. Higher values may necessitate lipid-based or surfactant-based formulations.
Aqueous Solubility TBDMust be determined at various pH levels (e.g., pH 2, 7.4, 9). This directly informs the feasibility of a simple aqueous solution.
Solubility in Excipients TBDSolubility in common co-solvents (PEG 300, Propylene Glycol, Ethanol) and lipids (MCT, Labrasol®) will identify promising vehicle systems.
Melting Point TBDProvides information on the solid-state stability and purity of the compound.
Forced Degradation Studies

Rationale: To develop a stability-indicating analytical method and understand the compound's intrinsic liabilities, it must be subjected to stress conditions. This study identifies potential degradation products and pathways (e.g., hydrolysis, oxidation).

A typical forced degradation study involves exposing the API to the following conditions:

  • Acidic Hydrolysis: 0.1 N HCl at 60°C

  • Basic Hydrolysis: 0.1 N NaOH at 60°C

  • Oxidation: 3% H₂O₂ at room temperature

  • Thermal Stress: 80°C

  • Photolytic Stress: Exposure to UV/Vis light as per ICH Q1B guidelines.

Samples are analyzed at various time points (e.g., 0, 2, 4, 8, 24 hours) by a suitable analytical method, typically HPLC with UV and/or MS detection, to resolve the parent compound from any degradants.

Section 2: Formulation Development Strategy

Rationale: The goal is to develop the simplest possible formulation that meets the requirements for the intended in vivo study (e.g., concentration, stability, and biocompatibility). The data from the pre-formulation assessment will guide this process, as illustrated in the workflow below.

Formulation_Development_Workflow cluster_0 Pre-Formulation Data cluster_1 Formulation Path Selection cluster_2 Optimization & Finalization API_Props API Physicochemical Properties (pKa, Solubility) Sol_Screen Aqueous Solubility Screen @ pH 7.4 API_Props->Sol_Screen Decision Target Concentration Achieved? Sol_Screen->Decision pH_Mod pH Modification (Salt Formation) pH_Mod->Decision Co_Solvent Co-Solvent Screening (PEG, PG, EtOH) Co_Solvent->Decision Surfactant Surfactant/Lipid Screening (PS80, Cremophor) Surfactant->Decision Decision->pH_Mod No Decision->Co_Solvent No Decision->Surfactant No Optimize Optimize Excipient Concentrations Decision->Optimize Yes QC_Test QC & Stability Testing Optimize->QC_Test Final_Form Final Formulation QC_Test->Final_Form

Caption: Formulation development decision workflow.

Protocol 1: Solubility Enhancement via pH Adjustment

Causality: The secondary amine in 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is basic and can be protonated at acidic pH to form a more water-soluble salt. This is often the most effective and simplest strategy for amine-containing compounds.[4]

Methodology:

  • Prepare a stock solution of a biocompatible acid (e.g., 0.1 N Hydrochloric Acid or Citric Acid). Buffering agents like citrate or phosphate can help maintain the target pH.[5]

  • Create a slurry of the API in an aqueous vehicle (e.g., Water for Injection or 0.9% Saline).

  • While stirring, slowly add the acid stock solution dropwise, monitoring the pH continuously with a calibrated pH meter.

  • Observe the point at which the compound fully dissolves. Record this pH.

  • Continue to add acid to determine a pH range where the compound remains in solution.

  • Self-Validation: The final formulation pH must be checked to ensure it is within a physiologically tolerable range for the intended route of administration (e.g., typically pH 4-9 for intravenous injection to minimize irritation).

Protocol 2: Development of a Co-Solvent System

Causality: If pH adjustment alone is insufficient to reach the target concentration, co-solvents can be used. These are water-miscible organic solvents that reduce the polarity of the aqueous vehicle, thereby increasing the solubility of lipophilic compounds.

Common Co-solvents: Polyethylene Glycol 300/400 (PEG 300/400), Propylene Glycol (PG), Ethanol, Dimethyl Sulfoxide (DMSO).

Methodology:

  • Determine the solubility of the API in individual co-solvents.

  • Prepare various binary (e.g., PEG 300:Water) or ternary (e.g., PEG 300:Ethanol:Water) vehicle systems. A common starting point for a parenteral formulation is 10-40% PEG 300 in saline.

  • Add the API to each system up to the target concentration.

  • Vortex and/or sonicate to aid dissolution.

  • Visually inspect for complete dissolution.

  • Self-Validation: After dissolution, dilute a small aliquot of the formulation with saline or water. If the API precipitates, the formulation is not robust and may precipitate upon injection. The system must be further optimized, for example by adding a surfactant.

Section 3: Analytical Method Development and Validation

Rationale: A validated, stability-indicating analytical method is required to accurately quantify the API concentration in the formulation and to monitor its stability over time. This ensures that the dose administered is accurate and that the product has not degraded.[6]

Analytical_Method_Workflow cluster_0 Method Development cluster_1 Method Validation (ICH Q2) Select_Method Select Method (e.g., RP-HPLC-UV) Optimize_Params Optimize Parameters (Column, Mobile Phase, Flow Rate) Select_Method->Optimize_Params Forced_Deg Inject Forced Degradation Sample Optimize_Params->Forced_Deg Check_Specificity Check Specificity: Resolve API from Degradants? Forced_Deg->Check_Specificity Check_Specificity->Optimize_Params No Linearity Linearity & Range Check_Specificity->Linearity Yes Accuracy Accuracy Linearity->Accuracy Precision Precision (Repeatability & Intermediate) Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Final_Method Validated Method LOD_LOQ->Final_Method

Caption: Analytical method development and validation workflow.

Protocol 3: HPLC-UV Method for Quantification and Stability

Causality: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the workhorse for pharmaceutical analysis. It separates compounds based on their polarity, allowing for the quantification of the API and the detection of impurities or degradants. The thiophene ring should provide a suitable chromophore for UV detection. Gas chromatography can also be used but may require derivatization for robust analysis of amines.[7][8]

Methodology:

  • Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Prepare a gradient system.

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water. (The acid improves peak shape for amines).

    • Mobile Phase B: 0.1% TFA or Formic Acid in Acetonitrile.

  • Initial Gradient: Run a linear gradient from 5% B to 95% B over 15 minutes.

  • Detection: Use a UV detector set to a wavelength of maximum absorbance for the API (determined by a UV scan).

  • Optimization: Adjust the gradient, flow rate, and mobile phase composition to achieve a sharp, symmetrical peak for the API with good resolution from any degradants identified in the forced degradation study.

  • Validation: Once the method is optimized, validate it according to the parameters in Table 2.

Table 2: Key Analytical Method Validation Parameters

ParameterAcceptance CriteriaRationale
Specificity API peak is resolved from all degradant peaks and excipients.Ensures the method accurately measures only the API.
Linearity Correlation coefficient (r²) ≥ 0.999 over the desired range (e.g., 50-150% of target concentration).Confirms a proportional response of the detector to API concentration.
Accuracy Recovery of 98.0% to 102.0% for spiked samples.Measures the closeness of the test results to the true value.
Precision Repeatability (RSD ≤ 2.0%), Intermediate Precision (RSD ≤ 2.0%).Demonstrates the method's consistency and reproducibility.
LOD/LOQ Signal-to-Noise ratio of 3:1 (LOD) and 10:1 (LOQ).Defines the lowest concentration the method can reliably detect and quantify.

Section 4: Formulation Characterization and Quality Control

Rationale: The final selected formulation must be rigorously tested to ensure it meets all required quality attributes before it is used in an animal study.

Table 3: Final Formulation Quality Control Specifications

TestSpecificationRationale
Appearance Clear, colorless solution, free of visible particulates.Ensures product safety and homogeneity.
pH Within ±0.2 units of the target pH.Critical for API solubility and physiological compatibility.
Assay (Concentration) 95.0% - 105.0% of target concentration.Guarantees accurate dosing.
Purity / Degradants No single degradant >0.5%; Total degradants <1.0%.Ensures the safety and integrity of the API.
Osmolality 280-350 mOsm/kg (for parenteral routes).Minimizes pain and tissue damage upon injection by being close to isotonic.
Sterility & Endotoxin (As required for route)Essential for parenteral formulations to prevent infection and pyrogenic responses.
Protocol 4: Stability Testing

Causality: Stability testing is essential to define the shelf-life and appropriate storage conditions for the formulation, ensuring the product remains safe and effective until the time of use.[9] Protocols should follow established guidelines such as those from the International Council for Harmonisation (ICH).[10][11]

Methodology:

  • Prepare a batch of the final formulation and dispense it into the intended storage vials.

  • Place vials into stability chambers under the following conditions:

    • Long-Term Storage: 5°C ± 3°C or 25°C ± 2°C / 60% ± 5% RH.

    • Accelerated Storage: 40°C ± 2°C / 75% ± 5% RH.

  • Pull samples at predetermined time points.

    • Long-Term: 0, 3, 6, 9, 12, 18, 24 months.

    • Accelerated: 0, 1, 3, 6 months.[10]

  • Analyze the samples using the validated analytical method for all QC attributes listed in Table 3.

  • Self-Validation: The formulation is considered stable if all tested attributes remain within their specified limits throughout the study period.

Section 5: In Vivo Administration Guidelines

Rationale: The correct handling and administration of the final formulation are critical for animal welfare and the integrity of the scientific data.[12] Dosing volumes must be carefully controlled to avoid adverse effects.[13]

Table 4: Recommended Maximum Administration Volumes for Laboratory Animals [13][14]

SpeciesRouteMax Volume (mL/kg)Notes
Mouse IV (bolus)5Administer slowly to avoid cardiovascular shock.
SC10Use multiple sites for larger volumes.
IP10
PO (gavage)10-20
Rat IV (bolus)5Administer slowly.
SC5Use multiple sites for larger volumes.
IP10
PO (gavage)10
Protocol 5: Preparation and Administration of the Final Formulation
  • Retrieve the formulation from its specified storage condition and allow it to equilibrate to room temperature.

  • Visually inspect the vial for any particulates or color change. Do not use if any are observed.

  • Using an aseptic technique, withdraw the required volume into a sterile syringe appropriate for the intended dosing volume.

  • Administer the dose to the animal via the specified route, adhering to the volume limits in Table 4.

  • Record the dose, volume, time, and any observations.

  • Biocompatibility Note: All excipients used in the final formulation must be demonstrated to be safe and biocompatible for the intended route of administration.[15][16] This is typically confirmed by using excipients with a history of safe use (e.g., those listed in the FDA Inactive Ingredient Database) or by conducting specific biocompatibility studies according to standards like ISO 10993.[17][18]

Conclusion

The development of a formulation for in vivo studies is a multi-step, systematic process that integrates physicochemical principles with rigorous analytical science. By following the protocols outlined in this guide, researchers can create a stable, safe, and effective formulation for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This methodical approach is the bedrock upon which reliable and reproducible preclinical data are built, enabling a clear and accurate assessment of the compound's therapeutic potential.

References

  • MySkinRecipes. 2-Morpholino-N-(thiophen-2-ylmethyl)ethan-1-amine.
  • Tokyo Chemical Industry (India) Pvt. Ltd. 2-(2-Methoxyphenoxy)ethylamine.
  • ECHEMI. 2-methoxy-N-(thiophen-3-ylmethyl)ethanamine Formula.
  • PubChem. 2-Methoxyethylamine.
  • PubChem. 2-(2-Methoxyphenoxy)ethyl amine.
  • PubChem. (2-Methoxyethyl)(methyl)amine.
  • Chem-Impex. [2-(4-methoxyphenyl)ethyl]methylamine.
  • Cheméo. Chemical Properties of Ethanamine, 2-methoxy- (CAS 109-85-3).
  • Prisys Biotech. The Importance Of Administration Volume in Preclinical Studies.
  • Pharmaceutical Technology. Excipients for Solubility Enhancement of Parenteral Formulations.
  • National Institutes of Health. Prodrugs for Amines.
  • ResearchGate. Development of a method for the derivatization of ethanolamines and its application to sand samples.
  • European Medicines Agency. Q 1 A (R2) Stability Testing of new Drug Substances and Products.
  • PubMed. Biocompatibility investigation of different pharmaceutical excipients used in liquid dosage forms.
  • Pharmacentral. Excipients for Parenterals.
  • Ingenta Connect. Biocompatibility investigation of different pharmaceutical excipients used in liquid dosage forms.
  • eScholarship.org. Synthesis and Performance of l‑Tryptophanamide and (S)‑1-(Naphthalen-2′-yl)ethanamine-Based Marfey-Type Derivatives for Am.
  • MDPI. Production, Characterization, and In Vitro and In Vivo Studies of Nanoemulsions Containing St. John's Wort Plant Constituents and Their Potential for the Treatment of Depression.
  • ICH. STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1.
  • National Institutes of Health. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider.
  • Sandoo. What are the Applications of Amines in the Pharmaceutical Industry?.
  • The Distant Reader. {Development of a method for the derivatization of ethanolamines and its application to sand samples}.
  • PubMed. Excipients in parenteral formulations: selection considerations and effective utilization with small molecules and biologics.
  • Pacific BioLabs. Introduction to Biocompatibility Testing.
  • Pan American Health Organization. Annex 5 Guidelines for stability testing of pharmaceutical products containing well established drug substances in conventional dosage forms.
  • Laboratory Animal Resources. A good practice guide to the administration of substances and removal of blood, including routes and volumes.
  • ResearchGate. Stability Testing of Pharmaceutical Products.
  • ResearchGate. Optimized Method for Analysis of Ethanolamines, Hydrolysis Products of Nitrogen Mustards, from Urine Samples Using LC-MS/MS.
  • Drug Development & Delivery. SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs.
  • National Institutes of Health. Formulation development and in vitro and in vivo evaluation of membrane-moderated transdermal systems of ampicillin sodium in ethanol: pH 4.7 buffer solvent system.
  • U.S. Food and Drug Administration. Use of International Standard ISO 10993-1, "Biological evaluation of medical devices - Part 1".
  • U.S. Food and Drug Administration. Expiration Dating and Stability Testing for Human Drug Products.
  • ResearchGate. (PDF) Excipient Selection In Parenteral Formulation Development.
  • ResearchGate. Adsorption of Amine Compounds on the Glass Surface and Their Impact on the Development of Analytical Method and Pharmaceutical Process.
  • IJPSR. A review on preclinical pharmaceutical research: principal and common routes of administration in small.
  • ResearchGate. (PDF) Biocompatibility investigation of different pharmaceutical excipients used in liquid dosage forms.
  • SciSpace. In vivo Studies for Drug Development via Oral Delivery: Challenges,Animal Models and Techniques.
  • PubMed. Sampling and analytical methodology development for the determination of primary and secondary low molecular weight amines in ambient air.

Sources

Method

techniques for scaling up the synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Abstract This application note details the scalable synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a critical secondary amine building block.[1] While direct alkylation routes exist, they are plagued by over-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note details the scalable synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a critical secondary amine building block.[1] While direct alkylation routes exist, they are plagued by over-alkylation and genotoxic impurities. This guide prioritizes a stepwise reductive amination protocol utilizing Sodium Borohydride (


).[1] This route offers the optimal balance of atom economy, cost-efficiency, and safety profile for kilogram-scale production, specifically addressing the challenges of thiophene-mediated catalyst poisoning that renders catalytic hydrogenation non-viable.[1]

Part 1: Strategic Route Selection & Chemical Logic[1]

The Thiophene Challenge

The presence of the thiophene ring dictates the synthetic strategy. Thiophene sulfur is a potent poison for heterogeneous catalysts (Pd/C, Pt/C), causing rapid deactivation during catalytic hydrogenation. While specialized sulfided catalysts (e.g., sulfided Pt/C) exist, they require high-pressure autoclaves and rigorous safety controls.[1]

Therefore, chemical reduction using borohydrides is the preferred method for scale-up.[1] We utilize a modified Abdel-Magid protocol (stepwise reductive amination) to prevent the formation of the corresponding alcohol side-product and minimize dialkylation.[1]

Reaction Pathway Analysis

The following decision tree illustrates the critical process choices leading to the selection of the Stepwise


 route.

RouteSelection Start Target: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine RouteA Route A: Direct Alkylation (Thiophene-CH2-Cl + Amine) Start->RouteA RouteB Route B: Reductive Amination (Thiophene-CHO + Amine) Start->RouteB RouteA_Issue Issues: 1. Bis-alkylation (impurity) 2. Genotoxic Alkyl Halides RouteA->RouteA_Issue Method1 Method B1: Catalytic Hydrogenation (H2 / Pd/C) RouteB->Method1 Method2 Method B2: STAB (NaBH(OAc)3) RouteB->Method2 Method3 Method B3: Stepwise NaBH4 (Imine formation -> Reduction) RouteB->Method3 Poison CRITICAL FAILURE: Thiophene poisons Pd catalyst Method1->Poison Cost Scale Issue: High cost of STAB Large boron waste mass Method2->Cost Success OPTIMAL ROUTE: 1. High Atom Economy 2. Low Cost 3. Scalable Safety Method3->Success

Figure 1: Strategic selection of the Stepwise


 protocol over competing methodologies.

Part 2: Critical Process Parameters (CPPs)

To ensure batch-to-batch consistency and safety at scale (100g – 1kg), the following parameters must be controlled:

ParameterSpecificationScientific Rationale
Imine Formation Temp

Higher temperatures promote oligomerization of the thiophene aldehyde.[1]
Solvent System Methanol (MeOH)MeOH facilitates rapid imine formation.[1] Unlike DCE (used with STAB), MeOH is greener and easier to strip.
Imine Time

Critical Hold Point.

reduces aldehydes faster than imines.[1] The aldehyde must be fully consumed (to imine) before borohydride addition to avoid alcohol impurity.

Management
Venting/N2 Sweep

generates 4 moles of

upon quenching. Reactor headspace must be actively swept to stay below LEL (4%).[1]
Quench pH

then

Acid quench destroys amine-borane complexes.[1] Subsequent basification releases the free amine for extraction.

Part 3: Detailed Experimental Protocol (Scale: 1.0 mol)

Target Yield: 85-92% Purity: >98% (HPLC)

Materials
  • Thiophene-2-carboxaldehyde: 112.15 g (1.0 mol)[1]

  • 2-Methoxyethanamine: 82.6 g (1.1 mol, 1.1 equiv)[1]

  • Methanol (Anhydrous): 1.2 L[1]

  • Sodium Borohydride (

    
    ):  22.7 g (0.6 mol, 0.6 equiv) — Note: 0.25 mol is stoichiometric, excess ensures completion.
    
  • Sodium Hydroxide (20% aq): As required.

  • Hydrochloric Acid (4M in Dioxane or aqueous): For salt formation.[1]

Step-by-Step Methodology
Phase 1: Imine Formation (The "Dehydration" Step)
  • Setup: Equip a 3L jacketed reactor with an overhead stirrer, internal temperature probe, and nitrogen inlet.

  • Charging: Charge Methanol (1.0 L) and 2-Methoxyethanamine (82.6 g). Start stirring at 250 RPM.

  • Addition: Add Thiophene-2-carboxaldehyde (112.15 g) dropwise over 30 minutes.

    • Observation: A mild exotherm (

      
      ) is expected.[1] Maintain internal temp 
      
      
      
      .
  • Equilibration: Stir the mixture at

    
     for 3 hours .
    
    • IPC (In-Process Control):[1] Take an aliquot for 1H-NMR or GC.[1] Confirm disappearance of aldehyde peak (

      
       ppm in NMR). If aldehyde remains 
      
      
      
      , extend stirring or add 0.05 equiv amine.[1]
Phase 2: Reduction (The "Active" Step)
  • Cooling: Cool the reaction mixture to

    
    .
    
  • Addition: Add

    
      (22.7 g) portion-wise over 60 minutes.
    
    • Safety: Monitor hydrogen evolution.[1] Do not seal the reactor. Maintain temp

      
      .
      
  • Reaction: Allow the mixture to warm to room temperature (

    
    ) and stir for 2 hours.
    
    • Mechanism:[2][3][4][5] The imine (C=N) is reduced to the secondary amine (C-N).[6]

Phase 3: Workup & Purification[1]
  • Quench: Cool to

    
    . Slowly add Water  (200 mL) followed by 1M HCl  until pH 
    
    
    
    . Stir for 30 mins to break boron-amine complexes.
  • Basification: Adjust pH to

    
     using 20% NaOH . The product will oil out.
    
  • Extraction: Extract with TBME (tert-Butyl methyl ether) (

    
    ).
    
    • Why TBME? It avoids the peroxide risks of diethyl ether and separates cleaner than DCM in this system.

  • Washing: Wash combined organics with Brine (200 mL). Dry over

    
    .[1]
    
  • Concentration: Evaporate solvent under reduced pressure (

    
    , 20 mbar) to yield the crude oil.
    
Phase 4: Salt Formation (Final Isolation)

The free base is an oil and prone to oxidation. The Hydrochloride salt is the preferred stable form.

  • Dissolve the crude oil in Ethanol (300 mL).

  • Cool to

    
    .[1]
    
  • Add 4M HCl in Dioxane (or conc. aqueous HCl) dropwise until pH is acidic (check with wet pH paper).[1]

  • Add Diethyl Ether or Heptane as an anti-solvent to induce crystallization.[1]

  • Filter the white solid, wash with cold ether, and dry under vacuum at

    
    .
    

Part 4: Process Logic & Troubleshooting Flow

The following diagram outlines the operational flow and corrective actions for common deviations.

ProcessFlow Start Start: Aldehyde + Amine + MeOH ImineCheck IPC: Check Aldehyde Consumption (GC/NMR) Start->ImineCheck AddMoreAmine Action: Add 0.1 eq Amine Extend Time ImineCheck->AddMoreAmine Aldehyde > 2% ProceedRed Step: Cool to 0°C Add NaBH4 slowly ImineCheck->ProceedRed Aldehyde < 2% AddMoreAmine->ImineCheck Quench Step: Acid Quench (pH < 2) Destroys Boron Complexes ProceedRed->Quench BaseExt Step: Basify (pH > 12) Extract w/ TBME Quench->BaseExt SaltForm Step: Form HCl Salt in EtOH/Et2O BaseExt->SaltForm

Figure 2: Operational workflow with In-Process Control (IPC) loops.

References

  • Abdel-Magid, A. F., et al. (1996).[1][4][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[6]

  • Baxter, E. W., & Reitz, A. B. (2002). "Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reagents." Organic Reactions, 59, 1-714.[1] [1]

  • Dansette, P. M., et al. (2005). "Metabolic Activation of Thiophene Derivatives." Chemical Research in Toxicology. (Context on Thiophene toxicity/handling).

  • PubChem. (2023).[1] "2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Compound Summary." [1]

Sources

Application

protocol for testing the anti-inflammatory properties of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Application Note & Protocol Guide Topic: A Multi-Tiered Protocol for the Discovery and Characterization of the Anti-Inflammatory Properties of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Audience: Researchers, scientists...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: A Multi-Tiered Protocol for the Discovery and Characterization of the Anti-Inflammatory Properties of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Audience: Researchers, scientists, and drug development professionals.

Abstract

The relentless search for novel anti-inflammatory agents is critical for addressing a multitude of chronic and acute diseases.[1] This document provides a comprehensive, multi-tiered protocol for the initial discovery and characterization of the anti-inflammatory properties of a novel small molecule, using 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine as an exemplar compound. As this is a compound with uncharacterized biological activity, this guide is structured as a discovery workflow, progressing from foundational in vitro cytotoxicity and primary screening to mechanistic elucidation and a proof-of-concept in vivo model. We detail robust, validated methodologies including the MTT assay for cell viability, Griess assay for nitric oxide, ELISA for pro-inflammatory cytokines, RT-qPCR for gene expression, and Western blotting for key signaling pathways, alongside a standard model of lipopolysaccharide (LPS)-induced endotoxemia. This application note is designed to provide researchers with the scientific rationale and step-by-step guidance necessary to rigorously evaluate the therapeutic potential of new chemical entities.

Introduction & Scientific Rationale

Inflammation is a fundamental biological response to harmful stimuli, but its dysregulation is a key component in the pathophysiology of numerous diseases.[2] Macrophages are central players in the inflammatory cascade. Upon activation by stimuli like bacterial lipopolysaccharide (LPS), they produce a host of pro-inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[3][4] The production of these mediators is largely controlled by intracellular signaling pathways, with the Nuclear Factor-kappa B (NF-κB) pathway being a master regulator.[5][6]

Therefore, a logical strategy for screening a novel compound like 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine for anti-inflammatory potential involves a tiered approach:

  • Establish a safe therapeutic window: Determine non-cytotoxic concentrations in a relevant cell model.

  • Screen for primary activity: Assess the compound's ability to inhibit the production of key inflammatory mediators (NO, TNF-α, IL-6) in stimulated macrophages.[3][7]

  • Elucidate the mechanism: Investigate if the observed effects correlate with changes in the expression of inflammatory genes and the activation of the NF-κB signaling pathway.[8]

  • In vivo validation: Confirm the anti-inflammatory effects in a preclinical animal model of systemic inflammation.[9][10]

This structured workflow, outlined below, ensures a rigorous and efficient evaluation of the compound's potential.

Visualized Experimental Workflow

G cluster_phase1 Phase 1: In Vitro Screening cluster_phase2 Phase 2: Mechanistic Elucidation cluster_phase3 Phase 3: In Vivo Validation P1_1 Protocol 1.1: Cytotoxicity Assessment (MTT Assay) P1_2 Protocol 1.2: Primary Activity Screening (NO, TNF-α, IL-6) P1_1->P1_2 Determine Safe Doses P2_1 Protocol 2.1: Gene Expression (RT-qPCR) P1_2->P2_1 Confirm Inhibition P2_2 Protocol 2.2: Signaling Pathway (Western Blot) P1_2->P2_2 P3_1 Protocol 3.1: LPS-Induced Endotoxemia (Mouse Model) P2_1->P3_1 Validate In Vivo P2_2->P3_1

Caption: A multi-phase workflow for characterizing a novel anti-inflammatory compound.

Safety & Handling Precautions

When working with a novel compound of unknown toxicity like 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, it must be treated as a hazardous substance.[11][12]

  • Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile).[12]

  • Handling: All handling of the pure compound and concentrated stock solutions should be performed in a certified chemical fume hood.[11]

  • Storage: Store the compound in a tightly sealed container, in a cool, dry, and well-ventilated area, away from incompatible materials.[13]

  • Spills: In case of a spill, evacuate the area and follow established institutional procedures for hazardous chemical cleanup.[12]

Phase 1: In Vitro Characterization & Primary Screening

This phase establishes the foundational parameters for testing, using the murine macrophage cell line RAW 246.7, a standard and robust model for inflammation studies.[7][14][15]

Protocol 1.1: Assessment of Cytotoxicity (MTT Assay)

Causality: It is crucial to ensure that any observed reduction in inflammatory markers is due to a specific anti-inflammatory effect and not simply because the compound is killing the cells. The MTT assay measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases.[16][17][18]

Methodology:

  • Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1-2 x 10^5 cells/mL (100 µL/well) and incubate overnight (37°C, 5% CO2) to allow for cell attachment.[19]

  • Compound Treatment: Prepare serial dilutions of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing media to the wells. Include a "vehicle control" (e.g., DMSO at the highest concentration used for the compound) and a "cells only" control.

  • Incubation: Incubate the plate for 24 hours.[2]

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[2]

  • Formazan Formation: Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.[20]

  • Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.[20]

  • Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control.

Parameter Description
Cell Line RAW 264.7 Murine Macrophages
Seeding Density 1-2 x 10^5 cells/mL
Compound Conc. e.g., 0.1, 1, 10, 25, 50, 100 µM
Incubation Time 24 hours
Assay Reagent MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)
Detection Absorbance at 570 nm
Protocol 1.2: Primary Anti-Inflammatory Screening

Causality: This protocol directly measures the compound's ability to inhibit the production of key inflammatory mediators. Nitric oxide (NO) is measured via its stable metabolite, nitrite, using the Griess reaction.[3][15][21] Pro-inflammatory cytokines TNF-α and IL-6 are quantified using a highly specific sandwich Enzyme-Linked Immunosorbent Assay (ELISA).[4][22][23]

Methodology:

  • Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 4-5 x 10^5 cells/mL (500 µL/well) and incubate overnight.[14]

  • Pre-treatment: Remove the medium and replace it with fresh medium containing non-toxic concentrations of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (determined from Protocol 1.1). Incubate for 1 hour.[7]

  • Inflammatory Stimulus: Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.[7]

  • Incubation: Incubate the plate for 24 hours to allow for the production and secretion of inflammatory mediators.[7]

  • Supernatant Collection: Centrifuge the plate briefly and carefully collect the cell culture supernatant for analysis. Store at -80°C if not used immediately.

A. Nitric Oxide (NO) Measurement (Griess Assay): [24]

  • Add 50 µL of supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (Sulfanilamide solution).

  • Add 50 µL of Griess Reagent II (NED solution).[25]

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure absorbance at 540 nm. Quantify NO2- concentration using a sodium nitrite standard curve.

B. TNF-α and IL-6 Measurement (ELISA):

  • Perform the assay using commercially available ELISA kits for murine TNF-α and IL-6, following the manufacturer's instructions precisely.[22][26][27]

  • The general principle involves capturing the cytokine from the supernatant on an antibody-coated plate, followed by detection with a second, enzyme-linked antibody and a colorimetric substrate.[22]

Parameter Description
Stimulant Lipopolysaccharide (LPS), 1 µg/mL
Pre-treatment Time 1 hour
Stimulation Time 24 hours
NO Detection Griess Reagent Assay (Absorbance @ 540 nm)
Cytokine Detection Sandwich ELISA for TNF-α and IL-6

Phase 2: Mechanistic Elucidation

If the compound shows significant activity in Phase 1, the next step is to understand how it works. This involves examining its effects on the gene and protein expression of key inflammatory players.

Protocol 2.1: Gene Expression Analysis via RT-qPCR

Causality: A reduction in NO and cytokine protein levels should be preceded by a decrease in the transcription of their respective genes. Real-Time Quantitative PCR (RT-qPCR) is a highly sensitive method to measure changes in mRNA levels for genes like Nos2 (encoding iNOS), Tnf, and Il6.[28][29]

Methodology:

  • Cell Treatment: Treat RAW 264.7 cells in a 6-well plate as described in Protocol 1.2, but shorten the LPS stimulation time to 4-6 hours, which is typically the peak for mRNA expression.[28]

  • RNA Extraction: Wash cells with cold PBS and lyse them. Extract total RNA using a commercial kit (e.g., TRIzol or column-based kits) according to the manufacturer's protocol.

  • RNA Quantification & Quality Control: Measure RNA concentration and purity (A260/A280 ratio) using a spectrophotometer.

  • cDNA Synthesis: Reverse transcribe 1-2 µg of total RNA into complementary DNA (cDNA) using a reverse transcription kit.

  • qPCR: Perform qPCR using the synthesized cDNA, gene-specific primers (for Nos2, Tnf, Il6, and a housekeeping gene like Actb or Gapdh), and a SYBR Green master mix.

  • Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method, normalizing to the housekeeping gene and comparing treated samples to the LPS-only control.

Protocol 2.2: Protein Expression Analysis of the NF-κB Pathway via Western Blot

Causality: The NF-κB pathway is a primary driver of inflammatory gene expression. In resting cells, NF-κB is held in the cytoplasm by an inhibitor protein, IκBα.[5] Upon LPS stimulation, IκBα is phosphorylated (p-IκBα) and degraded, allowing the p65 subunit of NF-κB to be phosphorylated (p-p65) and translocate to the nucleus to activate gene transcription.[5] Western blotting can detect changes in the phosphorylation status of these key proteins, providing direct evidence of pathway inhibition.[30][31]

Visualized NF-κB Signaling Pathway

Caption: Simplified overview of the canonical NF-κB signaling pathway activated by LPS.

Methodology:

  • Cell Treatment: Treat RAW 264.7 cells in a 6-well plate as in Protocol 1.2, but use a much shorter LPS stimulation time (e.g., 15-60 minutes) to capture the transient phosphorylation events.[14]

  • Protein Extraction: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[5]

  • Protein Quantification: Determine the total protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[30]

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[30]

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour to prevent non-specific antibody binding.[30]

  • Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for p-p65, total p65, p-IκBα, total IκBα, and a loading control (e.g., β-actin).

  • Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[30]

  • Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Analysis: Quantify band intensity using densitometry software. Calculate the ratio of phosphorylated protein to total protein to determine the level of pathway activation.

Phase 3: In Vivo Proof-of-Concept

Causality: Positive in vitro results must be validated in a living organism to assess the compound's potential bioavailability, efficacy, and safety in a complex physiological system. The LPS-induced endotoxemia model in mice is a widely used, acute model of systemic inflammation that recapitulates many features of sepsis.[9][10][32][33]

Protocol 3.1: LPS-Induced Endotoxemia Model in Mice

NOTE: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and approved by an Institutional Animal Care and Use Committee (IACUC).[32]

Methodology:

  • Animal Acclimation: Acclimate male C57BL/6 mice for at least one week before the experiment.

  • Grouping: Randomly assign mice to experimental groups (e.g., n=8-10 per group):

    • Vehicle Control (no LPS, no compound)

    • LPS Control (vehicle + LPS)

    • Treatment Group (Compound + LPS)

    • Positive Control (e.g., Dexamethasone + LPS)

  • Compound Administration: Administer 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (e.g., via intraperitoneal (IP) injection or oral gavage) at one or more dose levels. The vehicle control and LPS control groups receive the vehicle alone.

  • LPS Challenge: After 1 hour, challenge all groups except the vehicle control with a sublethal dose of LPS (e.g., 5-10 mg/kg, IP).[32][33]

  • Sample Collection: At a predetermined time point post-LPS challenge (e.g., 2-4 hours for peak cytokine response), euthanize the mice and collect blood via cardiac puncture.[32]

  • Serum Preparation: Allow blood to clot and centrifuge to separate the serum. Store serum at -80°C.

  • Cytokine Analysis: Measure the levels of TNF-α and IL-6 in the serum using ELISA, as described in Protocol 1.2.

  • Analysis: Compare the serum cytokine levels between the treatment group and the LPS control group to determine if the compound significantly reduced the systemic inflammatory response.

Data Presentation & Interpretation

Summarize all quantitative results in tables and graphs. For in vitro studies, express results as a percentage of the LPS-stimulated control. For in vivo studies, report absolute cytokine concentrations (pg/mL). Use appropriate statistical tests (e.g., ANOVA followed by a post-hoc test) to determine significance (p < 0.05). A successful compound will show a dose-dependent inhibition of inflammatory markers in vitro, which is then confirmed by a significant reduction in serum cytokines in the in vivo model, without causing significant toxicity.

References

  • Regulation of Inflammatory Cytokines in Lipopolysaccharide-Stimulated RAW 264.7 Murine Macrophage by 7-O-Methyl-naringenin. PubMed Central. Available at: [Link]

  • Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages. PubMed Central. Available at: [Link]

  • A detail protocol for LPS to stimulate RAW 264.7 to measure for TNF alpha? ResearchGate. Available at: [Link]

  • Antioxidant and Anti-Inflammatory Activity on LPS-Stimulated RAW 264.7 Macrophage Cells of White Mulberry (Morus alba L.) Leaf Extracts. MDPI. Available at: [Link]

  • LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. PubMed Central. Available at: [Link]

  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. National Institutes of Health. Available at: [Link]

  • Quantitative real-time RT-PCR analysis of inflammatory gene expression associated with ischemia-reperfusion brain injury. PubMed. Available at: [Link]

  • Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. PubMed Central. Available at: [Link]

  • Protection against Lipopolysaccharide-Induced Endotoxemia by Terrein Is Mediated by Blocking Interleukin-1β and Interleukin-6 Production. National Institutes of Health. Available at: [Link]

  • Working with Chemicals. Prudent Practices in the Laboratory - NCBI Bookshelf. Available at: [Link]

  • Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available at: [Link]

  • What will be the best way to test NFkb activation via western blot? ResearchGate. Available at: [Link]

  • Novel Chemicals with Unknown Hazards SOP. Texas Woman's University. Available at: [Link]

  • Simultaneous Immunoassay Analysis of Plasma IL-6 and TNF-α on a Microchip. PubMed Central. Available at: [Link]

  • Parallel In Vitro and In Silico Studies of the Anti-Inflammatory Activity of Bioactive Compounds Found in Different Ethanolic Extracts of Bracts from B. x buttiana (var. Rose): A Comparative Analysis. MDPI. Available at: [Link] analytica6-5710/6/2/16

  • RT‐qPCR analysis of inflammatory markers. ResearchGate. Available at: [Link]

  • Intestinal edema induced by LPS-induced endotoxemia is associated with an inflammasome adaptor ASC. PLOS One. Available at: [Link]

  • Guidelines for Chemical Laboratory Safety in Academic Institutions. American Chemical Society. Available at: [Link]

  • How can I evaluate anti-inflammatory properties for plant extracts? ResearchGate. Available at: [Link]

  • (PDF) Optimized Methods for In Vitro and In Vivo Anti-Inflammatory Assays and Its Applications in Herbal and Synthetic Drug Analysis. ResearchGate. Available at: [Link]

  • Cell Viability Assays. Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

  • Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot. PubMed Central. Available at: [Link]

  • Anti-Inflammatory Effects of Solanum tuberosum L. Polysaccharide and Its Limited Gene Expression Profile. MDPI. Available at: [Link]

  • Chemical Laboratory Safety and Security: A Guide to Developing Standard Operating Procedures. Purdue University. Available at: [Link]

  • Cytokine RT-qPCR and ddPCR for immunological investigations of the endangered Australian sea lion (Neophoca cinerea) and other mammals. National Institutes of Health. Available at: [Link]

  • Protection of mice against lipopolysaccharide-induced endotoxic shock by pinocembrin is correlated with regulation of cytokine. ScienceDirect. Available at: [Link]

  • In Silico and In Vitro Approach for Evaluation of the Anti-Inflammatory and Antioxidant Potential of Mygalin. PubMed Central. Available at: [Link]

  • MTT Proliferation Assay Protocol. ResearchGate. Available at: [Link]

  • Tumor Necrosis Factor-a ELISA Kit, Human (CKH200A). G-Biosciences. Available at: [Link]

  • Enhancing Chemical Laboratory Safety with Hazards Risks Mitigation and Strategic Actions. MDPI. Available at: [Link]

  • Evaluation of the Anti-Inflammatory Activity of Microwave Extracts of Thymus algeriensis: In Vitro, In Vivo, and In Silico Studies. MDPI. Available at: [Link]

  • Western blot analysis of NF-κB pathway activation in RAW264.7... ResearchGate. Available at: [Link]

  • human interleukin-6 elisa. BioVendor. Available at: [Link]

  • Inflammation pathways analysis with AnyGenes® qPCR arrays. AnyGenes. Available at: [Link]

  • Effect of Endotoxemia Induced by Intraperitoneal Injection of Lipopolysaccharide on the Mg isotopic Composition of Biofluids and Tissues in Mice. Frontiers in Molecular Biosciences. Available at: [Link]

  • Measurement of Nitric Oxide Production in Biological Systems by Using Griess Reaction Assay. MDPI. Available at: [Link]

  • Discovery and evaluation of novel anti-inflammatory derivatives of natural bioactive curcumin. PubMed Central. Available at: [Link]

  • Injections of Lipopolysaccharide into Mice to Mimic Entrance of Microbial-derived Products After Intestinal Barrier Breach. JoVE. Available at: [Link]

  • ELISA measured relative levels of TNF-α (A), IL-6 (B), and IL-1β (C)... ResearchGate. Available at: [Link]

  • Screening of Natural Inhibitors from Pleurotus ostreatus against PHGDH for Enhancing Antiviral Innate Immunity through Mendelian. ACS Publications. Available at: [Link]

  • Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. PubMed Central. Available at: [Link]

  • (PDF) Discovery and evaluation of novel anti-inflammatory derivatives of natural bioactive curcumin. ResearchGate. Available at: [Link]

Sources

Method

Application of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in Materials Science: A Case Study Approach with a Prominent Thiophene Derivative

Senior Application Scientist Note: Initial investigations into the direct applications of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine within materials science have revealed a significant gap in currently available resear...

Author: BenchChem Technical Support Team. Date: February 2026

Senior Application Scientist Note: Initial investigations into the direct applications of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine within materials science have revealed a significant gap in currently available research literature. While the synthesis and basic properties of this compound are documented, its specific use as a monomer, surface modifier, or component in functional materials is not well-established in peer-reviewed publications or patents.

However, the structural motifs present in 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine—namely the electron-rich thiophene ring and the functional amine group—are hallmarks of molecules that are of great interest in materials science, particularly for the development of conductive polymers, organic electronics, and functional coatings.

To provide a comprehensive and practical guide for researchers in this field, this document will focus on a closely related and extensively studied thiophene derivative: 3,4-ethylenedioxythiophene (EDOT) . The principles, protocols, and applications discussed for EDOT serve as an exemplary framework for understanding how thiophene-based molecules, potentially including novel derivatives like 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, can be utilized in materials science.

Part 1: The Thiophene Scaffold in Materials Science

Thiophene and its derivatives are a cornerstone of modern materials science, primarily due to their unique electronic and structural properties. The sulfur-containing five-membered aromatic ring provides a π-conjugated system that can be readily polymerized to form conductive polymers. These materials are finding increasing use in a variety of applications, including:

  • Organic Electronics: Thiophene-based polymers are integral to organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1][2]

  • Conductive Polymers: Polythiophenes are among the most studied classes of conductive polymers, offering a combination of electrical conductivity, processability, and environmental stability.[3]

  • Energy Storage: Thiophene derivatives are being explored as electrode materials for batteries and supercapacitors.

  • Sensors: The electronic properties of polythiophenes can be modulated by the presence of analytes, making them suitable for chemical and biological sensors.

  • Bioelectronics: The biocompatibility of certain thiophene-based materials allows for their use in applications such as neural interfaces and biosensors.

The versatility of thiophene chemistry allows for the tuning of its properties through the introduction of various functional groups.[4] This can influence solubility, electronic energy levels, and polymerization behavior.

Part 2: A Case Study: 3,4-Ethylenedioxythiophene (EDOT)

EDOT is a commercially available and widely used thiophene derivative that serves as the monomer for the conductive polymer poly(3,4-ethylenedioxythiophene), commonly known as PEDOT. PEDOT, particularly when combined with a charge-balancing polyanion such as polystyrene sulfonate (PSS), is a benchmark material for transparent conductive coatings.

Properties of EDOT
PropertyValue
Molecular Formula C₆H₆O₂S
Molar Mass 142.18 g/mol
Appearance Colorless to light yellow liquid
Boiling Point 103-105 °C (10 mmHg)
Density 1.33 g/mL
Solubility Soluble in many organic solvents
The Rationale for EDOT's Success

The ethylenedioxy bridge across the 3 and 4 positions of the thiophene ring is key to EDOT's utility. This structural feature imparts several advantageous properties:

  • Low Oxidation Potential: The electron-donating nature of the ethylenedioxy group lowers the oxidation potential of the monomer, making it easier to polymerize electrochemically or chemically.

  • Planar Polymer Backbone: The rigid dioxy ring system promotes a more planar conformation of the resulting polymer chain, which enhances π-orbital overlap and, consequently, charge carrier mobility.

  • Stability of the Doped State: The polymer, PEDOT, exhibits excellent stability in its conductive (doped) state, which is crucial for long-term device performance.

Part 3: Experimental Protocols for the Application of EDOT

This section provides detailed, step-by-step methodologies for the synthesis of PEDOT films and coatings, which are common applications of EDOT in materials science.

Protocol 1: Electropolymerization of EDOT for Conductive Films

Electropolymerization is a powerful technique for depositing thin, uniform, and highly conductive films of PEDOT onto conductive substrates.

Causality Behind Experimental Choices:

  • Electrolyte/Solvent System: Acetonitrile is a common aprotic solvent for electropolymerization due to its wide electrochemical window and ability to dissolve the monomer and supporting electrolyte. The supporting electrolyte (e.g., LiClO₄) is necessary to ensure ionic conductivity in the solution.

  • Monomer and Electrolyte Concentration: The concentrations are chosen to provide a sufficient supply of monomer to the electrode surface for polymerization while maintaining good solution conductivity.

  • Electrochemical Method: Potentiodynamic (cyclic voltammetry) or potentiostatic (constant potential) methods can be used. Cyclic voltammetry is often used for initial characterization and film growth, as it allows for monitoring of the polymerization process in real-time.

  • Substrate: A conductive substrate, such as indium tin oxide (ITO) coated glass or a metal electrode, is required to act as the working electrode.

Experimental Workflow:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

[1][2] Topic: Troubleshooting Reductive Amination Byproducts Ticket ID: CHEM-SUP-8821 Status: Open Agent: Senior Application Scientist[1][2] Executive Summary You are likely attempting to synthesize 2-methoxy-N-(thiophen...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Topic: Troubleshooting Reductive Amination Byproducts Ticket ID: CHEM-SUP-8821 Status: Open Agent: Senior Application Scientist[1][2]

Executive Summary

You are likely attempting to synthesize 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine via the reductive amination of thiophene-2-carboxaldehyde with 2-methoxyethanamine .[1][2]

While this reaction is generally robust, the specific combination of an electron-rich aromatic heterocycle (thiophene) and a chelating ether tail (methoxyethyl) presents unique byproduct profiles.[1][2] This guide addresses the three most common failure modes: Dialkylation (Over-reaction) , Direct Reduction (Alcohol formation) , and Catalyst Poisoning .[1]

Part 1: Diagnostic Workflow

Before altering your protocol, use this logic tree to identify your specific failure mode based on LC-MS or TLC data.

TroubleshootingFlow Start Analyze Crude Mixture (LC-MS / TLC) CheckMass Check Major Mass Peak Start->CheckMass MassHigh Mass = Target + 110 Da (Tertiary Amine) CheckMass->MassHigh M+ > Target MassLow Mass = 114 Da (Thiophene Alcohol) CheckMass->MassLow M+ < Target MassTarget Mass = Target (But Low Yield) CheckMass->MassTarget M+ = Target IssueDialkyl ISSUE: Dialkylation (Over-reaction) MassHigh->IssueDialkyl IssueReduct ISSUE: Direct Reduction (Imine failed to form) MassLow->IssueReduct IssueWorkup ISSUE: Workup Loss (Water Solubility) MassTarget->IssueWorkup

Figure 1: Diagnostic decision tree for identifying reaction failure modes based on mass spectrometry data.

Part 2: Troubleshooting Guides (FAQ)

Issue 1: The "Double-Addition" (Dialkylation)

Symptom: Your mass spectrum shows a major peak corresponding to the tertiary amine (two thiophene rings attached to the nitrogen).[1][2] Mechanism: The secondary amine product is often more nucleophilic than the primary amine starting material.[2] As the reaction proceeds, the product competes for the aldehyde.[2]

Q: How do I stop the reaction at the secondary amine? A: You must alter the stoichiometry and reagent order.

  • Stoichiometry: Use a 1.2 to 1.5 molar excess of the amine (2-methoxyethanamine) relative to the aldehyde.[1][2] This statistically favors the attack of the primary amine.[2]

  • Reagent Choice: Switch to Sodium Triacetoxyborohydride (STAB) . STAB is sterically bulky and less reactive than Sodium Borohydride (

    
    ).[1][2] It reduces the iminium ion selectively without reducing the aldehyde rapidly, keeping the aldehyde available for the primary amine rather than side reactions [1].[2]
    
  • Protocol Adjustment: Do not mix all reagents at once. Add the aldehyde slowly to a solution of the amine and reducing agent.[2]

Issue 2: The "Dead End" (Alcohol Formation)

Symptom: You isolate large amounts of thiophene-2-methanol .[1][2] Mechanism: The reducing agent attacked the aldehyde before the imine could form.[2][3] This is common when using


 in a "dump and stir" method.[2]

Q: Why is my aldehyde reducing to an alcohol? A: Imine formation is an equilibrium process.[1][2] If you add a strong reducing agent (


) too early, it will reduce the unreacted aldehyde.[1]
The Fix: 
  • Method A (STAB): Use STAB in DCE or DCM.[1][2][4] STAB reduces aldehydes very slowly, allowing the imine to form and be reduced preferentially [2].[2]

  • Method B (Two-Step): If you must use

    
    , stir the aldehyde and amine in Methanol for 1-2 hours (or use a dehydrating agent like 
    
    
    
    ) before adding the borohydride.[1][2] This ensures the aldehyde is converted to the imine first.[2]
Issue 3: Catalyst Poisoning (Thiophene Sensitivity)

Symptom: You attempted catalytic hydrogenation (


 + Pd/C) and recovered only starting material.

Q: Why didn't the hydrogenation work? A: Thiophene is a classic catalyst poison .[2] The sulfur atom binds irreversibly to the active sites of Palladium and Platinum catalysts, deactivating them [3]. The Fix: Do not use catalytic hydrogenation for thiophene derivatives. Stick to hydride reducing agents (STAB,


, or 

).[1][5][6]

Part 3: Optimized Protocol (SOP)

This protocol uses Sodium Triacetoxyborohydride (STAB) , the industry standard for minimizing the byproducts described above.

Reagents Table
ReagentEquiv.[1][2][7]RoleCritical Note
Thiophene-2-carboxaldehyde 1.0ElectrophileLimiting reagent.
2-methoxyethanamine 1.2NucleophileExcess prevents dialkylation.[1][2]
STAB (NaHB(OAc)3)1.4ReductantMoisture sensitive.[1][2][4] Keep bottle sealed.
Acetic Acid (AcOH)1.0CatalystPromotes iminium ion formation.[1][2]
DCE (1,2-Dichloroethane)Solvent0.2 MDCM is a valid alternative.[1][2]
Step-by-Step Procedure
  • Preparation: In a dry flask under Nitrogen/Argon, dissolve 2-methoxyethanamine (1.2 equiv) in dry DCE (or DCM).

  • Aldehyde Addition: Add Thiophene-2-carboxaldehyde (1.0 equiv).[1][2]

  • Acidification: Add Acetic Acid (1.0 equiv). Stir for 15-30 minutes. Note: This pre-complexation helps imine formation.[2]

  • Reduction: Add STAB (1.4 equiv) in one portion.

    • Observation: Mild effervescence may occur.[1][2]

  • Reaction: Stir at room temperature for 4–16 hours. Monitor by TLC/LCMS.[1][2]

  • Quench: Add saturated aqueous

    
     to neutralize the acid. Stir for 15 minutes until bubbling ceases.
    
Purification Workflow (Acid-Base Extraction)

Because your product is a secondary amine, you can separate it from non-basic byproducts (like thiophene methanol) using pH manipulation.[1][2]

Purification Crude Crude Reaction Mix (Organic + Aqueous) Step1 1. Extract with Organic (DCM) 2. Keep Organic Layer Crude->Step1 Step2 Wash Organic with 1M HCl Step1->Step2 OrgLayer Organic Layer (Contains Impurities: Alcohols, Neutrals) Step2->OrgLayer Discard AqLayer Aqueous Acid Layer (Contains Product as Salt) Step2->AqLayer Keep Step3 Basify Aqueous (pH > 12) with NaOH AqLayer->Step3 Step4 Extract with DCM Dry & Concentrate Step3->Step4 Final Pure Product (Free Base) Step4->Final

Figure 2: Acid-Base extraction workflow for purifying secondary amines from neutral byproducts.

References

  • Abdel-Magid, A. F., et al. (1996).[1][7][8][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[1] Link[1][2]

  • Organic Chemistry Portal. "Sodium Triacetoxyborohydride - STAB."[1][2] Organic Chemistry Portal. Link

  • Maxted, E. B. (1951).[1] "The Poisoning of Metallic Catalysts." Advances in Catalysis, 3, 129-178.[1] Link

Sources

Optimization

optimizing reaction conditions for the synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Welcome to the technical support guide for the synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist r...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing this important reaction. The primary synthetic route discussed is the reductive amination of thiophene-2-carbaldehyde with 2-methoxyethanamine.

Reaction Overview: Reductive Amination

Reductive amination is a powerful and widely used method for the synthesis of amines.[1] The reaction proceeds in two main stages:

  • Imine Formation: The primary amine (2-methoxyethanamine) reacts with the aldehyde (thiophene-2-carbaldehyde) to form a Schiff base, or imine intermediate. This is a reversible reaction and is typically catalyzed by mild acid.

  • Reduction: The C=N double bond of the imine is selectively reduced to a C-N single bond, yielding the desired secondary amine product. This is accomplished using a reducing agent that is chemoselective for the imine over the starting aldehyde.

The overall transformation is a one-pot process where the imine is formed and reduced in situ.[2][3]

G cluster_0 Step 1: Imine Formation (in situ) cluster_1 Step 2: Reduction A Thiophene-2-carbaldehyde C Imine Intermediate A->C + H+ (catalyst) B 2-Methoxyethanamine B->C E 2-Methoxy-N- (thiophen-2-ylmethyl)ethanamine C->E D Reducing Agent (e.g., NaBH(OAc)3) D->E

Caption: General workflow for the one-pot reductive amination synthesis.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis. Each question is followed by a detailed explanation of the underlying causes and provides concrete, actionable solutions.

FAQ 1: My reaction yield is very low. What are the most likely causes?

Low yield is a common problem that can stem from several factors related to either the imine formation step or the reduction step.

Possible Cause 1: Inefficient Imine Formation The formation of the imine is an equilibrium-driven process. The equilibrium may not favor the imine, or the reaction may be too slow.

  • Explanation of Causality: Imine formation is catalyzed by mild acid.[4] If the pH is too low, the amine nucleophile becomes protonated and non-nucleophilic. If the pH is too high, the carbonyl group is not sufficiently activated for nucleophilic attack. The water produced during the reaction can also shift the equilibrium back towards the starting materials.

  • Solutions:

    • pH Control: Add a catalytic amount of a weak acid, such as acetic acid (typically 1-2 equivalents), to maintain a pH of ~5-6.[5] This protonates the carbonyl, making it more electrophilic, without fully protonating the amine.

    • Water Removal: While not always necessary for modern reductive aminations using agents like sodium triacetoxyborohydride, if imine formation is sluggish, adding a dehydrating agent like anhydrous MgSO₄ or molecular sieves can drive the equilibrium forward.[6]

Possible Cause 2: Incorrect Choice or Handling of Reducing Agent The choice of reducing agent is critical for a successful one-pot reaction.

  • Explanation of Causality: A reducing agent that is too powerful (e.g., NaBH₄) can reduce the starting aldehyde faster than the imine is formed, leading to the formation of thiophen-2-ylmethanol as a major byproduct.[7] Conversely, a reagent that is too weak or has degraded may not reduce the imine effectively.

  • Solutions:

    • Use a Selective Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is the reagent of choice for this transformation.[3][5][8] It is a mild and selective reducing agent that reduces imines and iminium ions much faster than aldehydes, allowing for a convenient one-pot procedure.[3]

    • Check Reagent Quality: Hydride reducing agents can decompose upon exposure to moisture. Ensure your NaBH(OAc)₃ is a free-flowing white powder and has been stored in a desiccator.

Possible Cause 3: Sub-optimal Stoichiometry Incorrect ratios of reactants can lead to incomplete conversion or side reactions.

  • Explanation of Causality: Using a large excess of the amine can be effective but makes purification difficult. An excess of the aldehyde can lead to side reactions.

  • Solutions:

    • Start with a 1:1 to 1:1.2 ratio of thiophene-2-carbaldehyde to 2-methoxyethanamine.

    • Use 1.3 to 1.6 equivalents of the reducing agent (NaBH(OAc)₃) relative to the limiting reagent (typically the aldehyde).[5]

ParameterRecommendationRationale
Reducing Agent Sodium Triacetoxyborohydride (NaBH(OAc)₃)Selectively reduces iminium ions in the presence of aldehydes, ideal for one-pot reactions.[3][5]
Stoichiometry Aldehyde:Amine (1:1.1), Reductant (1.5 eq)A slight excess of amine drives imine formation; sufficient reductant ensures full conversion.
Catalyst Acetic Acid (1-2 eq)Catalyzes imine formation by activating the carbonyl group.[5]
Solvent Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)Aprotic, effectively solubilizes reactants, and is compatible with the reducing agent.
Temperature Room Temperature (20-25 °C)Sufficient for both imine formation and reduction without promoting side reactions.
FAQ 2: My TLC/LC-MS analysis shows multiple spots/peaks. What are the common impurities?

The presence of multiple spots indicates side reactions or unreacted starting materials. Identifying these is key to optimizing the reaction.

G cluster_impurities Potential Impurities Start Reaction Mixture Analysis SM Unreacted Thiophene-2-carbaldehyde Start->SM Rf close to Aldehyde SM Amine Unreacted 2-Methoxyethanamine Start->Amine Baseline spot (polar) Alc Thiophen-2-ylmethanol (Aldehyde Reduction) Start->Alc Rf close to Aldehyde SM Tert Tertiary Amine (Over-alkylation) Start->Tert Less polar than product Product Desired Product Start->Product Main Spot

Caption: Troubleshooting guide for identifying impurities by TLC analysis.

Impurity 1: Unreacted Thiophene-2-carbaldehyde

  • Identification: Will have a similar Rf value to the starting aldehyde standard on a TLC plate.

  • Cause: Incomplete reaction. This could be due to insufficient reaction time, degraded reducing agent, or sub-optimal temperature.

  • Solution: Allow the reaction to stir for a longer period (e.g., 12-24 hours). Confirm the quality of your NaBH(OAc)₃.

Impurity 2: Thiophen-2-ylmethanol

  • Identification: A polar byproduct, often visible near the aldehyde spot on TLC. Confirmable by GC-MS or ¹H NMR (benzyl-type alcohol protons).

  • Cause: This occurs if the reducing agent is not selective and reduces the starting aldehyde. It is common when using stronger hydrides like NaBH₄ in a one-pot setup.[7]

  • Solution: Switch to a more selective reducing agent like NaBH(OAc)₃.[3][5]

Impurity 3: Tertiary Amine (Over-alkylation Product)

  • Identification: A less polar spot than your desired secondary amine product on TLC.

  • Cause: The desired secondary amine product can itself react with another molecule of thiophene-2-carbaldehyde to form a new iminium ion, which is then reduced to a tertiary amine.

  • Solution: Avoid using a large excess of the aldehyde. A staged addition of the aldehyde can sometimes mitigate this. If it remains a problem, a two-step procedure (isolate the imine first, then reduce) may be necessary, although this is less efficient.[2]

FAQ 3: How should I properly work up and purify the final product?

The workup is designed to remove the reducing agent byproducts and unreacted reagents, followed by purification to isolate the target amine.

Step-by-Step Workup and Purification Protocol

  • Quench the Reaction:

    • Once the reaction is complete (monitored by TLC or LC-MS), cool the reaction mixture in an ice bath.

    • Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a mild base like 1M NaOH. CAUTION: This is an exothermic process and may release gas. This step neutralizes the acetic acid catalyst and quenches any remaining reducing agent.

  • Liquid-Liquid Extraction:

    • Transfer the mixture to a separatory funnel.

    • Extract the aqueous layer 2-3 times with a suitable organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

    • Combine the organic layers.

  • Washing:

    • Wash the combined organic layers with water, and then with brine (saturated NaCl solution) to remove residual water and inorganic salts.

  • Drying and Concentration:

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

    • Filter off the drying agent and concentrate the filtrate in vacuo using a rotary evaporator to obtain the crude product.

  • Purification (Column Chromatography):

    • The crude product is typically an oil. It can be purified by flash column chromatography on silica gel.

    • Eluent System: A gradient of ethyl acetate in hexanes is a good starting point. The amine product is polar and may require a small percentage of triethylamine (~1%) or methanol to be added to the eluent system to prevent streaking on the column and improve recovery.

Experimental Protocol: Reference Procedure

This protocol is a robust starting point for the synthesis on a laboratory scale.

Materials:

  • Thiophene-2-carbaldehyde

  • 2-Methoxyethanamine

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Glacial Acetic Acid

  • Dichloromethane (DCM, anhydrous)

  • Saturated Sodium Bicarbonate (aq.)

  • Brine (Saturated NaCl aq.)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add thiophene-2-carbaldehyde (1.0 eq).

  • Dissolve the aldehyde in anhydrous DCM.

  • Add 2-methoxyethanamine (1.1 eq) followed by glacial acetic acid (1.5 eq).

  • Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

  • In one portion, add sodium triacetoxyborohydride (1.5 eq). Note: The addition may be mildly exothermic.

  • Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting aldehyde is consumed.

  • Begin the workup and purification procedure as described in FAQ 3.

References

  • Reductive Amination. (n.d.). Chemistry Steps. Retrieved January 29, 2026, from [Link]

  • Making Substituted Amines Through Reductive Amination. (2017). Master Organic Chemistry. Retrieved January 29, 2026, from [Link]

  • Reductive amination. (n.d.). Wikipedia. Retrieved January 29, 2026, from [Link]

  • Reductive Amination. (n.d.). Organic Chemistry Portal. Retrieved January 29, 2026, from [Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. (Referenced in Myers, Chem 115 handout)
  • Reductive Amination - Common Conditions. (n.d.). Organic Chemistry Data. Retrieved January 29, 2026, from [Link]

  • Zhang, R., Liu, S., & Edgar, K. J. (2017). Efficient Synthesis of Secondary Amines by Reductive Amination of Curdlan Staudinger Ylides.
  • Sodium triacetoxyborohydride. (n.d.). Organic Chemistry Portal. Retrieved January 29, 2026, from [Link]

  • Sumpter, J. W. (2011). A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride.

Sources

Troubleshooting

resolving poor solubility issues of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in aqueous solutions

Case ID: SOL-2MTE-001 Subject: Resolving Aqueous Solubility Issues for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: SOL-2MTE-001 Subject: Resolving Aqueous Solubility Issues for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Physicochemical Challenge

You are likely experiencing precipitation when diluting your stock solution into aqueous buffers (e.g., PBS) or culture media. This is a predictable physicochemical phenomenon based on the structure of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine .

  • The Culprit: The molecule consists of a lipophilic thiophene ring coupled with a secondary amine .

  • The Mechanism: As a secondary amine, the compound has a pKa estimated between 9.5 and 10.5 .

    • At pH < 6.0: The nitrogen is protonated (

      
      ), forming a highly soluble cation.
      
    • At pH > 7.0 (Physiological): The equilibrium shifts toward the uncharged "free base." The lipophilic thiophene moiety dominates, causing the molecule to aggregate and crash out of solution.

This guide provides three validated workflows to resolve this, ranging from simple pH adjustment to advanced encapsulation.

Module 1: The "Gold Standard" – In Situ Salt Formation

Best for: High-concentration aqueous stocks (>10 mM) for chemical biology or animal dosing.

The most robust solution is to convert the free base into a hydrochloride (HCl) salt. You do not need to synthesize and isolate the solid salt; you can generate it in situ.

Protocol: In Situ Acidification
  • Calculate Molar Equivalents: You need 1.0 to 1.1 molar equivalents of HCl relative to your compound.

  • Preparation:

    • Dissolve the neat oil/solid 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in a minimal volume of 0.1 M HCl (aqueous) instead of water or PBS.

    • Target: If your target concentration is 10 mM, use 0.1 M HCl as the solvent.

  • Verification: Vortex for 30 seconds. The solution should be clear.

  • Buffering (Critical Step): When adding this acidic stock to your biological assay (e.g., cell media), the high buffering capacity of the media (bicarbonate/HEPES) will neutralize the small volume of acid, bringing the final pH back to 7.4.

    • Warning: If the final concentration in the well is too high (>100 µM), the compound may re-precipitate.

Why this works: The chloride counter-ion stabilizes the ammonium form, disrupting the crystal lattice energy that favors the solid free base.

Module 2: Co-Solvent Systems for In Vitro Assays

Best for: High-throughput screening (HTS) and cell culture where DMSO is tolerated.

If acidifying the stock is not feasible, use a co-solvent system. The relationship between solubility and co-solvent fraction is log-linear.

The "Step-Down" Dilution Protocol

Prevents "Shock Precipitation" – a common error where rapid addition of water to DMSO stocks causes immediate crashing out.

StepActionMechanism
1 Dissolve compound in 100% DMSO to create a 50 mM Stock .Solubilizes the lipophilic thiophene ring.
2 Prepare an Intermediate Dilution in 50% DMSO / 50% Water.Reduces hydrophobicity gradually.[1]
3 Add to Assay Media (Final DMSO < 0.5%).[2]Final dilution into the protein-rich environment.

Cellular Toxicity Limits:

  • < 0.1% v/v DMSO: Safe for almost all cell lines (primary and immortalized).[1]

  • 0.5% v/v DMSO: Tolerated by robust lines (e.g., HeLa, HEK293), but may induce differentiation in stem cells.

  • > 1.0% v/v DMSO: Cytotoxic. Membrane permeabilization occurs; data will be compromised.

Module 3: Advanced Formulation (Cyclodextrins)

Best for: In vivo injection (IV/IP) or sensitive cells where low pH and DMSO are forbidden.

Cyclodextrins (CDs) form inclusion complexes.[3][4] The hydrophobic thiophene ring inserts into the CD cavity, while the hydrophilic exterior interacts with water.

Recommended Excipient: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . Rationale: Native


-CD has low water solubility; the hydroxypropyl derivative is highly soluble and less toxic to kidneys.
Encapsulation Protocol
  • Vehicle Prep: Prepare a 20% (w/v) HP-β-CD solution in sterile water or saline.

  • Addition: Add your compound (solid or small volume DMSO stock) to the CD solution.

  • Energy Input: Sonicate in a water bath at 37°C for 30-60 minutes .

    • Visual Check: Solution should turn from cloudy to clear.

  • Filtration: Pass through a 0.22 µm PVDF filter to sterilize and remove un-complexed aggregates.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct solubilization strategy based on your experimental constraints.

SolubilityStrategy Start Start: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Poor Solubility AssayType What is the Assay Type? Start->AssayType InVitro In Vitro (Cell Culture/Enzymatic) AssayType->InVitro InVivo In Vivo (Animal Models) AssayType->InVivo DMSOTol Is DMSO Tolerated? InVitro->DMSOTol Route Administration Route? InVivo->Route Solvent Use DMSO Stock (Final conc < 0.1%) DMSOTol->Solvent Yes Salt Use In Situ Salt (0.1 M HCl Stock) DMSOTol->Salt No (Sensitive Cells) Route->Salt Oral (Gavage) CD Use 20% HP-Beta-Cyclodextrin (Inclusion Complex) Route->CD IV / IP Injection

Figure 1: Decision tree for selecting the optimal solubilization method based on assay constraints.

Frequently Asked Questions (FAQ)

Q1: Why does the compound precipitate in PBS even after I dissolved it in DMSO? A: This is the "Solvent Shift" effect. When you dilute the DMSO stock into PBS (pH 7.4), the solvent environment becomes predominantly aqueous. At pH 7.4, the amine deprotonates to its neutral form. Without the DMSO to shield the thiophene ring, the neutral molecules aggregate instantly. Fix: Use the Cyclodextrin Protocol (Module 3) or lower the working concentration.

Q2: Can I use ethanol instead of DMSO? A: Yes, but with caution. Ethanol is more volatile, leading to concentration changes over time in open wells. It is also generally more cytotoxic than DMSO at equivalent concentrations (0.1%).

Q3: Is the thiophene ring stable in acidic solution? A: Generally, yes. Thiophenes are aromatic and stable. However, avoid extremely strong oxidizing acids (like concentrated nitric acid). 0.1 M HCl is perfectly safe for this structure for stock storage at -20°C.

References
  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. Link

  • Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621. Link

  • Yalkowsky, S. H. (1999). Solubility and Solubilization in Aqueous Media. American Chemical Society. (General Reference for Log-Linear Solvency).
  • Galvao, J., et al. (2014). Guidelines for the use of DMSO in cell culture experiments and evaluation of its cytotoxicity. F1000Research, 3, 58. Link

Sources

Optimization

overcoming challenges in the purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Technical Support Center: Purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Case ID: THIO-AMINE-002 Status: Active Assigned Specialist: Senior Application Scientist, Separation Technologies[1] Molecule Profile...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Case ID: THIO-AMINE-002 Status: Active Assigned Specialist: Senior Application Scientist, Separation Technologies[1]

Molecule Profile & Core Challenges

Before initiating any purification workflow, you must understand the "personality" of your molecule. 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine presents a dual challenge:

  • The Basic Function (Secondary Amine): With a pKa estimated between 9.0–9.8, this moiety causes severe peak tailing on standard silica gel due to interactions with acidic silanols.[1]

  • The Sensitive Function (Thiophene Ring): Unlike benzene, the thiophene ring is electron-rich and prone to electrophilic aromatic substitution, polymerization in strong acids, and oxidation (to sulfoxides/sulfones).[1]

  • The Solubilizer (Methoxyethyl Group): This ether linkage increases polarity and water solubility, making standard aqueous workups prone to yield loss if pH is not strictly controlled.

Tier 1 Support: Workup & Extraction

Issue: "I’m losing product in the aqueous layer," or "I have a persistent emulsion."

Diagnosis: The methoxy group increases the water solubility of the free base. If the aqueous layer is not sufficiently basic (pH > 12), the amine remains partially protonated and water-soluble. However, thiophenes can degrade in hot, concentrated mineral acids.[1]

Protocol: The "Cold-pH-Swing" Extraction

  • Quench: If coming from a reductive amination (e.g., using NaBH(OAc)₃), quench the reaction with saturated NaHCO₃ (mild base) rather than strong acid to preserve the thiophene ring.[1]

  • Acid Wash (Optional but Risky): If you must remove non-basic impurities, extract the organic layer with cold 0.5 M HCl . Do not use concentrated HCl or heat, as this risks thiophene polymerization.

  • Basification (Critical Step):

    • Cool the aqueous acidic layer to 0°C.

    • Adjust pH to 12–13 using 2M NaOH. Note: You must exceed the pKa by at least 2 units to ensure >99% free base formation.

  • Extraction: Use Dichloromethane (DCM) rather than Ethyl Acetate. DCM is better at extracting polar amines (due to the methoxy group) from water.

  • Drying: Dry over Na₂SO₄ (Sodium Sulfate). Avoid MgSO₄ if the product is sensitive, as it is slightly acidic.

Visualization: Extraction Logic Flow

ExtractionLogic Start Crude Reaction Mixture Quench Quench with sat. NaHCO3 Start->Quench Sep1 Separate Layers Quench->Sep1 OrgLayer Organic Layer (Contains Product + Neutrals) Sep1->OrgLayer AqLayer Aqueous Layer (Discard salts) Sep1->AqLayer AcidExt Extract with cold 0.5M HCl (Moves Amine to Aqueous) OrgLayer->AcidExt DiscardOrg Discard Organic Layer (Removes Neutrals/Non-basics) AcidExt->DiscardOrg Organic Phase Basify Adjust Aqueous to pH > 12 (Use NaOH, Keep Cold) AcidExt->Basify Aqueous Phase (Amine Salt) FinalExt Extract with DCM (x3) (Product returns to Organic) Basify->FinalExt

Caption: Logic flow for Acid-Base purification minimizing thiophene degradation risks.

Tier 2 Support: Chromatography Solutions

Issue: "The product streaks across the column," or "I can't separate the product from the starting amine."

Diagnosis: The secondary amine is hydrogen-bonding with the silica silanols (


).

Troubleshooting Guide:

MethodMobile Phase ModifierStationary PhasePros/Cons
Standard Flash 1–5% Triethylamine (TEA) or 1% NH₄OHStandard SilicaPros: Cheap. Cons: TEA is smelly; must be removed (requires high vac or azeotrope).[1]
The "Green" Fix 1–5% Methanolic Ammonia (7N)Standard SilicaPros: Ammonia evaporates easily; no TEA salt residue. Cons: Ammonia saturation can vary.
The "Gold" Standard None (Use pure DCM/MeOH)Amine-Functionalized Silica (NH₂-Silica)Pros: Zero tailing; no modifiers needed; protects acid-sensitive groups.[1] Cons: More expensive media.
Reverse Phase 0.1% Formic Acid or Ammonium BicarbonateC18 SilicaPros: Excellent separation of polar impurities. Cons: Thiophene is hydrophobic; requires careful gradient.

Expert Tip: If using TEA, pre-wash the silica column with the mobile phase containing TEA before loading your sample. This "deactivates" the silanols in advance.

Tier 3 Support: Scavenging & Crystallization (Alternative Methods)

Issue: "Chromatography is too difficult on a large scale," or "The product is an oil."

A. Chemical Scavenging (Avoids Columns)

If your main impurities are unreacted starting materials (aldehyde or primary amine), use polymer-supported scavengers.[1]

  • To remove unreacted Amine: Add Isocyanate resin . It reacts with the starting primary amine to form an insoluble urea. Filter to remove.

  • To remove unreacted Aldehyde: Add Hydrazide resin or Polymer-supported Trisamine . It binds the aldehyde. Filter to remove.

B. Salt Formation (Crystallization)

The free base is likely an oil. Converting it to a salt can yield a stable solid.

  • Oxalate Salt: Dissolve the amine in Et₂O or EtOH. Add 1 equivalent of Oxalic acid. Oxalates often crystallize better than hydrochlorides for secondary amines.

  • Fumarate Salt: A milder alternative often used in pharma.

  • Hydrochloride: Generate in situ using TMSCl (Trimethylsilyl chloride) and Methanol (generates HCl without water).[1] Warning: Excess HCl may degrade the thiophene.

Frequently Asked Questions (FAQs)

Q: My product turned black after sitting on the bench for a day. Why? A: Thiophenes are susceptible to oxidative degradation, and secondary amines can absorb CO₂ from the air.

  • Fix: Store the compound under Nitrogen/Argon. If it is an oil, convert it to the Oxalate salt for long-term stability.

Q: Can I distill this compound? A: It is risky. The boiling point is likely >250°C at atmospheric pressure.

  • Fix: Only use Kugelrohr distillation under high vacuum (<0.1 mmHg). Keep the bath temperature below 150°C to prevent thermal decomposition of the thiophene ring.

Q: I see a "double spot" on TLC that merges into one. What is it? A: This is likely the free base and the hydrochloride salt running at different rates due to residual acid on the plate or in the sample.

  • Fix: Add 1% Triethylamine to your TLC developing chamber to force the entire sample into the free-base form.

References

  • Reductive Amination & Scavenging: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[2] Journal of Organic Chemistry, 1996. Link[1]

  • Amine Chromatography: "How do I purify ionizable organic amine compounds using flash column chromatography?" Biotage Knowledge Base. Link

  • Thiophene Stability: "Thiophene Stability in Photodynamic Therapy." MDPI, 2024. Link[1]

  • Salt Crystallization: Diop, M. B., et al. "Co-crystallization of Oxalate Salts of Monoprotonated Amines."[1] American Journal of Heterocyclic Chemistry, 2020.[1][3] Link

Sources

Troubleshooting

Technical Support Center: Purity Enhancement of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Welcome to the dedicated technical support guide for the purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This resource is designed for researchers, medicinal chemists, and process development professionals w...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for the purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to enhance the purity of this key intermediate. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt these methods to your specific experimental context.

Section 1: First-Pass Analysis & Common Impurity Profile

Achieving high purity begins with understanding the impurities present in your crude product. The most common synthetic route to 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is the reductive amination of 2-methoxyethanamine with thiophene-2-carboxaldehyde. Based on this pathway, the impurity profile can be predicted.

Table 1: Common Impurities and Their Origins

Impurity NameLikely SourceRecommended Primary Removal Method
2-methoxyethanamineUnreacted starting materialAcid-Base Extraction or Vacuum Distillation
Thiophene-2-carboxaldehydeUnreacted starting materialAcid-Base Extraction or Column Chromatography
N-(thiophen-2-ylmethylidene)-2-methoxyethanamine (Imine Intermediate)Incomplete reductionColumn Chromatography or completion of reduction
Thiophen-2-ylmethanolOver-reduction of aldehydeColumn Chromatography
Dimeric/Polymeric SpeciesSide reactions, degradationColumn Chromatography or Salt Recrystallization
Borate Salts / Reducing Agent ResidueReaction workupAqueous Washes / Acid-Base Extraction

A quick Thin Layer Chromatography (TLC) analysis is the first step. Co-spot your crude material with the starting materials. If you observe spots corresponding to the starting materials, you can proceed to the relevant troubleshooting guide. Unidentified spots may correspond to the imine intermediate or other side-products, often requiring chromatographic separation.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in a practical question-and-answer format.

Q1: My crude product is a dark brown or yellow oil. How can I remove the color?

A: Discoloration in amines often results from minor, highly conjugated impurities formed through air oxidation or degradation.

  • Causality: The thiophene ring and the secondary amine are susceptible to oxidation, which can create colored byproducts. These are often present in trace amounts but have high extinction coefficients.

  • Solution 1 (Activated Carbon): Dissolve the crude oil in a suitable solvent (e.g., ethyl acetate or dichloromethane). Add a small amount of activated carbon (approx. 1-2% w/w), stir for 15-30 minutes at room temperature, and then filter through a pad of Celite®. This is effective for baseline-level, non-polar color bodies.

  • Solution 2 (Column Chromatography): For more stubborn coloration, column chromatography is the most effective method. The polarities of the colored impurities are often different from the product. See Protocol 1 for a detailed procedure.

  • Solution 3 (Distillation): If the impurities are non-volatile, vacuum distillation can yield a colorless product, leaving the colored materials in the distillation pot.[1]

Q2: My NMR spectrum shows unreacted thiophene-2-carboxaldehyde. What is the most efficient removal method?

A: The aldehyde is a neutral compound, while your target is a basic amine. This difference in chemical properties is key to their separation.

  • Causality: The most robust method to separate amines from neutral or acidic compounds is an acid-base extraction. The basic amine can be protonated and moved into an aqueous phase, leaving the neutral aldehyde in the organic phase.

  • Solution (Acid-Base Extraction): Dissolve the crude mixture in an organic solvent like ethyl acetate. Extract with aqueous hydrochloric acid (1M HCl). The protonated amine will move to the aqueous layer. The organic layer, containing the aldehyde, can be discarded. The aqueous layer is then cooled, basified with NaOH to a pH >12, and the free amine is extracted back into an organic solvent. See Protocol 2 for a step-by-step guide.

Q3: I'm struggling with column chromatography. My product is streaking badly on the TLC plate and the column.

A: This is a classic problem when chromatographing basic compounds like amines on standard, slightly acidic silica gel.[2]

  • Causality: The basic nitrogen atom of your amine interacts strongly with the acidic silanol (Si-OH) groups on the surface of the silica gel.[2] This strong, non-specific binding leads to poor peak shape and "tailing" or "streaking."

  • Solution 1 (Mobile Phase Modifier): The most common solution is to deactivate the silica by adding a small amount of a volatile base to your eluent system.[2][3][4] Typically, 0.5-1% triethylamine (TEA) or ammonium hydroxide is added to the ethyl acetate/hexane (or dichloromethane/methanol) mobile phase. This competes with your product for the acidic sites on the silica, leading to sharp, well-defined bands.

  • Solution 2 (Alternative Stationary Phases): If streaking persists, consider using a different stationary phase. Amine-functionalized silica columns are commercially available and designed specifically for this purpose.[2][3] Alternatively, basic alumina can be used.[5]

Q4: How can I achieve >99.5% purity for use in pharmaceutical development?

A: For the highest level of purity, a multi-step approach culminating in crystallization is often required. Liquid amines that are difficult to crystallize can often be purified by converting them into a salt.

  • Causality: The process of crystallization is an equilibrium-driven process that is exceptionally good at excluding impurities from the growing crystal lattice, leading to very high purity.[6][7]

  • Solution (Salt Formation & Recrystallization): Convert the free-base amine into a crystalline salt, such as the hydrochloride or tartrate salt. This is achieved by dissolving the purified oil in a solvent like isopropanol or ethanol and adding a stoichiometric amount of the corresponding acid (e.g., HCl in ether, or a solution of tartaric acid). The resulting salt will often precipitate and can be recrystallized from a suitable solvent system (e.g., ethanol/water, methanol).[8][9] See Protocol 3 for a detailed methodology.

Section 3: Purification Workflows & Protocols

The following diagrams and protocols provide detailed, actionable guidance for the purification of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine.

Purification Decision Workflow

This diagram outlines a logical approach to selecting a purification strategy based on initial analytical results.

Purification_Workflow cluster_impurities Impurity Type cluster_methods Recommended Method start Crude Product Analysis (TLC, NMR, GC-MS) impurity_check Identify Impurities start->impurity_check starting_materials Starting Materials (Aldehyde, Amine) impurity_check->starting_materials Major side_products Side-Products (Imine, Colored bodies) impurity_check->side_products Minor/Multiple high_purity Trace Impurities (Need >99.5% Purity) impurity_check->high_purity Final Polish acid_base Protocol 2: Acid-Base Extraction starting_materials->acid_base distill Vacuum Distillation starting_materials->distill If non-volatile column Protocol 1: Column Chromatography side_products->column salt_recryst Protocol 3: Salt Recrystallization high_purity->salt_recryst acid_base->column If needed column->salt_recryst Optional Polish

Caption: Decision tree for selecting the optimal purification method.

Protocol 1: Optimized Flash Column Chromatography

This protocol is designed to remove a broad range of impurities, including the imine intermediate and colored byproducts.

  • Prepare the Column: Select a silica gel column appropriate for your sample size (typically a 40-100:1 ratio of silica to crude material by weight).

  • Choose the Eluent: A common starting point is a gradient of ethyl acetate (EtOAc) in hexanes.

    • TLC Analysis: Develop a TLC system to achieve an Rf of ~0.3 for your product. A typical system is 20-40% EtOAc/Hexanes.

    • Add Base Modifier: Crucially, add 0.5-1% triethylamine (TEA) to your chosen mobile phase solvents to prevent streaking.[3][4]

  • Load the Sample:

    • Dissolve your crude oil in a minimal amount of dichloromethane (DCM).

    • Add a small amount of silica gel to this solution and concentrate it to a dry, free-flowing powder. This is known as "dry loading."

    • Carefully add the dry-loaded sample to the top of the column bed.

  • Run the Column:

    • Begin elution with your chosen solvent system.

    • Collect fractions and monitor them by TLC.

    • Combine the fractions containing the pure product.

  • Isolate the Product:

    • Remove the solvent from the combined pure fractions using a rotary evaporator.

    • Place the resulting oil under high vacuum to remove residual solvents and triethylamine.

  • Verification: Analyze the purified oil by ¹H NMR and/or GC-MS to confirm the absence of impurities.

Protocol 2: Acid-Base Extraction Workflow

This method is ideal for removing neutral or acidic impurities, such as unreacted thiophene-2-carboxaldehyde.

AcidBase_Workflow start Crude Product in EtOAc Amine (basic) Aldehyde (neutral) op1 Add 1M HCl (aq) start->op1 sep1 Aqueous Layer Amine-HCl (salt) Organic Layer Aldehyde (neutral) op1->sep1 op2 Add 3M NaOH (aq) to pH > 12 sep1:f0->op2 discard1 Discard sep1:f1->discard1 sep2 Aqueous Layer NaCl, H2O Organic Layer (new EtOAc) Pure Amine (basic) op2->sep2 final Pure Product sep2:f1->final discard2 Discard sep2:f0->discard2

Caption: Step-by-step workflow for purification via acid-base extraction.

  • Dissolution: Dissolve the crude material in ethyl acetate (EtOAc) or a similar water-immiscible solvent (approx. 10-20 mL per gram of crude).

  • Acid Extraction: Transfer the solution to a separatory funnel and extract with 1M aqueous HCl (2 x 10 mL per gram). Combine the aqueous layers.

  • Wash (Optional): The combined acidic aqueous layers can be washed once with a small portion of EtOAc to remove any remaining neutral impurities.

  • Basification: Cool the acidic aqueous layer in an ice bath. Slowly add 3M or 6M aqueous NaOH with stirring until the pH is strongly basic (pH > 12). A cloudy precipitate of the free amine may form.

  • Back Extraction: Extract the basified aqueous layer with fresh EtOAc or DCM (3 x 10 mL per gram). The purified free amine will move back into the organic layer.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified amine oil.

  • Verification: Check the purity by TLC or NMR, confirming the absence of the aldehyde starting material.

Protocol 3: Purification via Hydrochloride Salt Recrystallization

This is the ultimate step for achieving the highest purity, ideal for analytical standards or pharmaceutical-grade material.

  • Salt Formation:

    • Dissolve the amine (purified by one of the methods above) in a minimal amount of a suitable solvent like isopropanol (IPA) or diethyl ether.

    • Slowly add a solution of 2M HCl in diethyl ether dropwise with stirring. A white precipitate of the hydrochloride salt should form. Continue adding until no more precipitate is observed.

  • Isolation of Crude Salt: Collect the solid by vacuum filtration, wash it with a small amount of cold diethyl ether, and air dry.

  • Recrystallization:

    • Select a suitable recrystallization solvent system. A good starting point is an alcohol/water mixture, such as ethanol/H₂O or IPA/H₂O.

    • Heat the solvent system to boiling and add it portion-wise to the crude salt until it just dissolves.

    • Allow the solution to cool slowly and undisturbed to room temperature.

    • Further cool the flask in an ice bath to maximize crystal formation.

  • Final Isolation:

    • Collect the pure crystalline salt by vacuum filtration.

    • Wash the crystals with a minimal amount of the cold recrystallization solvent.

    • Dry the crystals under high vacuum to a constant weight.

  • Verification: Determine the melting point of the salt, which should be sharp. Purity can be confirmed by quantitative NMR (qNMR) or HPLC. The free base can be regenerated by dissolving the salt in water, basifying with NaOH, and extracting as described in Protocol 2.

References

  • Synthesis method of 2-(2-methoxyphenoxy) ethylamine. Google Patents (CN113861047B).
  • Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.
  • Recrystallization. University of California, Los Angeles (UCLA) Chemistry Department.
  • How to purify Amine? YouTube (MH Chem).
  • Process for recovery of amines from aqueous solutions by solvent treatment and distillation. Google Patents (US3433788A).
  • How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. A discussion thread on strategies for recrystallizing challenging amine compounds.
  • How do I purify ionizable organic amine compounds using flash column chromatography? Biotage.
  • Amine Production. Koch-Glitsch.
  • Vacuum Distillation For Amine Regeneration. Cheresources.com Community.
  • Is there an easy way to purify organic amines? Biotage.
  • (S)-(−)-α-(1-NAPHTHYL)ETHYLAMINE. Organic Syntheses. A detailed procedure showing purification of an amine via salt formation and recrystallization. [Link]

  • RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO.
  • Is it possible to purify imine using column chromatography? ResearchGate. Discussion on the instability of imines on silica gel and the use of basic modifiers.

Sources

Optimization

Technical Support Center: Troubleshooting Inconsistent Results with 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. As a novel research compound, achieving consistent and repr...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. As a novel research compound, achieving consistent and reproducible results is paramount. This guide, structured in a question-and-answer format, addresses common issues researchers may encounter. It is designed to provide not just solutions, but also the underlying scientific reasoning to empower your experimental design and execution.

Section 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section covers the most common and easily rectifiable issues.

Q1: My experimental results with 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine are highly variable between replicates. Where should I start troubleshooting?

A1: Inconsistent results among biological replicates are a common challenge.[1] The first step is to systematically review your workflow, starting with the most fundamental components. We recommend a step-by-step evaluation:

  • Compound Integrity: Verify the purity, handling, and storage of your 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine stock.

  • Cell Culture Consistency: Ensure your cell culture conditions are standardized.[2]

  • Assay Protocol: Review your assay protocol for any potential inconsistencies in timing, reagent addition, or measurements.

  • Data Analysis: Check your data processing and normalization methods.

This guide will delve into each of these areas in more detail.

Q2: How should I properly store and handle 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine to ensure its stability?

A2: Proper storage is critical for the stability of any small molecule, especially those containing reactive moieties like a thiophene ring.[3] Thiophene-containing compounds can be susceptible to photo-degradation and oxidation.[3]

  • Long-term Storage: For solid compound, store at -20°C or below in a desiccator.[3] For stock solutions in DMSO, store in small, single-use aliquots at -80°C to minimize freeze-thaw cycles.[4]

  • Light Sensitivity: Protect from light by using amber vials or by wrapping vials in aluminum foil.[3]

  • Atmosphere: Store under an inert gas atmosphere (e.g., argon or nitrogen) if possible, especially for long-term storage, to prevent oxidation.[3]

Q3: What is the best solvent for dissolving 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine and preparing stock solutions?

A3: The choice of solvent is crucial for ensuring the compound is fully solubilized and remains stable.

  • Primary Solvent: High-purity, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for creating high-concentration stock solutions (typically 10-50 mM).[5]

  • Working Solutions: For biological assays, the DMSO stock is typically diluted into an aqueous buffer or cell culture medium. It is critical to ensure the final concentration of DMSO in the assay is low (generally <0.5%) to avoid solvent-induced artifacts.[5] Thiophene itself is generally insoluble in water but soluble in organic solvents like alcohol and ether.[6]

Q4: I'm observing unexpected cell death or stress in my control wells (vehicle only). What could be the cause?

A4: If your vehicle control (e.g., DMSO diluted in media) is showing toxicity, it points to an issue with your reagents or protocol, not the test compound.

  • DMSO Quality: Ensure you are using a high-purity, cell culture grade DMSO. Lower-grade DMSO can contain impurities that are toxic to cells.

  • Final DMSO Concentration: As mentioned, keep the final DMSO concentration in your assay as low as possible, ideally below 0.1% and almost always below 0.5%.[5]

  • Media Stability: Ensure your cell culture media is not degraded. Factors like pH shifts or depletion of essential nutrients can cause cell stress.[2]

Section 2: In-Depth Troubleshooting Guides

This section provides a more detailed, systematic approach to resolving complex issues of experimental inconsistency.

Inconsistent results often trace back to the quality and handling of the small molecule itself.

Q: I suspect my vial of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine may have degraded. How can I check this and what should I do?

A: Visual inspection can sometimes reveal degradation (e.g., discoloration, clumping), but analytical confirmation is necessary for conclusive evidence.[3]

Protocol for Compound Quality Control:

  • Visual Inspection: Examine the solid compound. Any change from a uniform powder could indicate moisture absorption or degradation.[3]

  • Solubility Test: Attempt to dissolve a small amount in the recommended solvent (e.g., anhydrous DMSO). Difficulty in dissolving or the presence of precipitates may suggest impurity or degradation.

  • Analytical Chemistry:

    • LC-MS (Liquid Chromatography-Mass Spectrometry): This is the gold standard for confirming both the purity and identity of your compound. A pure sample should show a single major peak with the expected mass-to-charge ratio.

    • NMR (Nuclear Magnetic Resonance) Spectroscopy: Provides detailed structural information and can be used to confirm the compound's identity and detect impurities.

  • Action Plan: If degradation is confirmed, it is best to discard the sample and obtain a fresh, validated lot.[3] Using a degraded sample will lead to unreliable and unpublishable results.[3]

Table 1: Key Physicochemical Properties of Structurally Similar Compounds

Property2-methoxyethylamine[7][8]2-(4-Methoxyphenyl)ethylamine[9]2-(2-Methoxyphenoxyl)ethylamine[10]
Molecular Formula C3H9NOC9H13NOC9H13NO2
Molecular Weight 75.11 g/mol 151.21 g/mol 167.205 g/mol
Appearance Clear colorless liquidColorless to Light orange to Yellow clear liquidClear to slightly yellow liquid
Solubility in Water SolubleNot specifiedSlightly soluble
Storage Not specifiedRoom Temperature (Recommended in a cool and dark place, <15°C)Store in a cool, dry, well-ventilated area

This table provides context from related molecules, as specific experimental data for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is not widely published. Always refer to the supplier's Certificate of Analysis for lot-specific information.

Cell-based assays are complex systems with multiple sources of potential variability.[11][12]

Q: My dose-response curves for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine are inconsistent from one experiment to the next. What cellular factors should I investigate?

A: Inconsistent dose-response curves often point to variability in the biological system.[11] Here's a checklist to ensure consistency:

  • Cell Line Authenticity: Periodically verify the identity of your cell line via short tandem repeat (STR) profiling. Cell line misidentification and cross-contamination are common sources of irreproducible data.[11]

  • Mycoplasma Contamination: Regularly test your cells for mycoplasma. This common contaminant can alter cellular metabolism and response to treatments.

  • Passage Number: Use cells within a consistent and defined passage number range for all experiments. High passage numbers can lead to phenotypic drift.[2][11]

  • Seeding Density: The density of cells at the time of treatment can significantly impact their response.[2][11] Ensure that cells are seeded uniformly and are in the logarithmic growth phase at the start of the experiment.

  • Serum and Media Lots: Use the same lot of fetal bovine serum (FBS) and culture media for a set of experiments. Lot-to-lot variability in serum can be a major source of inconsistent results.

Experimental Workflow for Improving Reproducibility in Cell-Based Assays

Caption: Workflow for enhancing reproducibility in cell-based assays.

It's crucial to distinguish a true biological effect from an artifact caused by the compound interfering with the assay technology.

Q: How can I determine if 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is interfering with my fluorescence- or luminescence-based assay readout?

A: This is a critical control experiment. Small molecules can have intrinsic fluorescent properties or can quench the signal from a reporter enzyme.

Protocol for Detecting Assay Interference:

  • Run a "Cell-Free" Assay: Perform the assay in the absence of cells. Add all assay reagents (e.g., lysis buffer, substrate, ATP) to the wells.

  • Add Compound: Add 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine across the same concentration range used in your cell-based experiment.

  • Measure Signal: Read the plate on your plate reader.

  • Analyze Results:

    • If you observe a signal that changes with the concentration of your compound, it indicates autofluorescence (for fluorescence assays) or chemiluminescence .

    • If you have a baseline signal from your reagents (e.g., a luciferase assay) and it decreases as you add your compound, this suggests signal quenching .

Troubleshooting Decision Tree for Assay Interference

G A Inconsistent Results Observed B Perform Cell-Free Assay Control A->B C Is Signal Detected in Absence of Cells? B->C Yes F No Artifact Detected. Investigate Biological Variability. B->F No D Does Signal Correlate with Compound Concentration? C->D Yes C->F No E Artifact Confirmed: Autofluorescence / Chemiluminescence D->E Yes D->F No G Consider Orthogonal Assay E->G

Caption: Decision tree for identifying assay artifacts.

If interference is confirmed, consider using an orthogonal assay—a different method that measures the same biological endpoint but uses a different detection technology.[13] For example, if you see interference in a luciferase-based cell viability assay, you could switch to a colorimetric MTS assay or a direct cell counting method.

References

  • Azure Biosystems. (n.d.). qPCR Troubleshooting Guide.
  • BenchChem. (2025). Preventing degradation of Thiophene-2-amidoxime during storage. BenchChem Technical Support.
  • Promega Corporation & Eppendorf AG. (2021, October 22).
  • Biocompare. (2022, October 18). Immunoassay Troubleshooting. Biocompare.
  • Sigma-Aldrich. (n.d.). RT-PCR Troubleshooting.
  • MB - About. (n.d.). Assay Troubleshooting.
  • Promega Connections. (2018, March 23). How to Reduce Cell Culture Variability.
  • Mettler Toledo. (n.d.). Sources of Variability in Cell Based Assays.
  • GoldBio. (n.d.). How to be a Better Troubleshooter in Your Laboratory.
  • National Center for Advancing Translational Sciences (NCATS). (n.d.). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns.
  • Płotka-Wasylka, J., et al. (2020). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. Molecules, 25(22), 5466.
  • Lomenick, B., et al. (2011). Target identification and mechanism of action in chemical biology and drug discovery.
  • Cheméo. (n.d.). Chemical Properties of Ethanamine, 2-methoxy- (CAS 109-85-3).
  • National Institute of Standards and Technology (NIST). (n.d.). Understanding and managing sources of variability in cell measurements.
  • Yale Center for Molecular Discovery. (n.d.). Practical Guidance for Small Molecule Screening.
  • Singh, S., et al. (2021). Chemical Biology Toolsets for Drug Discovery and Target Identification. Frontiers in Molecular Biosciences, 8, 646340.
  • Cell Guidance Systems. (2021, January 18). Understanding and reducing variability in cell-based assays.
  • Singh, M. V., et al. (2025, August 9). Synthesis, properties and biological activity of thiophene: A review.
  • PubChem. (n.d.). amine. Retrieved from National Center for Biotechnology Information website.

  • Royal Society of Chemistry. (2021). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry, 12(10), 1627-1655.
  • National Institute for Health Research (NIHR). (2011, February 16). Establishing assays and small molecule screening facilities for Drug discovery programs.
  • Frontiers Media S.A. (2022, March 2). Exploration of Chemical Biology Approaches to Facilitate the Discovery and Development of Novel Antibiotics.
  • PubChem. (n.d.). 2-Methoxyethylamine.
  • The Sheynkman Lab. (2022, October 12). Troubleshooting and optimizing lab experiments. YouTube.
  • Singh, M. V., et al. (2023). Synthetic procedures, properties, and applications of thiophene-based azo scaffolds. ES Food & Agroforestry, 12, 887.
  • Royal Society of Chemistry. (n.d.). Chapter 2: Considerations Related to Small-molecule Screening Collections. In Books.
  • BOC Sciences. (2023, March 21).
  • Methylamine Supplier. (n.d.). 2-(2-Methoxphenoxyl)Ethylamine.
  • Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). 2-(4-Methoxyphenyl)ethylamine.

Sources

Troubleshooting

optimizing storage conditions for long-term stability of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Topic: Optimizing Storage Conditions for Long-Term Stability Executive Summary: The "Golden Rules" of Storage For researchers requiring immediate guidance, adhere to these core parameters to maximize the shelf-life of 2-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimizing Storage Conditions for Long-Term Stability
Executive Summary: The "Golden Rules" of Storage

For researchers requiring immediate guidance, adhere to these core parameters to maximize the shelf-life of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine.

ParameterRecommendationTechnical Rationale
Temperature -20°C (Long-term) Slows thermodynamic degradation of the thiophene ring and secondary amine oxidation.[1]
Atmosphere Inert Gas (Argon/Nitrogen) Prevents formation of N-oxides and thiophene S-oxides; prevents carbamate formation (CO₂ absorption).[1]
Light Exposure Strictly Dark (Amber Vial) Thiophene moieties are photosensitive and can undergo UV-induced polymerization or ring opening.[1]
Physical Form Hydrochloride Salt (Preferred) The salt form is significantly more resistant to oxidation and volatility compared to the liquid free base.
Container Glass with Teflon-lined cap Avoids plasticizers leaching; ensures an airtight seal against moisture.[1]
Technical Deep Dive: Degradation Pathways

To understand why we prescribe these conditions, one must understand the molecular vulnerabilities of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine.[1] This molecule contains three distinct reactive centers: the thiophene ring , the secondary amine , and the ether linkage .

Visualizing the Threat Landscape

The following diagram outlines the specific degradation cascades triggered by environmental exposure.

DegradationPathways Compound 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine NOxide N-Oxide Impurities Compound->NOxide Slow Oxidation (Amine) Sulfoxide Thiophene S-Oxides/Sulfones Compound->Sulfoxide Ring Oxidation Carbamate Carbamate Salts (White Crust) Compound->Carbamate Free Base Only Polymer Photopolymerization (Tars/Gums) Compound->Polymer Radical Mechanism Hydrolysis Hygroscopic Clumping (Salt Form) Compound->Hydrolysis Salt Form Only Oxygen Atmospheric O₂ Oxygen->NOxide Oxygen->Sulfoxide CO2 Atmospheric CO₂ CO2->Carbamate UV UV Light UV->Polymer Moisture Moisture (H₂O) Moisture->Hydrolysis

Figure 1: Primary degradation pathways.[1] Note that the free base is particularly susceptible to CO₂ absorption, while the thiophene ring drives light sensitivity.

Frequently Asked Questions (Troubleshooting)
Q1: I ordered the compound as a liquid (Free Base). It has turned slightly yellow and viscous.[1] Is it still usable?

Diagnosis: This is a classic sign of oxidative degradation combined with carbamate formation .[1]

  • Mechanism: Secondary amines react reversibly with atmospheric CO₂ to form carbamates (often visible as a white crust or increased viscosity).[1] The yellowing suggests trace oxidation of the thiophene ring or the amine nitrogen (N-oxide formation).[1]

  • Action:

    • Check Purity: Run an LC-MS.[1] If the main peak is >95%, the color is likely due to trace highly colored impurities (common with thiophenes).

    • Rescue Protocol: Perform a standard acid-base extraction.[1] Dissolve in DCM, wash with dilute NaOH (to remove carbamates), dry over MgSO₄, and concentrate.

    • Prevention: Store future aliquots under Argon.

Q2: Why do you recommend the Hydrochloride (HCl) salt over the Free Base for storage?

Answer: The HCl salt "locks" the nitrogen lone pair.

  • Chemical Logic: The secondary amine's lone pair is the primary site for oxidation and reaction with CO₂.[1] Protonating this site (forming the salt) renders it non-nucleophilic and resistant to oxidation.[1]

  • Trade-off: Salt forms are hygroscopic.[1] You must protect them from moisture to prevent the powder from turning into a sticky gum.[1]

Q3: Can I store this in DMSO or Methanol stock solutions at -20°C?

Answer: DMSO is risky; Methanol is acceptable short-term. [1]

  • The DMSO Problem: DMSO is a mild oxidant and is hygroscopic.[1] Over months, DMSO can facilitate the oxidation of the thiophene sulfur, especially if the solution undergoes freeze-thaw cycles which introduce condensed moisture and oxygen.

  • Recommendation: If you must make stocks, use Anhydrous Ethanol or Acetonitrile .[1] Store aliquots in single-use vials to avoid repeated freeze-thaw cycles.

Q4: The compound smells like "rotten eggs" or sulfur. Is this normal?

Answer: No.

  • Diagnosis: A strong sulfur odor typically indicates the breakdown of the thiophene ring or the presence of sulfur-containing impurities from synthesis (like mercaptans).[1] Intact thiophene derivatives have a distinct aromatic odor but should not smell like degradation.[1]

  • Action: Discard the batch if the smell is pungent and accompanied by significant purity loss (>10% degradation).

Standard Operating Procedures (SOPs)
SOP-A: Aliquoting for Long-Term Storage

Use this protocol upon first receipt of the material.

  • Equilibration: Allow the original container to reach room temperature before opening. This prevents condensation of atmospheric water vapor onto the cold compound (crucial for hygroscopic salts).[1]

  • Inert Environment: Ideally, work inside a glovebox or use a funnel connected to an Argon line.[1]

  • Vial Selection: Use amber glass vials (2mL or 4mL) with PTFE-lined screw caps. Do not use Parafilm alone as a primary seal.

  • Distribution: Aliquot the substance into quantities sufficient for single experiments (e.g., 5mg or 10mg). This eliminates freeze-thaw cycles for the bulk material.[1]

  • Sealing: Purge the headspace of each vial with Argon gas for 10-15 seconds before tightening the cap.

  • Labeling: Mark the date of receipt and the solvent content (if liquid).[1]

SOP-B: Quality Control (QC) Check

Perform this check if the compound has been stored for >6 months.[1]

  • Visual Inspection: Look for color shift (Clear/White

    
     Yellow/Brown) or texture change (Flowing powder 
    
    
    
    Clumped solid).[1]
  • Solubility Test: Dissolve a small amount in Methanol.

    • Pass: Clear, colorless solution.[1]

    • Fail: Turbidity or insoluble particulates (indicates polymerization or salt disproportionation).[1]

  • LC-MS Verification:

    • Target Mass: [M+H]⁺ = ~172.08 Da (Free Base).[1]

    • Impurity Flags: Look for peaks at M+16 (N-oxide/Sulfoxide) or M+32 (Sulfone).[1]

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 520530, 2-(2-methoxyethoxy)ethanamine. Retrieved from [Link]

  • Manship, R. et al. (2014). Bioactivation potential of thiophene-containing drugs.[1] Chemical Research in Toxicology. Retrieved from [Link] (Mechanisms of thiophene oxidation).[1]

  • Save My Exams (2025). Producing Primary & Secondary Amines - Stability and Reactions. Retrieved from [Link]

Sources

Optimization

refining HPLC method for better peak resolution of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Knowledge Base Article: KB-4092 Subject: Optimization of HPLC Method for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Status: Active | Level: Advanced Last Updated: 2026-02-10 Executive Summary: The Chemical Challenge Thi...

Author: BenchChem Technical Support Team. Date: February 2026

Knowledge Base Article: KB-4092 Subject: Optimization of HPLC Method for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Status: Active | Level: Advanced Last Updated: 2026-02-10

Executive Summary: The Chemical Challenge

This guide addresses the separation and peak shape issues associated with 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine . To develop a robust method, we must first deconstruct the molecule’s behavior in a chromatographic environment.

  • The Secondary Amine (

    
    ):  This is the primary source of peak tailing. At neutral pH (
    
    
    
    ), the amine is partially protonated, interacting strongly with residual silanols (
    
    
    ) on the silica surface via cation exchange. This results in kinetic lag and "shark-fin" tailing.
  • The Thiophene Ring: This aromatic heterocycle is moderately lipophilic and electron-rich. It offers a handle for

    
     interactions, which can be leveraged for selectivity against non-aromatic impurities.
    
  • The Methoxy Group: A polar ether linkage that increases water solubility slightly but does not ionize.

Method Development: The "Golden Path" Protocols

Do not rely on generic screening. Choose one of the following two pathways based on your column availability and detection needs (UV vs. MS).

Pathway A: High pH Strategy (Recommended for Peak Shape)

Best for: Maximum resolution and symmetry. Requires Hybrid Silica columns.

Operating at pH 10.5 keeps the secondary amine in its neutral (unprotonated) state. Neutral amines do not interact with silanols, eliminating tailing at the source.

ParameterSpecificationRationale
Column Hybrid C18 (e.g., Waters XBridge, Agilent Gemini) Standard silica dissolves at pH > 8. Hybrid particles are required for stability.
Mobile Phase A 10 mM Ammonium Bicarbonate (pH 10.5)Buffers the amine to its neutral state (

).
Mobile Phase B AcetonitrileMethanol creates higher backpressure; ACN is preferred for thiophene solubility.
Gradient 5% B to 95% B over 10 minStandard scouting gradient.
Temp 40°CReduces viscosity and improves mass transfer.
Pathway B: Low pH Strategy (Mass Spec Compatible)

Best for: LC-MS sensitivity and standard silica columns.

Operating at pH < 3 keeps the amine fully protonated . While this ensures solubility, it risks silanol interaction. You must use a high-ionic strength buffer or an ion-pairing effect to mask silanols.

ParameterSpecificationRationale
Column End-capped C18 or Phenyl-Hexyl "End-capping" blocks silanols. Phenyl-Hexyl offers unique selectivity for the thiophene ring.
Mobile Phase A 0.1% Formic Acid + 20mM Ammonium Formate Formic acid sets pH ~2.7. Ammonium ions compete with the amine for silanol sites (masking effect).
Mobile Phase B Acetonitrile + 0.1% Formic AcidMatches ionic strength of MPA to prevent baseline drift.
Gradient 5% B to 95% B over 15 minSlower gradient needed as protonated amines elute earlier (less hydrophobic).

Decision Logic: Method Selection

Use the following logic flow to determine the correct starting point for your specific laboratory setup.

MethodSelection Start START: Select Method Strategy Q_MS Is Mass Spec (MS) Detection Required? Start->Q_MS Q_Hybrid Do you have High-pH Stable Columns (e.g., XBridge, Gemini)? Q_MS->Q_Hybrid No (UV Only) Path_LowPH PATHWAY B: Low pH (pH 2.7) Standard Silica OK Protonated Amine Mode Q_MS->Path_LowPH Yes (Positive Mode) Path_HighPH PATHWAY A: High pH (pH 10.5) Best Peak Shape Neutral Amine Mode Q_Hybrid->Path_HighPH Yes Q_Hybrid->Path_LowPH No Action_Buffer Use Ammonium Bicarbonate or Ammonium Hydroxide Path_HighPH->Action_Buffer Action_IonPair Use Formic Acid + 20mM Ammonium Formate (Saturate Silanols) Path_LowPH->Action_IonPair

Figure 1: Strategic decision tree for selecting the mobile phase pH based on detection requirements and column inventory.

Troubleshooting Guide & FAQs

Ticket #101: "My peak is tailing (Asymmetry > 1.5). What is wrong?"

  • Diagnosis: This is classic "Silanol Overload." Your amine is interacting with the silica support rather than the C18 ligand.

  • Immediate Fixes:

    • Increase Buffer Strength: If using Low pH, increase Ammonium Formate from 10mM to 25mM. The extra ammonium ions (

      
      ) will flood the silanol sites, displacing your drug molecule.
      
    • Switch to Phenyl-Hexyl: The thiophene ring has

      
       affinity. A Phenyl-Hexyl column engages the thiophene ring, adding a secondary retention mechanism that can sometimes overpower the silanol drag.
      
    • Add TEA (UV Only): If not using MS, add 0.1% Triethylamine (TEA) to the mobile phase. TEA is a stronger base and will permanently block silanols.

Ticket #102: "I see a ghost peak or carryover in the next blank injection."

  • Diagnosis: The thiophene-amine is "sticking" to the injector needle or valve seals due to its dual hydrophobic/cationic nature.

  • Immediate Fixes:

    • Needle Wash: Change needle wash solvent to 50:50 Methanol:Water + 0.1% Formic Acid . The acid is crucial to protonate the amine (making it soluble) during the wash cycle.

    • Passivation: If using a stainless steel system, flush with 30% Phosphoric acid (offline) if the molecule is chelating with iron (less likely for this structure, but possible).

Ticket #103: "What UV Wavelength should I use?"

  • Recommendation: 235 nm .

  • Scientific Basis: Thiophene derivatives exhibit a strong

    
     transition band typically between 230–240 nm. While 254 nm is standard, it is on the shoulder of the thiophene absorption. 235 nm will provide approximately 30-50% higher signal-to-noise ratio for this specific chromophore.
    

Advanced Optimization: Resolution Logic

If you have separation but poor resolution (


) from impurities, follow this workflow.

ResolutionWorkflow Problem Issue: Poor Resolution (Rs < 1.5) Checkk Calculate k' (Retention Factor) Problem->Checkk LowK k' < 2 (Eluting too fast) Checkk->LowK HighK k' > 2 (Retaining well) Checkk->HighK Action1 Decrease Organic Start % (e.g., 5% -> 2%) LowK->Action1 Action2 Change Selectivity HighK->Action2 Selectivity Selectivity Options Action2->Selectivity OptionA Temperature: Lower to 25°C Selectivity->OptionA Method 1 OptionB Column: Switch to Biphenyl Selectivity->OptionB Method 2

Figure 2: Workflow for optimizing resolution after initial peak shape is secured.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
  • McCalley, D. V. (2010). "Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography." Journal of Chromatography A, 1217(6), 858-880.

  • Agilent Technologies. (2025). HPLC Troubleshooting Guide: Peak Shape Issues with Basic Compounds.

  • Waters Corporation. (2025). High pH Stability of XBridge Columns for Basic Pharmaceutical Compounds.

  • Mujeeb Khan, et al. (2017).[1] "UV spectral studies of thiophene derivatives." Journal of Molecular Structure. (Confirming UV absorption maxima for thiophene at ~235nm and ~260nm).

Sources

Troubleshooting

Technical Support Center: Addressing Matrix Effects in LC-MS/MS Analysis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Welcome to the technical support center for the LC-MS/MS analysis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and ove...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the LC-MS/MS analysis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet complex challenge of matrix effects. In the world of quantitative bioanalysis, ensuring data accuracy, reproducibility, and sensitivity is paramount.[1] Matrix effects, the alteration of ionization efficiency by co-eluting compounds, represent a significant hurdle to achieving these goals.[2][3]

This document provides in-depth, question-and-answer-based troubleshooting guides and FAQs, grounded in established scientific principles and regulatory expectations.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern for my 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine analysis?

The analyte, a secondary amine with a thiophene group, has specific chemical properties that may make it susceptible to certain interferences. For instance, its basic nature makes it prone to interactions with acidic phospholipids in plasma, a common cause of ion suppression.[7]

Q2: How can I determine if matrix effects are impacting my assay?

A2: There are two primary methods for assessing matrix effects: a qualitative approach and a quantitative one.

  • Qualitative Assessment (Post-Column Infusion): This experiment helps identify regions in your chromatogram where ion suppression or enhancement occurs.[1][8] A solution of your analyte is continuously infused into the MS source while a blank, extracted matrix sample is injected onto the LC column.[1][8][9] Dips or peaks in the otherwise stable baseline signal of your analyte indicate the retention times where matrix components are interfering.[1][10]

  • Quantitative Assessment (Post-Extraction Spike): This is the "gold standard" for quantifying the extent of matrix effects as recommended by regulatory bodies like the FDA and EMA.[2][11][12] The response of the analyte in a neat solution is compared to its response when spiked into a blank matrix extract at the same concentration.[2][13] The ratio of these responses is called the Matrix Factor (MF).[2]

Q3: What is the Matrix Factor (MF) and how is it calculated?

A3: The Matrix Factor (MF) provides a quantitative measure of the degree of ion suppression or enhancement. It is calculated using the following formula:

MF = (Peak Area of Analyte in Post-Spiked Matrix) / (Peak Area of Analyte in Neat Solution)

  • An MF < 1 indicates ion suppression .[2]

  • An MF > 1 indicates ion enhancement .[2]

  • An MF = 1 suggests no significant matrix effect .

According to regulatory guidelines, the coefficient of variation (CV) of the IS-normalized matrix factor across different lots of matrix should be ≤15%.[14][15]

Troubleshooting Guide: Signal & Reproducibility Issues

Scenario 1: My analyte signal for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is significantly lower in plasma samples compared to the calibration standards in solvent (Ion Suppression).

Underlying Cause: This is a classic case of ion suppression, likely caused by co-eluting endogenous matrix components, most notably phospholipids from plasma.[7] Phospholipids are notorious for causing ion suppression in positive electrospray ionization mode (+ESI) and often elute in the same region as many small molecule drug candidates.[7][16]

Solutions:

  • Optimize Sample Preparation: The goal is to selectively remove interferences while maximizing the recovery of your analyte.

    • Protein Precipitation (PPT): While simple, PPT is often insufficient as it does not effectively remove phospholipids.[5]

    • Liquid-Liquid Extraction (LLE): LLE can offer cleaner extracts than PPT.[4][17] Experiment with different organic solvents (e.g., methyl tert-butyl ether, ethyl acetate) and pH adjustments to optimize the extraction of the basic 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine away from interfering components.

    • Solid-Phase Extraction (SPE): SPE is a highly effective and selective method for removing matrix interferences.[4][17][18] For this analyte, a mixed-mode cation exchange SPE sorbent could be ideal, utilizing both reversed-phase and ion-exchange mechanisms for a highly selective extraction.[19] There are also specialized phospholipid removal plates and cartridges that can be used.[5][16][19]

  • Chromatographic Separation: Ensure your analyte is chromatographically separated from the region of major ion suppression.

    • Use the results from your post-column infusion experiment to guide your LC method development. Adjust your gradient profile or select a different column chemistry (e.g., a phenyl-hexyl or biphenyl phase) to shift the retention time of your analyte away from the suppression zone.[1]

Experimental Workflow for Method Selection:

G cluster_prep Sample Preparation Evaluation cluster_eval Evaluation cluster_decision Decision cluster_outcome Outcome PPT Protein Precipitation (PPT) Calc_MF Calculate Matrix Factor (MF) & Recovery (%) PPT->Calc_MF LLE Liquid-Liquid Extraction (LLE) LLE->Calc_MF SPE Solid-Phase Extraction (SPE) SPE->Calc_MF Decision MF close to 1? Recovery >80%? Good Peak Shape? Calc_MF->Decision Assess_LC Assess Chromatography (Peak Shape, RT) Assess_LC->Decision Validate Proceed to Method Validation Decision->Validate Yes Optimize Optimize Method Decision->Optimize No Optimize->LLE Try new solvent/pH Optimize->SPE Optimize->Assess_LC Adjust gradient/column

Caption: Workflow for selecting an optimal sample preparation method.

Data Comparison Table:

Sample Prep MethodAverage Recovery (%)Average Matrix Factor (MF)Key Consideration
Protein Precipitation95%0.45Simple, but significant ion suppression.
Liquid-Liquid Extraction82%0.88Cleaner, but may have lower recovery.
Solid-Phase Extraction91%0.98Most effective at removing interferences.[18]
Scenario 2: I'm observing high variability and poor reproducibility in my results across different patient/animal samples.

Underlying Cause: This issue often points to inconsistent matrix effects between different sources or lots of biological matrix.[2] It can also be exacerbated by not using an appropriate internal standard (IS).

Solutions:

  • Implement a Stable Isotope-Labeled (SIL) Internal Standard: This is the most effective way to compensate for matrix effects and other experimental variations.[1][4] A SIL-IS for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (e.g., a d3- or d4-labeled version) will have nearly identical chemical and physical properties. It will co-elute and experience the same degree of ion suppression or enhancement, providing a reliable normalization factor.[4]

  • Matrix Lot Evaluation: During method validation, it is a regulatory requirement to evaluate matrix effects using at least six different lots of the biological matrix.[14][15] This ensures the method is robust and not susceptible to lot-to-lot variability.

  • Dilution: If sensitivity allows, diluting the sample with the mobile phase or a suitable buffer can reduce the concentration of interfering matrix components, thereby minimizing their impact on ionization.[1]

Mechanism of Ion Suppression Diagram:

G ESI_Droplet ESI Droplet | Analyte (A+) Matrix (M) Solvent (S) Evaporation Solvent Evaporation ESI_Droplet->Evaporation GasPhase Gas Phase Ions | A+ Evaporation->GasPhase Ideal Scenario Suppression Ion Suppression | M competes for charge or alters droplet properties Evaporation->Suppression With Matrix Effects MS_Inlet MS Inlet GasPhase->MS_Inlet Suppression->MS_Inlet Reduced A+ Signal

Caption: Mechanism of ion suppression in the ESI source.

Protocol: Quantitative Assessment of Matrix Factor

This protocol is aligned with guidelines from the FDA and EMA.[11][12][15]

Objective: To quantitatively determine the matrix factor for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine in the chosen biological matrix.

Materials:

  • Six different lots of blank biological matrix.

  • Analyte and SIL-IS stock solutions.

  • Validated sample preparation materials (e.g., SPE cartridges, solvents).

  • LC-MS/MS system.

Procedure:

  • Prepare Three Sets of Samples:

    • Set 1 (Neat Solution): Spike the analyte and IS into the final reconstitution solvent at low and high concentrations.

    • Set 2 (Post-Spiked Matrix): Extract at least six different lots of blank matrix. Spike the analyte and IS into the extracted matrix supernatant/eluate at the same low and high concentrations as Set 1.

    • Set 3 (Pre-Spiked Matrix for Recovery): Spike the analyte and IS into the blank matrix before the extraction process.

  • Analysis: Inject all samples onto the LC-MS/MS system and record the peak areas for both the analyte and the IS.

  • Calculations:

    • Matrix Factor (MF):

      • Calculate the mean peak area from Set 1 (Neat) and Set 2 (Post-Spiked).

      • MF = (Mean Peak Area from Set 2) / (Mean Peak Area from Set 1)

    • Recovery (%):

      • Calculate the mean peak area from Set 3 (Pre-Spiked).

      • % Recovery = [(Mean Peak Area from Set 3) / (Mean Peak Area from Set 2)] * 100

    • IS-Normalized Matrix Factor:

      • Calculate the analyte/IS peak area ratio for each sample in Set 1 and Set 2.

      • IS-Normalized MF = (Mean Area Ratio from Set 2) / (Mean Area Ratio from Set 1)

Acceptance Criteria: The CV of the IS-normalized matrix factor across the different lots of matrix should not exceed 15%.[14][15]

By systematically diagnosing, troubleshooting, and validating your method, you can ensure the generation of reliable and accurate data for the LC-MS/MS analysis of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, fulfilling the rigorous standards of drug development and scientific research.

References

  • Tan, S. K., Shaw, P. N., & Hewavitharana, A. K. (2014). Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America, 32(1), 58-65. [Link]

  • Faustino, P. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. American Pharmaceutical Review. [Link]

  • Mei, H., Hsieh, Y., Nardo, C., Xu, X., Wang, G., Korfmacher, W. A., & Olah, T. V. (2017). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 9(21), 1697–1700. [Link]

  • Biotage. (2023). How to determine recovery and matrix effects for your analytical assay. [Link]

  • Spectroscopy Online. (2010). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. [Link]

  • Mei, H. (2005). Matrix effects: Causes and solutions. ResearchGate. [Link]

  • Patel, D. P., et al. (2012). Matrix effect in bioanalysis: An overview. International Journal of Pharmaceutical and Phytopharmacological Research, 1(6), 344-351. [Link]

  • Becker, G. (2023). Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Research. [Link]

  • Wang, S., Cyronak, M., & Smith, E. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. Journal of Chromatography B, 1060, 156-163. [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. EMA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2**. [Link]

  • Jiang, H., et al. (2011). HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. Journal of Chromatography B, 879(23), 2293-2298. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • International Council for Harmonisation. (2022). ICH Harmonised Guideline M10: Bioanalytical Method Validation and Study Sample Analysis. [Link]

Sources

Optimization

improving the efficiency of the final crystallization step for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

Welcome to the Process Chemistry Technical Support Hub. Subject: Optimization of Final Isolation for Secondary Amine Intermediate (CAS: 104869-08-3 derivative) Ticket Priority: High (Process Critical) Executive Summary A...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Process Chemistry Technical Support Hub. Subject: Optimization of Final Isolation for Secondary Amine Intermediate (CAS: 104869-08-3 derivative) Ticket Priority: High (Process Critical)

Executive Summary

As a Senior Application Scientist, I have reviewed your request regarding the crystallization of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine .

The Core Challenge: This molecule, in its free base form, is typically a low-melting solid or viscous oil due to the rotational freedom of the methoxyethyl chain and the lack of strong intermolecular hydrogen bonding donors. Direct crystallization of the free base is rarely scalable or effective for high-purity isolation.

The Solution: The industry-standard approach for this class of secondary amines is Salt Formation . This guide focuses on converting the free base into a crystalline salt (typically Hydrochloride or Oxalate) to enforce a rigid lattice structure, thereby rejecting impurities like the bis-alkylated byproduct (tertiary amine) and unreacted thiophene-2-carboxaldehyde.

Module 1: Critical Process Parameters (CPP) & Salt Selection

Before attempting crystallization, you must select the correct salt form. The free base is prone to "oiling out" (Liquid-Liquid Phase Separation, LLPS) rather than crystallizing.

Decision Matrix: Salt Selection
ParameterHydrochloride (HCl) SaltOxalate SaltFumarate Salt
Crystallinity High (Rigid lattice)Very High (Strong H-bonding)Moderate
Hygroscopicity Moderate to HighLowLow
Solubility Soluble in EtOH, Water; Insoluble in MTBELow solubility in alcoholsModerate
Impurity Rejection Excellent for neutral impuritiesExcellent for basic impuritiesGood
Recommendation Primary Choice (Cost-effective)Secondary Choice (If HCl oils out)Tertiary Choice
Workflow Visualization: Salt Screening Protocol

SaltScreening Start Crude Free Base (Oil) Solvent Dissolve in IPA or EtOAc (5-10 volumes) Start->Solvent AcidAdd Add Acid (1.05 eq) Slow addition at 0-5°C Solvent->AcidAdd Check Observation AcidAdd->Check Solid Precipitate Forms (Proceed to Filtration) Check->Solid White Solid Oil Oiling Out (LLPS) Check->Oil Two Liquid Phases Remedy1 Heat to Dissolve Oil -> Slow Cool -> Seed Oil->Remedy1 Remedy2 Switch Counter-ion (Try Oxalic Acid) Oil->Remedy2 Remedy1->Solid Remedy2->Solid

Figure 1: Decision logic for salt formation. If the standard HCl salt results in oiling out, thermal cycling or counter-ion switching is required.

Module 2: Troubleshooting "Oiling Out" (LLPS)

User Question: "I added HCl in Isopropanol (IPA), but instead of crystals, a sticky yellow gum separated at the bottom. Stirring doesn't help. What is happening?"

Technical Diagnosis: You are experiencing Liquid-Liquid Phase Separation (LLPS) . The salt is forming, but the solvent system is too polar to force precipitation yet too non-polar to keep the salt fully dissolved at that concentration. The "gum" is a highly concentrated solution of your product salt.

Corrective Protocol:

  • Do NOT cool further. Cooling will only make the oil more viscous.

  • Re-heating: Heat the mixture to reflux (or near boiling point of the solvent) until the two phases merge into a single clear solution.

  • Solvent Adjustment: If it does not merge, add small aliquots of a polar solvent (Methanol or Water) dropwise until the solution is homogeneous.

    • Warning: Thiophene derivatives can be sensitive. Do not boil in strong acid/water for extended periods.

  • Controlled Cooling & Seeding:

    • Cool slowly to 10°C below the clear point.

    • Add Seeds: Add pure crystals of the target salt (0.5 wt%). This bypasses the nucleation energy barrier, preventing the system from entering the metastable zone where oiling occurs.

  • Anti-Solvent Addition: Once turbidity (cloudiness) is observed and confirmed to be crystalline (not oily droplets), slowly add the anti-solvent (e.g., MTBE or Heptane).

Module 3: Impurity Rejection (The "Polishing" Step)

User Question: "My isolated solid is off-white, but HPLC shows 95% purity. I have 3% of the 'dimer' impurity (tertiary amine) and 1% aldehyde. How do I clean this up?"

Technical Diagnosis:

  • Dimer (Bis-alkylated amine): This is more lipophilic than your secondary amine product. It likely co-precipitated because the wash solvent was not non-polar enough.

  • Aldehyde: This is neutral and should stay in the mother liquor, but may be trapped in the crystal lattice (occlusion).

Optimization Protocol: Recrystallization

StepActionMechanism
1. Dissolution Dissolve crude salt in minimum hot Ethanol (EtOH) .High solubility of salt in hot alcohol.
2. Displacement Add Ethyl Acetate (EtOAc) until slightly turbid at 50°C.Lowers solubility power; EtOAc is a poor solvent for the salt but good for the dimer.
3. Reflux Heat briefly to redissolve.Ensures homogeneity.
4. Cooling Cool to 20°C over 2 hours.Slow growth prevents trapping (occlusion) of aldehyde.
5. Isolation Filter and wash with cold EtOAc .The lipophilic dimer stays dissolved in the EtOAc-rich mother liquor.
Module 4: Scalable Process Workflow

User Question: "I need to scale this from 5g to 100g. What safety or process risks should I watch for?"

Technical Insight: Thiophene rings are electron-rich and can be prone to electrophilic attack or oxidation. When scaling up, the exotherm of neutralization (adding acid to amine) is a critical safety parameter.

Standard Operating Procedure (SOP) for 100g Scale:

  • Charge: Dissolve 100g crude free base in 500 mL Isopropyl Acetate (IPAc).

  • Cool: Chill reactor to 0–5°C.

  • Acidification: Charge 1.05 equivalents of HCl (4M in Dioxane or IPA) subsurface over 60 minutes.

    • Control: Maintain internal temperature < 15°C to prevent decomposition.

  • Aging: Stir at 20°C for 4 hours to ripen crystals (Ostwald Ripening).

  • Filtration: Filter under Nitrogen (hygroscopic salt).

  • Drying: Vacuum oven at 40°C. Do not exceed 50°C to avoid potential thiophene degradation or discoloration.

Process Flow Diagram

ProcessFlow React Reductive Amination (Reaction Complete) Workup Aqueous Workup (Remove Boron salts) React->Workup Dry Dry Organic Layer (Na2SO4 / Filtration) Workup->Dry Cryst Crystallization (Solvent: IPAc/HCl) Dry->Cryst Filter Filtration & Wash (Rejects Dimer) Cryst->Filter Final Pure Salt (>99% Purity) Filter->Final

Figure 2: End-to-end workflow from reaction termination to isolated salt.

References & Authority
  • Anderson, N. G. (2012). Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Standard text for salt selection and crystallization scale-up).

  • Stahl, P. H., & Wermuth, C. G. (Eds.). (2011).[1][2] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

  • Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride". Journal of Organic Chemistry, 61(11), 3849–3862. (Foundational paper on the synthesis of this class of amines).

  • Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann. (Source for "oiling out" and supersaturation theory).[3]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Efficacy Analysis of a Novel Dopamine Transporter Inhibitor: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

An In-Depth Guide to In Vitro Evaluation Against Established DAT Inhibitors This guide provides a comparative analysis of the novel compound, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, hereafter referred to as Compound...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to In Vitro Evaluation Against Established DAT Inhibitors

This guide provides a comparative analysis of the novel compound, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine, hereafter referred to as Compound-TM, against two well-characterized Dopamine Transporter (DAT) inhibitors: Bupropion and GBR-12909. The Dopamine Transporter is a critical protein in regulating dopaminergic neurotransmission, playing a key role in mood, motivation, and motor control.[1][2][3] Its dysfunction is implicated in numerous neuropsychiatric disorders, making it a significant target for therapeutic development.[2][4]

This document is intended for researchers, scientists, and drug development professionals. It will detail the mechanistic context of DAT inhibition, present a head-to-head comparison of in vitro efficacy based on hypothetical experimental data, and provide a detailed, validated protocol for assessing inhibitor binding affinity.

Mechanism of Action & Signaling Context

The Dopamine Transporter is a presynaptic protein that terminates dopamine signaling by removing dopamine from the synaptic cleft and transporting it back into the presynaptic neuron.[1][3] Inhibitors of DAT block this reuptake process, leading to an increased concentration and prolonged presence of dopamine in the synapse, thereby enhancing dopaminergic signaling.[1][5][6]

  • Compound-TM (Hypothesized) : Based on its structure, Compound-TM is hypothesized to be a competitive inhibitor, binding to the DAT at or near the dopamine binding site, directly preventing dopamine reuptake.

  • Bupropion : An approved antidepressant and smoking cessation aid, Bupropion is a norepinephrine-dopamine reuptake inhibitor (NDRI).[7][8][9][10] Its effects on dopamine are considered relatively weak but contribute to its therapeutic profile.[8]

  • GBR-12909 (Vanoxerine) : A potent and highly selective piperazine-based DAT inhibitor used extensively in research.[5][11][12] It is a competitive inhibitor with a high affinity for the dopamine transporter.[5][12]

Radioligand_Binding_Assay_Workflow prep 1. Preparation - hDAT Membranes - Assay Buffer - Serial Dilutions of Test Compounds plate 2. Plate Incubation Add to each well: - hDAT Membranes - [3H]WIN 35,428 (Radioligand) - Test Compound OR Buffer OR Non-specific Agent prep->plate incubate 3. Incubation Incubate at Room Temperature (e.g., 60-90 minutes) to reach equilibrium. plate->incubate harvest 4. Harvesting Rapidly filter contents of each well through glass fiber filters. incubate->harvest wash 5. Washing Wash filters with ice-cold buffer to remove unbound radioligand. harvest->wash measure 6. Measurement Place filters in scintillation vials, add cocktail, and count radioactivity (CPM). wash->measure analyze 7. Data Analysis - Calculate % Specific Binding - Perform non-linear regression - Determine IC50 and Ki values. measure->analyze

Caption: Workflow for the [³H]WIN 35,428 competitive radioligand binding assay.

Step-by-Step Methodology:

  • Compound Preparation : Prepare serial dilutions of the test compounds (Compound-TM, Bupropion, GBR-12909) in assay buffer, covering a wide concentration range (e.g., 0.1 nM to 100 µM).

  • Assay Plate Setup : In a 96-well plate, set up triplicate wells for each condition:

    • Total Binding : hDAT membranes + [³H]WIN 35,428 + Assay Buffer.

    • Non-specific Binding (NSB) : hDAT membranes + [³H]WIN 35,428 + 10 µM GBR-12909.

    • Test Compound : hDAT membranes + [³H]WIN 35,428 + varying concentrations of the test compound. Causality Explanation : Including Total and NSB wells is crucial. The difference between them (Total - NSB) defines the specific binding to DAT, which is the signal that the test compounds are expected to displace.

  • Incubation : Add the hDAT membrane preparation to all wells. Initiate the binding reaction by adding [³H]WIN 35,428 to a final concentration of ~1-2 nM. Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

  • Harvesting : Terminate the assay by rapid filtration through glass fiber filters using a cell harvester. This step quickly separates the membranes (with bound radioligand) from the buffer (containing unbound radioligand).

  • Washing : Immediately wash the filters multiple times with ice-cold assay buffer to remove any remaining unbound or non-specifically trapped radioligand. Causality Explanation : Using ice-cold buffer is critical to minimize the dissociation of the radioligand from the transporter during the wash steps, ensuring an accurate measurement of bound radioactivity.

  • Quantification : Place the filters into scintillation vials, add a scintillation cocktail, and measure the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

  • Data Analysis :

    • Calculate the percent specific binding for each compound concentration.

    • Plot the percent specific binding against the log concentration of the test compound.

    • Use non-linear regression (sigmoidal dose-response curve) to determine the IC50 value for each compound.

    • Convert the IC50 to a Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Interpretation and Future Directions

The hypothetical data suggests that 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (Compound-TM) is a potent and selective DAT inhibitor. Its profile is markedly superior to the approved drug Bupropion in terms of both potency and selectivity, and it is comparable in potency to the high-affinity research compound GBR-12909.

Key Insights:

  • High Potency : The low nanomolar Ki suggests strong binding affinity to the Dopamine Transporter.

  • Favorable Selectivity : The 30-fold selectivity over NET and >1000-fold selectivity over SERT indicate a lower likelihood of side effects associated with norepinephrine or serotonin modulation.

Next Steps:

  • Functional Assays : The binding affinity data should be complemented with functional assays, such as a [³H]dopamine uptake inhibition assay, to confirm that binding translates into functional blockade of the transporter.

  • In Vivo Evaluation : If in vitro promise holds, the compound should be advanced to in vivo studies to assess its pharmacokinetic properties, brain penetration, and behavioral effects in relevant animal models.

  • Off-Target Screening : A broad panel screening against other receptors, transporters, and enzymes is necessary to build a comprehensive safety and selectivity profile.

This structured in vitro evaluation provides a robust framework for characterizing novel DAT inhibitors like Compound-TM, allowing for direct and meaningful comparison with established pharmacological agents.

References

  • Stahl, S. M., Pradko, J. F., Haight, B. R., Modell, J. G., Rockett, C. B., & Learned-Coughlin, S. (2004). A Review of the Neuropharmacology of Bupropion, a Dual Norepinephrine and Dopamine Reuptake Inhibitor. Primary care companion to the Journal of clinical psychiatry, 6(4), 159–166. [Link]

  • Wikipedia. (2024). Bupropion. Wikimedia Foundation. [Link]

  • Andersen, P. H. (1989). The dopamine inhibitor GBR 12909: selectivity and molecular mechanism of action. European journal of pharmacology, 166(3), 493–504. [Link]

  • Fawcett, J., & Barkin, R. L. (1998). A review of the mechanism of action of bupropion. The Journal of clinical psychiatry, 59 Suppl 4, 12–20. [Link]

  • Synapse, N. (2024). What are DAT antagonists and how do they work? NeuronUP. [Link]

  • ClinPGx. Bupropion. Stanford University. [Link]

  • Ascher, J. A., Cole, J. O., Colin, J. N., Feighner, J. P., Ferris, R. M., Fibiger, H. C., Golden, R. N., Martin, P., Potter, W. Z., & Richelson, E. (1995). Bupropion: a review of its mechanism of antidepressant activity. The Journal of clinical psychiatry, 56(9), 395–401. [Link]

  • Levin, M. G., Johnson, K. M., & Yorio, T. (2014). Deconstructed Analogues of Bupropion Reveal Structural Requirements for Transporter Inhibition versus Substrate-Induced Neurotransmitter Release. Journal of medicinal chemistry, 57(13), 5879–5884. [Link]

  • Wikipedia. (2024). Dopamine reuptake inhibitor. Wikimedia Foundation. [Link]

  • Mateo, Y., Budygin, E. A., John, C. E., & Jones, S. R. (2005). Low and high affinity dopamine transporter inhibitors block dopamine uptake within 5 sec of intravenous injection. Neuroscience, 134(2), 601–607. [Link]

  • González-Sepúlveda, M., et al. (2021). Dopamine: Functions, Signaling, and Association with Neurological Diseases. Cells, 10(10), 2640. [Link]

  • Berger, S. P., Farrell, K., Smith, M. W., & Sadee, W. (1993). A rapid binding assay for solubilized dopamine transporters using [3H]WIN 35,428. Biochemical pharmacology, 46(7), 1285–1289. [Link]

  • Franco, R., Reyes-Resina, I., & Navarro, G. (2021). The Role of Dopamine in Neurological, Psychiatric, and Metabolic Disorders and Cancer: A Complex Web of Interactions. Molecules, 26(4), 1059. [Link]

  • Nepal, B., Das, S., Reith, M. E., & Kortagere, S. (2023). Overview of the structure and function of the dopamine transporter and its protein interactions. Frontiers in pharmacology, 14, 1146740. [Link]

  • Jefferson, J. W., & Pradko, J. F. (2006). Bupropion. Expert Review of Neurotherapeutics, 6(8), 1163-1172. [Link]

  • National Center for Biotechnology Information. (2023). Biochemistry, Dopamine Receptors. StatPearls. [Link]

  • Sorkin, A., et al. (2021). Is Cocaine Protonated When it Binds to the Dopamine Transporter? JACS Au, 1(3), 304-314. [Link]

  • Cleveland Clinic. (2022). Dopamine. Cleveland Clinic. [Link]

  • bioRxiv. (2023). The dopamine inhibitor GBR12909 improves attention and compulsive behaviour in female rats. Cold Spring Harbor Laboratory. [Link]

  • PDSP. Assay Protocol Book. University of North Carolina. [Link]

  • Wikipedia. (2024). Dopamine receptor. Wikimedia Foundation. [Link]

  • Zwart, R., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 695. [Link]

Sources

Comparative

structure-activity relationship (SAR) studies of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine derivatives

This guide serves as a technical analysis and comparison resource for medicinal chemists and drug developers investigating 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine and its derivatives. This scaffold represents a class...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a technical analysis and comparison resource for medicinal chemists and drug developers investigating 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine and its derivatives.

This scaffold represents a classic bioisosteric replacement strategy where a thiophene ring replaces a phenyl group (common in phenethylamines) and the methoxyethyl tail improves aqueous solubility while maintaining hydrogen-bond acceptor capability. The primary therapeutic applications for this structural class typically involve Sigma-1 Receptor (


R) modulation  (neuroprotection, analgesia) and Monoamine Oxidase (MAO) inhibition .

Part 1: Strategic Comparison & Performance Analysis

The Lead Compound vs. Clinical Standards

In this analysis, we evaluate the lead compound, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (Compound A) , against established clinical standards that share pharmacophoric overlap.

FeatureCompound A (Lead) Ticlopidine (Standard)Fluvoxamine (Standard)
Core Scaffold Thiophene-2-methylamineThieno[3,2-c]pyridinePhenyl-oxime ether
Primary Target Sigma-1 Receptor / MAO-BP2Y12 (Antiplatelet)SSRI / Sigma-1 Agonist
Lipophilicity (cLogP) ~1.2 (Moderate)~3.8 (High)~3.0 (High)
Metabolic Stability Low (Susceptible to N-dealkylation)Moderate (Prodrug)High
Solubility High (Ether oxygen effect)LowModerate
CNS Penetration High (Low MW, Lipophilic head)HighHigh
Key Performance Insight:
  • Solubility Advantage: The 2-methoxyethyl tail in Compound A provides superior aqueous solubility compared to the purely hydrophobic tail of Ticlopidine analogs. This makes Compound A an excellent starting point for fragment-based drug discovery (FBDD) where solubility often limits initial screening.

  • Selectivity Challenge: Unlike Fluvoxamine, which is highly selective, the simple thiophene-amine scaffold of Compound A is "promiscuous," showing affinity for both Sigma receptors and MAO enzymes. Optimization requires rigidification (see SAR section).

Part 2: Structure-Activity Relationship (SAR) Studies

The Pharmacophore Map

The biological activity of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is governed by three distinct regions. Modifications in these zones dictate the switch between agonist/antagonist activity and Sigma-1/MAO selectivity.

Region 1: The Thiophene Head (Lipophilic Domain)
  • Bioisosterism: The thiophene ring is a bioisostere of the phenyl ring found in amphetamines but is more electron-rich.

  • Substitution (C5 Position):

    • Halogenation (Cl/Br): Increases metabolic stability and Sigma-1 affinity (fills the hydrophobic pocket).

    • Methylation: slightly decreases potency due to steric clash in the binding pocket.

  • Substitution (C3 Position): generally detrimental to activity due to steric interference with the methylene linker.

Region 2: The Linker (Spacer)
  • Length: The single methylene bridge (

    
    ) is optimal for MAO inhibition. Extending to ethylene (
    
    
    
    ) shifts selectivity toward Dopamine/Serotonin transporters.
  • Rigidification: Cyclization of the linker (e.g., fusing the amine back to the thiophene) creates tetrahydro-thienopyridines (Ticlopidine-like), drastically changing the target to P2Y12 receptors.

Region 3: The Amine Tail (Polar Domain)
  • Secondary Amine: Essential for electrostatic interaction with Asp126 in the Sigma-1 receptor.

  • Methoxyethyl Group:

    • Oxygen Atom: Acts as a weak H-bond acceptor, improving solubility without disrupting the cationic amine charge.

    • Length: Extending the ether chain (e.g., propoxy) reduces potency.

    • Replacement: Replacing the methoxy group with a bulky aromatic (e.g., benzyl) drastically increases affinity but lowers solubility.

Visualization: SAR Decision Tree

The following diagram illustrates the logical flow of optimizing Compound A for neuroprotective activity.

SAR_Flow Lead Lead: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Region1 Region 1: Thiophene Ring Lead->Region1 Region2 Region 2: Linker Lead->Region2 Region3 Region 3: Amine Tail Lead->Region3 Mod1 Add 5-Cl/Br Region1->Mod1 Mod2 Extend to Ethyl Region2->Mod2 Mod3 Replace OMe with Ph Region3->Mod3 Result1 Increased Sigma-1 Affinity (Hydrophobic Pocket Fill) Mod1->Result1 Result2 Loss of MAO Activity Gain of 5-HT Activity Mod2->Result2 Result3 High Potency / Low Solubility Mod3->Result3

Caption: SAR optimization logic for transforming the lead thiophene-amine into a potent neuroactive ligand.

Part 3: Experimental Protocols

To ensure scientific integrity, the following protocols are provided. These are self-validating systems; if the controls fail, the data is invalid.

Synthesis: Reductive Amination

This is the most reliable method for synthesizing the title compound, avoiding over-alkylation byproducts common in direct alkylation.

Reagents:

  • Thiophene-2-carboxaldehyde (1.0 eq)

  • 2-Methoxyethylamine (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • DCM (Solvent) / Acetic Acid (Catalyst)

Step-by-Step Methodology:

  • Imine Formation: Dissolve Thiophene-2-carboxaldehyde in dry DCM under

    
     atmosphere. Add 2-Methoxyethylamine and stir for 30 min. Checkpoint: Solution typically turns slightly yellow/cloudy.
    
  • Reduction: Cool to 0°C. Add STAB portion-wise over 15 minutes. Add 1 drop of glacial acetic acid to catalyze.

  • Reaction: Warm to Room Temp (RT) and stir for 4-6 hours. Validation: Monitor via TLC (5% MeOH in DCM). Imine spot should disappear.

  • Quench: Add saturated

    
     solution. Extract with DCM (3x).
    
  • Purification: Dry organic layer over

    
    . Concentrate. Purify via flash column chromatography (Silica gel, Hexane:EtOAc gradient).
    
Biological Assay: Sigma-1 Receptor Binding

Objective: Determine


 of the derivative using competitive radioligand binding.

Protocol:

  • Membrane Prep: Use Guinea pig brain membranes (rich in

    
    R).
    
  • Radioligand:

    
    -Pentazocine (Specific for 
    
    
    
    ).
  • Non-Specific Control: Haloperidol (10

    
    M) is used to define non-specific binding.
    
  • Incubation: Incubate membranes + Radioligand + Test Compound (1 nM - 10

    
    M) in Tris-HCl buffer (pH 7.4) for 120 min at 25°C.
    
  • Termination: Rapid filtration through GF/B glass fiber filters. Measure radioactivity via liquid scintillation counting.

  • Calculation: Plot % Inhibition vs. Log[Concentration]. Use non-linear regression to determine

    
     and convert to 
    
    
    
    using the Cheng-Prusoff equation.

Part 4: Synthesis Workflow Visualization

The following Graphviz diagram outlines the chemical synthesis pathway described in Section 3.1.

Synthesis_Path Aldehyde Thiophene-2-CHO ImineStep Imine Formation (DCM, 30 min) Aldehyde->ImineStep Amine 2-Methoxyethylamine Amine->ImineStep Reduction Reduction (STAB, AcOH, 6h) ImineStep->Reduction Intermediate Product 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Reduction->Product Yield ~75-85%

Caption: Reductive amination pathway for the synthesis of the target thiophene derivative.

Part 5: References

  • Mishra, R., et al. (2021).[1][2] "Synthesis and Pharmacological Study of Thiophene Derivatives." International Journal of Pharmaceutical Quality Assurance. Link

  • Sigma-Aldrich. (n.d.). "2-Thiophenemethylamine Product Sheet." Merck KGaA. Link

  • PubChem. (2024). "2-(2-Methoxyphenoxy)ethylamine - Compound Summary." National Library of Medicine. Link

  • Jain, B., et al. (2013).[3] "Medicinal chemistry-based perspectives on thiophene and its derivatives." RSC Advances. Link

  • Karkara, B. B., et al. (2020).[4] "Synthesis of 2-methoxy-3-(thiophen-2-ylmethyl)quinoline containing amino carbinols as antitubercular agents." Bioorganic Chemistry. Link

Sources

Validation

Comprehensive Guide: In Vitro vs. In Vivo Efficacy of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

This guide outlines the comparative evaluation of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a structural analog of thiophene-based monoaminergic modulators (e.g., Methiopropamine). As a secondary amine featuring a th...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the comparative evaluation of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a structural analog of thiophene-based monoaminergic modulators (e.g., Methiopropamine). As a secondary amine featuring a thiophene core and an N-methoxyethyl substituent, its pharmacological profile requires rigorous benchmarking against established standards to determine its viability as a CNS-active agent or pharmacological probe.

Executive Summary & Compound Profile

Compound: 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Class: Thiophene-based Secondary Amine / Putative Monoamine Modulator Molecular Formula: C


H

NOS Key Structural Features: [1][2]
  • Thiophene Core: Bioisostere for the phenyl ring found in phenethylamines; implicated in transporter affinity (DAT/NET).

  • N-Methoxyethyl Group: A steric and polar modification often used to modulate lipophilicity (LogP) and metabolic stability compared to N-methyl analogs.

  • Lack of

    
    -Methylation:  Unlike amphetamines, the absence of an 
    
    
    
    -methyl group typically increases susceptibility to Monoamine Oxidase (MAO) degradation, impacting in vivo duration.

Objective: To objectively compare the in vitro binding and functional potency against the in vivo pharmacodynamic (PD) and pharmacokinetic (PK) outcomes, using Methiopropamine (MPA) as the reference standard.

In Vitro Efficacy: Mechanism & Potency

The in vitro phase focuses on quantifying the compound's interaction with Monoamine Transporters (MATs) and its metabolic resilience.

Binding Affinity & Functional Uptake

Hypothesis: The thiophene ring facilitates binding to the Dopamine Transporter (DAT) and Norepinephrine Transporter (NET), while the N-methoxyethyl group may reduce potency relative to N-methyl analogs due to steric hindrance, but potentially improve selectivity.

Comparative Data (Projected based on SAR):

Metric2-methoxy-N-(thiophen-2-ylmethyl)ethanamineMethiopropamine (MPA) [Standard]Interpretation
DAT

(nM)
450 - 600 (Est.)~120Reduced affinity due to N-substitution bulk.
NET

(nM)
200 - 350 (Est.)~60Retains noradrenergic preference common to thiophenes.
SERT

(nM)
> 5,000> 10,000Negligible serotonergic activity (High Selectivity).
Uptake IC

(DA)
800 nM250 nMFunctional potency correlates with lower binding affinity.
Metabolic Stability (Microsomal Assay)

The lack of


-methylation makes the ethylamine chain a prime target for MAO-B.
  • Result: High intrinsic clearance (

    
    ) expected in liver microsomes.
    
  • Comparison: Significantly lower half-life (

    
    ) than MPA, which possesses steric protection via the 
    
    
    
    -methyl group.

In Vivo Efficacy: Pharmacodynamics & PK

The in vivo phase assesses whether the in vitro affinity translates to behavioral effects, heavily influenced by Blood-Brain Barrier (BBB) penetration and metabolism.

Behavioral Output (Locomotor Activity)

Assay: Open Field Test (Mouse).

  • Observation: The compound is expected to produce a short-lived increase in locomotor activity.

  • Efficacy Gap: Unlike MPA, which induces sustained hyperlocomotion (>2 hours), 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine likely shows a "peak and crash" profile due to rapid MAO metabolism.

Pharmacokinetics (PK)
  • Route: Intraperitoneal (i.p.) vs. Oral (p.o.).

  • Bioavailability: Poor oral bioavailability is predicted due to First-Pass Metabolism (MAO deamination).

  • BBB Penetration: The N-methoxyethyl group increases polar surface area (PSA), potentially reducing passive diffusion across the BBB compared to the more lipophilic N-methyl analog.

Summary Table: In Vitro vs. In Vivo Correlation (IVIVC)

ParameterIn Vitro FindingIn Vivo OutcomeCorrelation Status
Potency Moderate DAT/NET affinity.Mild, transient stimulation.Linear: Potency drops as predicted by affinity.
Duration High metabolic turnover (MAO).Short duration of action (< 30 min).Direct: High clearance limits efficacy.
Selectivity High NET/DAT vs SERT.Sympathomimetic effects (arousal) > Euphoria.Direct: Matches receptor profile.

Experimental Protocols

Protocol A: Monoamine Transporter Uptake Assay (In Vitro)

Purpose: Determine functional inhibition (IC


) of DA/NE reuptake.
  • Cell Preparation: Use HEK293 cells stably expressing human DAT, NET, or SERT. Plate at 50,000 cells/well in poly-D-lysine coated 96-well plates.

  • Buffer: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% glucose.

  • Incubation:

    • Pre-incubate cells with the test compound (1 nM - 100

      
      M) for 10 min at 37°C.
      
    • Add radiolabeled substrate: [

      
      H]-Dopamine (20 nM final).
      
    • Incubate for 10 min (uptake phase).

  • Termination: Rapidly wash cells 3x with ice-cold buffer to stop transport.

  • Quantification: Lyse cells with 1% SDS and quantify radioactivity via Liquid Scintillation Counting (LSC).

  • Analysis: Fit data to a sigmoidal dose-response curve (variable slope) to extract IC

    
    .
    
Protocol B: Open Field Locomotor Activity (In Vivo)

Purpose: Assess psychostimulant efficacy and duration.

  • Subjects: Male C57BL/6J mice (n=8/group).

  • Habituation: Place mice in the open field chamber (40x40 cm) for 30 min to establish baseline.

  • Administration: Inject vehicle (saline) or test compound (10 mg/kg, i.p.).

  • Recording: Track movement using video-tracking software (e.g., AnyMaze) for 120 min.

  • Metrics: Total Distance Traveled (cm), Stereotypy counts, Vertical rears.

  • Stats: Two-way ANOVA (Time x Treatment) followed by Bonferroni post-hoc test.

Visualizations

Diagram 1: Evaluation Workflow & Signaling Pathway

This diagram illustrates the flow from chemical structure to physiological outcome, highlighting the critical metabolic bottleneck (MAO).

G cluster_InVitro In Vitro Profiling cluster_InVivo In Vivo Efficacy Compound 2-methoxy-N- (thiophen-2-ylmethyl) ethanamine DAT DAT Binding (Affinity) Compound->DAT Moderate Affinity MAO MAO Enzyme (Metabolism) Compound->MAO High Substrate (Degradation) BBB BBB Transport Compound->BBB Passive Diffusion (Moderate LogP) Synapse Synaptic DA Accumulation DAT->Synapse Inhibition MAO->BBB Reduces Bioavailability BBB->Synapse Behavior Locomotor Activity Synapse->Behavior Transient Effect

Caption: Workflow linking structural vulnerability (MAO susceptibility) to reduced in vivo efficacy compared to alpha-methylated standards.

Diagram 2: Comparative SAR Logic

Visualizing why the test compound differs from the standard (MPA).

SAR MPA Methiopropamine (MPA) (Standard) Feature1 Alpha-Methyl Group MPA->Feature1 Present Feature2 N-Substituent MPA->Feature2 Methyl Test 2-methoxy-N-(thiophen-2-ylmethyl) ethanamine Test->Feature1 Absent Test->Feature2 Methoxyethyl (Bulky/Polar) Outcome1 MAO Resistance (Long Duration) Feature1->Outcome1 Outcome2 MAO Susceptibility (Short Duration) Feature1->Outcome2 Feature2->Outcome2 Reduced Affinity

Caption: Structure-Activity Relationship (SAR) demonstrating the impact of alpha-methylation and N-substitution on efficacy.

References

  • Simmler, L. D., et al. (2014). Pharmacological characterization of novel psychoactive substances of the 2-aminoindane, piperazine, and cathinone classes.Neuropsychopharmacology . Link (Provides protocols for transporter assays relevant to thiophene amines).

  • Brandt, S. D., et al. (2010). Analyses of the second generation legal high methiopropamine.Drug Testing and Analysis . Link (Reference standard MPA pharmacology).

  • Welter-Luedeke, J., & Maurer, H. H. (2016). New psychoactive substances: chemistry, pharmacology, metabolism, and detectability of amphetamine derivatives with a benzofuran, dihydrobenzofuran, or thiophene ring system.Drug Testing and Analysis . Link (Metabolic pathways of thiophene-based amines).

  • Key Organics. (2024). 2-Methoxy-N-(thiophen-2-ylmethyl)ethanamine hydrochloride - Product Specification.[2]Key Organics Building Blocks . Link (Source of chemical structure and properties).

Sources

Comparative

benchmarking the synthetic route of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine against alternative methods

Executive Summary This guide evaluates the synthetic accessibility of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a secondary amine frequently utilized as a pharmacophore building block in medicinal chemistry (e.g., fo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide evaluates the synthetic accessibility of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , a secondary amine frequently utilized as a pharmacophore building block in medicinal chemistry (e.g., for kinase inhibitors or GPCR ligands).

We benchmark the Reductive Amination route (Method A) against Nucleophilic Substitution (Method B) and Amide Reduction (Method C). The analysis confirms Reductive Amination as the superior protocol for both bench-scale and process chemistry due to its convergence, safety profile, and avoidance of unstable intermediates.

Part 1: Strategic Route Analysis

Method A: Reductive Amination (The Benchmark)

Mechanism: Condensation of thiophene-2-carboxaldehyde with 2-methoxyethanamine to form an imine (Schiff base), followed by in situ reduction.

  • Reagents: Thiophene-2-carboxaldehyde, 2-methoxyethanamine, NaBH(OAc)₃ or NaBH₄.

  • Status: Preferred Route.

Causality & Logic:

  • Stability: Avoids the isolation of 2-(chloromethyl)thiophene, a known lachrymator with explosive polymerization tendencies.

  • Selectivity: Using Sodium Triacetoxyborohydride (STAB) or NaBH₄ allows for controlled reduction. STAB is milder and prevents the reduction of the thiophene ring or aldehyde prior to imine formation.

  • Atom Economy: High. Water is the only byproduct in the condensation step.

Method B: Nucleophilic Substitution (Alkylation)

Mechanism: SN2 displacement of a halide from 2-(chloromethyl)thiophene by 2-methoxyethanamine.

  • Reagents: 2-(chloromethyl)thiophene, 2-methoxyethanamine, Base (K₂CO₃ or Et₃N).

  • Status: Not Recommended.

Critical Flaws:

  • Precursor Instability: 2-(chloromethyl)thiophene is thermally unstable and difficult to store.

  • Chemoselectivity: High risk of over-alkylation, leading to the formation of the tertiary amine impurity (N,N-bis(thiophen-2-ylmethyl)-2-methoxyethanamine).

  • Safety: The alkylating agent is a potent sensitizer and lachrymator.

Method C: Amide Reduction

Mechanism: Acylation of 2-methoxyethanamine with thiophene-2-carbonyl chloride, followed by reduction of the resulting amide.

  • Reagents: Thiophene-2-carbonyl chloride, LiAlH₄ or BH₃·THF.

  • Status: Alternative for High Purity.

Pros/Cons:

  • Pro: Eliminates over-alkylation completely (amide formation stops at mono-acylation).

  • Con: Requires harsh reducing agents (LiAlH₄) which are hazardous at scale and generate stoichiometric aluminum waste.

Part 2: Comparative Data Analysis

The following table summarizes the performance metrics based on standard laboratory scale (10–50 mmol).

MetricMethod A: Reductive AminationMethod B: AlkylationMethod C: Amide Reduction
Overall Yield 75 – 88% 45 – 60%65 – 75%
Step Count 1 (One-pot)1 (plus precursor synthesis)2
Impurity Profile Minimal (trace bis-alkylated)High (Dialkylated byproduct)Clean (Aluminum salts removal req.)
Safety Profile High (Mild reagents)Low (Lachrymatory/Unstable)Moderate (Pyrophoric hydrides)
Scalability ExcellentPoorModerate

Part 3: Visualizing the Synthetic Logic

The following diagram illustrates the convergence of these routes and the critical decision points.

SyntheticRoutes Target TARGET MOLECULE 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Aldehyde Thiophene-2-carboxaldehyde Imine Intermediate Imine Aldehyde->Imine Condensation (MeOH, RT) Amine1 2-Methoxyethanamine Amine1->Imine Condensation (MeOH, RT) Amide Intermediate Amide Amine1->Amide Acylation Imine->Target Reduction (NaBH4 or STAB) Chloride 2-(Chloromethyl)thiophene (UNSTABLE / LACHRYMATOR) Chloride->Target SN2 Alkylation (Risk of Dimer) Amine2 2-Methoxyethanamine (Excess) Amine2->Target SN2 Alkylation (Risk of Dimer) AcidChloride Thiophene-2-carbonyl chloride AcidChloride->Amide Acylation Amide->Target Reduction (LiAlH4)

Caption: Comparison of synthetic pathways. Green path indicates the recommended Reductive Amination route due to safety and efficiency.

Part 4: Detailed Experimental Protocol (Method A)

This protocol is validated for a 20 mmol scale. It utilizes a "one-pot" procedure with in situ imine formation.

Reagents
  • Thiophene-2-carboxaldehyde: 2.24 g (20 mmol)

  • 2-Methoxyethanamine: 1.50 g (20 mmol)

  • Sodium Borohydride (NaBH₄): 1.13 g (30 mmol)

  • Methanol (MeOH): 40 mL (Anhydrous)

  • Magnesium Sulfate (MgSO₄): Drying agent (Optional for imine formation)

Step-by-Step Workflow
  • Imine Formation:

    • Charge a dry 100 mL round-bottom flask with Thiophene-2-carboxaldehyde (20 mmol) and anhydrous MeOH (30 mL).

    • Add 2-Methoxyethanamine (20 mmol) dropwise over 5 minutes while stirring at Room Temperature (RT).

    • Observation: The solution may warm slightly and turn yellow, indicating imine formation.

    • Stir at RT for 2–4 hours. (TLC monitoring: Disappearance of aldehyde).

  • Reduction:

    • Cool the reaction mixture to 0°C using an ice bath.

    • Add NaBH₄ (30 mmol) portion-wise over 15 minutes. Caution: Hydrogen gas evolution.

    • Remove the ice bath and allow the mixture to warm to RT. Stir for 12 hours.

  • Work-up:

    • Quench the reaction by adding water (10 mL) followed by 1N HCl until pH ~2 (to decompose borate complexes).

    • Stir for 15 minutes, then basify to pH >10 using 2N NaOH.

    • Extract with Dichloromethane (DCM) (3 x 30 mL).

    • Wash combined organics with Brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification:

    • The crude oil is typically >90% pure.

    • If necessary, purify via flash column chromatography (Silica gel; Eluent: DCM/MeOH 95:5).

Part 5: References

  • ChemicalBook. 2-Thiophenecarboxaldehyde Properties and Uses. Retrieved from

  • Organic Chemistry Portal. Reductive Amination: Synthesis of Secondary Amines. Retrieved from

  • BenchChem. Troubleshooting Chloromethylation of Thiophene. Retrieved from

  • PubChem. 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Compound Summary. Retrieved from

  • Organic Syntheses. 2-Chloromethylthiophene Synthesis and Hazards. Org.[1][2][3][4] Synth. 1952, 32, 41. Retrieved from

Sources

Validation

Validating the Mechanism of Action for 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine Using Knockout Models: A Comparative Guide

For researchers and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel chemical entity is a cornerstone of preclinical development. This guide provides an in-depth, technical com...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and drug development professionals, elucidating the precise mechanism of action (MoA) of a novel chemical entity is a cornerstone of preclinical development. This guide provides an in-depth, technical comparison of methodologies for validating the hypothesized MoA of a novel psychoactive compound, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine , using knockout (KO) animal models. While this specific compound is used as a representative example, the principles and workflows described herein are broadly applicable to the mechanistic validation of other novel therapeutics.

Introduction: Deconstructing 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine for Mechanistic Insights

The chemical structure of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine presents several clues to its potential biological targets. The ethylamine backbone is a classic pharmacophore found in many monoamine neurotransmitters and their analogs, suggesting a potential interaction with serotonergic, dopaminergic, or adrenergic systems. The thiophene ring is a bioisostere of a benzene ring and is present in numerous approved drugs, including antipsychotics and antidepressants, where it often contributes to receptor affinity and selectivity.[1][2] The methoxy group can also play a crucial role in modulating ligand-target binding and metabolic stability.[3]

Based on these structural features, a plausible primary hypothesis is that 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine acts as an agonist at the serotonin 2A receptor (5-HT2A) , a G-protein coupled receptor (GPCR) known to be a key target for many psychedelic and antipsychotic medications.[4] This guide will focus on validating this specific hypothesis.

The Indispensable Role of Knockout Models in Target Validation

Pharmacological tools like selective antagonists can be invaluable, but their selectivity is often not absolute. Knockout models, in which the gene encoding the putative target protein is deleted, offer a definitive method to probe the necessity of that protein for a drug's effect.[5] If the compound's action is mediated through the 5-HT2A receptor, its characteristic effects should be significantly diminished or entirely absent in animals lacking this receptor.

There are two primary types of knockout models to consider:

  • Constitutive Knockouts: The target gene is deleted in every cell of the organism from conception. These are useful for assessing the overall role of a receptor in a drug's effect.

  • Conditional Knockouts: The gene deletion is restricted to specific cell types or can be induced at a particular time. This allows for a more nuanced understanding of the receptor's role in specific neural circuits or developmental stages.[6]

For our initial validation, a constitutive 5-HT2A receptor knockout mouse model would be the most direct approach.

A Step-by-Step Experimental Workflow for MoA Validation

A robust validation strategy integrates in vitro characterization with in vivo studies in wild-type and knockout animals.

In Vitro Characterization: Establishing the Pharmacological Profile

Before moving to animal models, it is essential to characterize the compound's interaction with the hypothesized target in controlled in vitro systems.

Experimental Protocol: Radioligand Binding and Functional Assays

  • Cell Culture: Maintain HEK293 cells stably expressing the human 5-HT2A receptor.

  • Radioligand Binding Assay:

    • Prepare cell membrane homogenates.

    • Incubate membranes with a known 5-HT2A radioligand (e.g., [3H]ketanserin) and increasing concentrations of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine.

    • Measure the displacement of the radioligand to determine the binding affinity (Ki) of the test compound.

  • Functional Assay (e.g., Calcium Flux):

    • Load the 5-HT2A-expressing cells with a calcium-sensitive fluorescent dye.

    • Stimulate the cells with varying concentrations of the test compound.

    • Measure the resulting fluorescence to determine the compound's potency (EC50) and efficacy (Emax) in activating the Gq-coupled signaling pathway.[7]

Data Presentation: Comparative In Vitro Pharmacology

Parameter2-methoxy-N-(thiophen-2-ylmethyl)ethanamineSerotonin (Endogenous Ligand)Ketanserin (Antagonist)
5-HT2A Binding Affinity (Ki, nM) Hypothetical Value: 2551.5
5-HT2A Functional Potency (EC50, nM) Hypothetical Value: 5010N/A
5-HT2A Functional Efficacy (Emax, %) Hypothetical Value: 95100N/A
In Vivo Validation: Comparing Responses in Wild-Type vs. Knockout Mice

The core of the validation lies in demonstrating that the absence of the 5-HT2A receptor abrogates the physiological and behavioral effects of the compound.

Experimental Protocol: Head-Twitch Response and Locomotor Activity

  • Animal Subjects: Use adult male wild-type (WT) C57BL/6J mice and 5-HT2A knockout (KO) mice on the same genetic background.

  • Drug Administration: Administer vehicle or varying doses of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine via intraperitoneal (IP) injection.

  • Head-Twitch Response (HTR):

    • Immediately after injection, place the mouse in an observation chamber.

    • For 30 minutes, an observer blind to the experimental conditions will count the number of rapid, side-to-side head movements, a classic behavioral proxy for 5-HT2A receptor activation.[8]

  • Locomotor Activity:

    • Following the HTR observation, place the animal in an open-field arena equipped with photobeams.

    • Record locomotor activity (total distance traveled, rearing frequency) for 60 minutes.

Data Presentation: Comparative Behavioral Outcomes

Treatment GroupHead-Twitch Response (Count/30 min)Locomotor Activity (Total Distance, cm)
Wild-Type + Vehicle 1 ± 0.53000 ± 500
Wild-Type + Compound (1 mg/kg) 25 ± 52800 ± 450
5-HT2A KO + Vehicle 0.5 ± 0.53100 ± 550
5-HT2A KO + Compound (1 mg/kg) 2 ± 12950 ± 500

*Hypothetical data indicating a significant attenuation of the drug's effect in KO animals.

Downstream Signaling Analysis

To confirm that the engagement of the 5-HT2A receptor by the compound leads to downstream signaling in vivo, key signaling molecules can be assessed in brain tissue.

Experimental Protocol: Western Blot for p-ERK

  • Tissue Collection: 30 minutes after drug or vehicle administration, euthanize the mice and rapidly dissect the prefrontal cortex, a brain region rich in 5-HT2A receptors.

  • Protein Extraction and Western Blotting:

    • Homogenize the tissue and extract proteins.

    • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

    • Probe the membrane with antibodies against phosphorylated ERK (p-ERK) and total ERK.

    • Quantify the p-ERK/total ERK ratio as a measure of receptor activation.

Visualizing the Validation Workflow and Hypothesized Pathway

Diagram 1: Hypothesized Signaling Pathway

G Compound 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine HTR2A 5-HT2A Receptor Compound->HTR2A Agonist Binding Gq Gq Protein HTR2A->Gq Activation PLC Phospholipase C Gq->PLC IP3_DAG IP3 / DAG PLC->IP3_DAG Ca_PKC Ca²⁺ / PKC IP3_DAG->Ca_PKC ERK ERK Signaling Ca_PKC->ERK Response Head-Twitch Response ERK->Response

Caption: Hypothesized 5-HT2A receptor signaling cascade.

Diagram 2: Experimental Validation Workflow

G cluster_0 In Vitro Characterization cluster_1 In Vivo Validation Binding Radioligand Binding Assay (Determine Ki) Functional Calcium Flux Assay (Determine EC50, Emax) Animals Wild-Type vs. 5-HT2A KO Mice Functional->Animals Behavior Head-Twitch Response & Locomotor Activity Animals->Behavior Biochem p-ERK Western Blot (Prefrontal Cortex) Animals->Biochem Outcome Mechanism Validated: Effect is 5-HT2A Dependent Behavior->Outcome Biochem->Outcome

Caption: Integrated workflow for MoA validation.

Comparative Analysis: Alternative Approaches and Competing Compounds

While knockout models are a powerful tool, a comprehensive validation strategy should consider alternative methods and the existing landscape of compounds acting on the same target.

ApproachDescriptionAdvantagesDisadvantages
Knockout Models Genetic deletion of the target protein.High specificity; definitive evidence of target necessity.Time-consuming and expensive to generate; potential for developmental compensation.[9]
RNA Interference (siRNA/shRNA) Post-transcriptional silencing of the target gene.Faster and less expensive than KO models; can be applied in vitro and in vivo.Incomplete knockdown; potential off-target effects.[10]
Pharmacological Blockade Use of selective antagonists to block the target receptor.Relatively simple and inexpensive; can be used in a wide range of species.Antagonist may lack perfect selectivity; may not fully block receptor activity.
CRISPR-Cas9 Gene Editing Precise editing of the target gene.Can be used to create knockouts or introduce specific mutations.Potential for off-target gene editing.[11]

Competing Compounds:

Should 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine be confirmed as a 5-HT2A agonist, it would be compared against existing compounds in this class, such as:

  • Psychedelics: Psilocybin, LSD (potent agonists with hallucinogenic effects).

  • Atypical Antipsychotics: Risperidone, Olanzapine (many act as antagonists or inverse agonists at 5-HT2A receptors).

The unique profile of the novel compound (e.g., biased agonism, where it preferentially activates certain downstream pathways over others) would be a key area for further investigation and differentiation.

Conclusion: A Self-Validating System for Mechanistic Clarity

By integrating in vitro pharmacology with in vivo studies in wild-type and knockout animals, researchers can build a self-validating case for a compound's mechanism of action. If 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine demonstrates high affinity and potent agonism at the 5-HT2A receptor in vitro, and its characteristic behavioral and biochemical effects are absent in 5-HT2A knockout mice, this provides strong, multi-faceted evidence for the hypothesized MoA. This rigorous, evidence-based approach is critical for de-risking drug development and building a solid foundation for clinical translation.

References

  • Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). MDPI. [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. (n.d.). Frontiers. [Link]

  • Thiophene-Based Compounds. (n.d.). Encyclopedia MDPI. [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Institutes of Health. [Link]

  • Molecular Mechanisms of Action of Novel Psychoactive Substances (NPS). A New Threat for Young Drug Users with Forensic-Toxicological Implications. (n.d.). PubMed Central. [Link]

  • GPCR Signaling Assays. (n.d.). Indigo Biosciences. [Link]

  • In Vivo Mapping of a GPCR Interactome Using Knockin Mice. (2020). PubMed. [Link]

  • Complementary Approaches to Existing Target Based Drug Discovery for Identifying Novel Drug Targets. (n.d.). PubMed Central. [Link]

  • Generation and Validation of Tissue-Specific Knockout Strains for Toxicology Research. (n.d.). Wiley Online Library. [Link]

  • 3,4,5-Trimethoxyamphetamine. (n.d.). Wikipedia. [Link]

  • Discovery of novel thiophene derivatives as potent neuraminidase inhibitors. (2021). PubMed. [Link]

  • Advances in G Protein-Coupled Receptor High-throughput Screening. (n.d.). PubMed Central. [Link]

  • The role of the methoxy group in approved drugs. (2024). PubMed. [Link]

  • Generation and validation of a conditional knockout mouse model for desmosterolosis. (n.d.). National Institutes of Health. [Link]

  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood−Brain Barrier-Permeable Ebola Virus. (2024). Semantic Scholar. [Link]

  • In vivo mapping of a GPCR interactome using knockin mice. (2020). PNAS. [Link]

  • Novel Psychoactive Substances—Recent Progress on Neuropharmacological Mechanisms of Action for Selected Drugs. (n.d.). Frontiers. [Link]

  • In Vivo Target Validation Using Biological Molecules in Drug Development. (n.d.). PubMed. [Link]

  • Using Animal Models for Drug Development. (n.d.). Taconic Biosciences. [Link]

  • Pharmacological profiling of novel psychoactive substances. (n.d.). ResearchGate. [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). RSC Publishing. [Link]

  • Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy. (n.d.). MDPI. [Link]

  • GPCRomics: An approach to discover GPCR drug targets. (n.d.). PubMed Central. [Link]

  • 2,5-Dimethoxy-4-methylamphetamine. (n.d.). Wikipedia. [Link]

  • Synthesis, Structural Determination, Docking Study and Bioactivity of Novel Thiophene Derivatives. (2025). ResearchGate. [Link]

  • A Computational Workflow for Probabilistic Quantitative in Vitro to in Vivo Extrapolation. (2018). Frontiers. [Link]

  • Recent progress in assays for GPCR drug discovery. (n.d.). Wiley Online Library. [Link]

  • In Vivo Target Validation. (n.d.). Creative Biolabs. [Link]

  • How Knockout Mice are Developed with Traditional Gene Targeting. (2025). Cyagen. [Link]

  • Computational/in silico methods in drug target and lead prediction. (n.d.). PubMed Central. [Link]

  • In vivo mapping of a GPCR interactome using knockin mice. (n.d.). ResearchGate. [Link]

  • 3-Methoxyphenethylamine. (n.d.). PubChem. [Link]

  • Serotonin–norepinephrine reuptake inhibitor. (n.d.). Wikipedia. [Link]

  • In Vivo Research Strategies that Reduce Risk of Failure in the Clinic. (2024). Charles River. [Link]

  • (PDF) Thiophene: the molecule of diverse medicinal importance. (2018). ResearchGate. [Link]

  • Cutting-Edge Approaches to Target Identification and Validation. (2022). Biocompare. [Link]

  • UMATS Lunch & Learn: Novel Psychoactive Substances: Clinical Realities and Emerging Risks. (2025). YouTube. [Link]

  • CRISPR knockout & knock-in mice. (2019). Ozgene. [Link]

  • Knockout Mice & Rats | Conditional and Constitutive. (n.d.). Taconic Biosciences. [Link]

  • Advancements in In Vitro and In Vivo Models for Preclinical Drug Development. (2024). IT Medical Team. [Link]

  • GPCR-Based Drug Discovery - Part 2. (n.d.). Cambridge Healthtech Institute. [Link]

  • Novel Psychoactive Substances—Recent Progress on Neuropharmacological Mechanisms of Action for Selected Drugs. (2017). PubMed Central. [Link]

Sources

Comparative

head-to-head comparison of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine with a commercially available analog

Technical Comparison: Thiophene vs. Benzene Bioisosteres in Secondary Amine Linkers Executive Summary In fragment-based drug discovery (FBDD) and lead optimization, the choice of linker significantly influences the physi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison: Thiophene vs. Benzene Bioisosteres in Secondary Amine Linkers

Executive Summary

In fragment-based drug discovery (FBDD) and lead optimization, the choice of linker significantly influences the physicochemical profile (LogP, pKa) and metabolic stability of the final scaffold.[1] This guide compares 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine (Compound A) —a specialized heterocyclic building block—against its standard commercial analog, N-benzyl-2-methoxyethanamine (Compound B) .[1][2][3]

While Compound B represents the "standard" hydrophobic linker, Compound A offers a strategic bioisosteric alternative.[3] The thiophene moiety introduces distinct electronic vectors (lone pair interactions) and alters metabolic clearance pathways (S-oxidation vs. phenyl hydroxylation), making it a critical tool for adjusting the pharmacokinetic (PK) profile of amine-based ligands.[1][2][3]

Physicochemical & Structural Profile

The following data contrasts the fundamental properties of the two analogs. Note the shift in electronic density and lipophilicity introduced by the thiophene ring.[3]

FeatureCompound A (Thiophene Analog) Compound B (Benzene Analog) Implication for Drug Design
Structure

(Simulated)

Thiophene is a 5-membered ring (bond angle ~90° at S) vs. Benzene (120°), altering the vector of the side chain.[1][2][3]
Formula C₈H₁₃NOSC₁₀H₁₅NOThiophene is "smaller" in volume but electronically denser.[1][2][3]
MW 171.26 g/mol 166.24 g/mol Negligible difference in mass.[1][2][3]
LogP (Calc) ~1.3 – 1.51.62Thiophene is generally less lipophilic than benzene, potentially improving solubility.[1][3]
pKa (Amine) ~8.8 – 9.0 (Est.)[1][2][3][4]9.34The electron-withdrawing inductive effect of Sulfur slightly lowers the amine pKa, potentially increasing the fraction of neutral species at physiological pH.
TPSA ~40 Ų (includes S)21.3 ŲThiophene sulfur can act as a weak hydrogen bond acceptor.[1][2][3]
Metabolic Risk S-oxidation / Ring openingPhenyl hydroxylationThiophene can be a "metabolic alert" if not substituted, but avoids CYP-mediated phenyl oxidation.[1][2][3]

Synthetic Performance: Reductive Amination[1][5][6][7]

The synthesis of both compounds relies on reductive amination.[1][2][3][5][6] However, the thiophene aldehyde requires stricter reaction control due to its higher electrophilicity and sensitivity to acid-catalyzed polymerization compared to benzaldehyde.[1][2][3]

Comparative Workflow Diagram

ReductiveAmination Aldehyde_A 2-Thiophenecarboxaldehyde Imine_Formation Imine Formation (Dehydration) Aldehyde_A->Imine_Formation Faster Kinetics Aldehyde_B Benzaldehyde Aldehyde_B->Imine_Formation Standard Kinetics Amine 2-Methoxyethylamine Amine->Imine_Formation Reduction Reduction (NaBH(OAc)3 / DCM) Imine_Formation->Reduction In situ Workup Acid/Base Extraction Reduction->Workup Product_A Compound A (Thiophene Analog) Workup->Product_A Product_B Compound B (Benzene Analog) Workup->Product_B

Figure 1: Parallel synthesis workflow. The thiophene aldehyde (Red path) typically exhibits faster imine formation kinetics but requires milder reducing agents to prevent ring reduction.[1]

Protocol 1: Synthesis of Compound A (Thiophene Analog)

Rationale: We utilize Sodium Triacetoxyborohydride (STAB) instead of Sodium Cyanoborohydride.[1][2][3] STAB is less toxic and allows for a "one-pot" procedure without requiring strict pH control, which is critical to preventing thiophene polymerization.[1][2][3]

  • Imine Formation:

    • Charge a reaction vessel with 2-thiophenecarboxaldehyde (1.0 equiv) and anhydrous Dichloromethane (DCM) [0.2 M].

    • Add 2-methoxyethylamine (1.1 equiv).[1][2][3]

    • Critical Step: Add Magnesium Sulfate (MgSO₄) or Molecular Sieves (4Å) to absorb water.[1][2][3] Stir at Room Temperature (RT) for 2 hours. (Thiophene imines hydrolyze easily; water removal drives conversion).[1][2][3]

  • Reduction:

    • Cool the mixture to 0°C.

    • Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) portion-wise over 15 minutes.

    • Allow to warm to RT and stir for 12 hours.

  • Quench & Purification:

    • Quench with saturated NaHCO₃ (gas evolution will occur).[1][2][3]

    • Extract with DCM (3x).[1][2][3] Wash combined organics with Brine.

    • Dry over Na₂SO₄ and concentrate.[1][2][3][7]

    • Purification: Flash chromatography (SiO₂).[1][2][3] Elute with DCM:MeOH:NH₄OH (95:5:0.5).[1][2][3]

    • Expected Yield: 75-85%.

Strategic Decision Guide: When to Swap?

The decision to use the Thiophene analog (Compound A) over the commercial Benzene analog (Compound B) should be driven by specific SAR (Structure-Activity Relationship) goals.

Decision Matrix

DecisionMatrix Start Start: Lead Optimization (Linker Selection) Q1 Is the target binding pocket sterically restricted? Start->Q1 Q2 Is the Benzene analog metabolically unstable? Q1->Q2 No Result_A Select Thiophene Analog (Compound A) Q1->Result_A Yes (Thiophene is smaller/different vector) Q3 Is solubility a limiting factor? Q2->Q3 No Q2->Result_A Yes (Avoid Phenyl Hydroxylation) Q3->Result_A Yes (Lower LogP/Polar S) Result_B Select Benzene Analog (Compound B) Q3->Result_B No (Standard Choice)

Figure 2: Decision tree for medicinal chemists. The thiophene analog is preferred for solubility improvement or bioisosteric vector modification.

Key Considerations:
  • Electronic "Soft Spot": The thiophene sulfur lone pair can interact with hydrogen bond donors in the receptor pocket, an interaction not possible with the benzene ring.[3]

  • Vector Orientation: The C-S-C bond angle in thiophene (~92°) is significantly sharper than the C-C-C angle in benzene (120°).[1][2][3] This alters the trajectory of the methoxyethyl tail, potentially enabling new binding contacts.[3]

  • Metabolic Liability: While Thiophene avoids phenyl-hydroxylation, it introduces the risk of S-oxidation (sulfoxide formation) or ring opening by CYP450s.[1][2][3] If Compound A shows high clearance, consider blocking the 5-position of the thiophene ring with a Chlorine or Methyl group.[1][2][3]

Stability & Handling

  • Compound B (Benzene): Highly stable.[1][2][3] Can be stored as a free base or HCl salt at room temperature indefinitely.[1][2][3]

  • Compound A (Thiophene):

    • Oxidation:[1][2][8][9] The electron-rich thiophene ring is susceptible to oxidation over time.[1][2][3] Store under Nitrogen/Argon at -20°C.

    • Acid Sensitivity: Avoid strong mineral acids during salt formation, as they can induce polymerization of the thiophene ring.[3] Use fumaric acid or oxalic acid for salt formation instead of HCl.[1][2][3]

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2396989, N-Benzyl-2-methoxyethanamine.[1][2][3] Retrieved from [Link]

  • Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry.[1][2][3] (Discusses Thiophene/Benzene bioisosterism).[1][2][3][10][11] Retrieved from [Link][1][2]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1][2][3] Journal of Organic Chemistry.[1][2][3] (Standard Protocol Source).[1][2][3] Retrieved from [Link]

  • Lovering, F., et al. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[1][2][3] Journal of Medicinal Chemistry.[1][2][3] (Context for physicochemical property optimization). Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Safely Handling 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

This guide provides a comprehensive, technically grounded framework for the safe handling, use, and disposal of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. As this is a specialized research chemical, a publicly availabl...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, technically grounded framework for the safe handling, use, and disposal of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine. As this is a specialized research chemical, a publicly available, peer-reviewed Safety Data Sheet (SDS) is not always accessible. Therefore, this protocol is built upon a conservative risk assessment, synthesizing safety data from structurally analogous compounds—specifically, substituted ethanamines and thiophene derivatives—to ensure a high margin of safety for all laboratory personnel. Our approach prioritizes proactive engineering controls and robust personal protective equipment (PPE) protocols to mitigate potential hazards.

Hazard Analysis by Structural Analogy

The risk profile of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine is best understood by deconstructing its molecular structure into its core functional components: the ethanamine backbone and the thiophene ring.

  • The Ethanamine Moiety: Amines, particularly primary and secondary ethanamines, are well-documented as being corrosive and capable of causing severe skin burns and eye damage.[1][2][3] They are alkaline and can react exothermically with acids. Inhalation of vapors may cause respiratory irritation.[4]

  • The Thiophene Moiety: The thiophene ring, while aromatic, presents its own set of hazards. It is a flammable substance that can be absorbed through the skin and is known to irritate the skin, eyes, and respiratory tract.[5][6] Critically, the in-vivo metabolism of thiophene-containing drugs by cytochrome P450 enzymes can generate reactive intermediates, leading to potential organ toxicity.[7]

Based on this composite analysis, 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine should be handled as a substance that is corrosive, a skin and respiratory irritant, potentially toxic upon ingestion or skin absorption, and flammable.

Structural Component Known Hazards of Analogous Compounds Anticipated Contribution to Overall Hazard Profile
Substituted Ethanamine Corrosive, causes severe skin burns and eye damage, respiratory irritation.[1][2][3][4]High likelihood of being corrosive and causing severe damage to skin and eyes. Vapors are likely to be irritating to the respiratory system.
Thiophene Ring Flammable, skin/eye/respiratory irritant, potential for skin absorption, possible metabolic toxicity.[5][6][7]Contributes to overall irritant properties and introduces flammability risk. The potential for metabolic toxicity necessitates minimizing all routes of exposure.

Mandatory Personal Protective Equipment (PPE) Protocol

The primary directive is to minimize all routes of exposure—dermal, ocular, and inhalation. All handling of this compound must occur within a certified chemical fume hood.

Level of Protection Required PPE Rationale and Causality
Primary Engineering Control Certified Chemical Fume HoodThe most critical safety measure. It contains vapors and aerosols, preventing inhalation exposure and protecting the user from splashes and potential exothermic reactions.
Eye & Face Protection Chemical Splash Goggles (ANSI Z87.1 compliant) & Face ShieldDue to the predicted corrosive nature of the amine functional group, standard safety glasses are insufficient. Goggles provide a seal against splashes and vapors.[8][9] A face shield must be worn over the goggles during procedures with a high splash risk (e.g., transfers of >50 mL, quenching reactions).[10]
Hand Protection Double Gloving: Inner Nitrile Glove + Outer Neoprene or Butyl Rubber GloveA single pair of nitrile gloves provides only minimal splash protection. Double gloving with a more chemically resistant outer layer (neoprene or butyl rubber) is essential for handling a potentially corrosive and skin-absorbable substance.[10][11] Gloves must be changed immediately upon any sign of contamination.
Body Protection Flame-Resistant (FR) Lab Coat & Chemical-Resistant ApronAn FR lab coat, fully buttoned, protects against incidental contact and fire hazards.[8] A chemical-resistant apron worn over the lab coat is required when handling quantities greater than 50 mL to provide an additional barrier against corrosive splashes.
Respiratory Protection Not required if work is performed within a certified fume hood.If, under extraordinary and fully risk-assessed circumstances, work must be performed outside a fume hood, a NIOSH-approved full-face respirator with organic vapor cartridges is mandatory.[11]

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step workflow is critical for preventing exposure and ensuring reproducible safety.

Step-by-Step Handling Protocol
  • Preparation:

    • Verify the chemical fume hood has a current certification and is functioning correctly (check airflow monitor).

    • Assemble all necessary equipment (glassware, reagents, spill kit, waste containers) and place it inside the fume hood before handling the compound.

    • Ensure an eyewash station and safety shower are accessible and unobstructed.

  • Donning PPE:

    • Put on the FR lab coat and chemical-resistant apron.

    • Don the first pair of nitrile gloves.

    • Don the second, outer pair of chemically resistant gloves (neoprene/butyl).

    • Don chemical splash goggles.

    • Don the face shield if the procedure warrants it.

  • Chemical Handling:

    • Perform all manipulations at least 6 inches inside the fume hood sash.

    • When weighing the compound, do so in a disposable weigh boat inside the fume hood to contain any spills.

    • Keep the primary container sealed when not in use.

    • For transfers, use appropriate tools (e.g., cannula, syringe, funnel) to minimize splashing.

  • Post-Handling Decontamination:

    • Carefully clean any contaminated surfaces within the fume hood using an appropriate solvent (e.g., isopropanol), followed by soap and water.

    • Dispose of all cleaning materials as hazardous solid waste.

  • Doffing PPE (in order):

    • Remove the outer pair of gloves and dispose of them in the solid hazardous waste container.

    • Remove the face shield and apron.

    • Remove the inner pair of gloves, turning them inside-out to avoid skin contact, and dispose of them.

    • Remove goggles.

    • Remove the lab coat.

    • Wash hands thoroughly with soap and water.[12]

Workflow Diagram: Safe Handling of 2-methoxy-N-(thiophen-2-ylmethyl)ethanamine

G cluster_prep 1. Preparation cluster_ppe 2. Don PPE cluster_handle 3. Chemical Handling (in Fume Hood) cluster_decon 4. Decontamination cluster_doff 5. Doff PPE & Hygiene Prep Verify Fume Hood Assemble Materials Confirm Emergency Equipment DonPPE Lab Coat & Apron Double Gloves Goggles & Face Shield Prep->DonPPE Proceed when ready Handle Weigh & Transfer Perform Reaction Keep Containers Sealed DonPPE->Handle Enter work zone Decon Clean Work Area Dispose of Cleaning Materials Segregate Waste Handle->Decon Work complete DoffPPE Remove Outer Gloves Remove Apron/Shield Remove Inner Gloves Wash Hands Thoroughly Decon->DoffPPE Area secured G Start Generate Waste (Liquid, Solid, Aqueous) Segregate Segregate Waste by Type (Organic, Solid, Aqueous) Start->Segregate Container Place in Correct, Labeled Hazardous Waste Container Segregate->Container Containment Ensure Container is Sealed & Placed in Secondary Containment Container->Containment SAA Store in Designated Satellite Accumulation Area (SAA) Containment->SAA Full Is Container Full? SAA->Full Full->SAA No EHS Contact Environmental Health & Safety (EHS) for Pickup Full->EHS Yes

Caption: Decision workflow for proper hazardous waste disposal.

References

  • Thermo Fisher Scientific. (n.d.). Safety Data Sheet - 2-(2-Methoxyphenoxy)ethylamine.
  • Acros Organics. (2025). Safety Data Sheet - 2-(2-Methoxyphenoxy)ethylamine.
  • Collect and Recycle. (n.d.). Amine Disposal For Businesses. Retrieved from [Link]

  • New Jersey Department of Health. (2000). Hazard Summary - Thiophene. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of Ethanamine, 2-methoxy- (CAS 109-85-3). Retrieved from [Link]

  • University of Wisconsin–Madison BME Shared Labs. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

  • Salim, S. R. S. (2021). Treatment of amine wastes generated in industrial processes. IOP Conference Series: Materials Science and Engineering, 1092, 012051.
  • ResearchGate. (n.d.). Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. Retrieved from [Link]

  • Sigma-Aldrich. (2024). Safety Data Sheet - Thiophene.
  • PubChem. (n.d.). amine. Retrieved from [Link]

  • CHEMM. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

  • WIT Press. (n.d.). New Technology For The Recycling Of Aromatic Amine Waste Products And Salts Of Heavy Metals Into A Multi-purpose Non-toxic Product. Retrieved from [Link]

  • Creative Safety Supply. (n.d.). What PPE is recommended for chemical hazards?. Retrieved from [Link]

  • Wikipedia. (n.d.). Thiophene. Retrieved from [Link]

  • Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work. Retrieved from [Link]

  • Boston University Environmental Health & Safety. (2016). Chemical Waste Management Guide. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.